(1S)-1-(2,3,4-Trifluorophenyl)butylamine

Core Science & Biosynthesis

A Technical Guide to (1S)-1-(2,3,4-Trifluorophenyl)butylamine: Structure, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of (1S)-1-(2,3,4-Trifluorophenyl)butylamine, a chiral fluorinated amine of significant interest to the pharmaceutical and agrochemical industries. We will delve into its detailed chemical structure, stereochemistry, and physicochemical properties. Furthermore, this guide will outline prevalent synthetic strategies, analytical characterization techniques, and key applications, particularly its role as a valuable building block in the development of novel therapeutics. Safety and handling protocols are also summarized to ensure its proper use in a research and development setting.

Introduction

In modern medicinal chemistry, the strategic incorporation of fluorine atoms into drug candidates is a widely employed strategy to enhance pharmacological profiles.[1] Fluorination can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability.[2][3][4] When combined with a chiral center, as seen in (1S)-1-(2,3,4-Trifluorophenyl)butylamine, these molecules become powerful and highly sought-after intermediates for constructing complex, stereochemically defined active pharmaceutical ingredients (APIs).[5][6] This guide serves as a technical resource for researchers and drug development professionals aiming to leverage the unique properties of this specific fluorinated chiral building block.

Chemical Identity and Structure

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a primary amine featuring a butyl chain and a 2,3,4-trifluorophenyl group attached to a single chiral carbon center. The "(1S)" designation specifies the absolute stereochemistry at this carbon, which is crucial for its application in stereoselective synthesis.

`dot graph chemical_structure { layout=neato; node [shape=plaintext]; edge [color="#202124"];

// Define nodes for atoms C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; NH2 [label="NH₂", fontcolor="#34A853"]; H [label="H"];

// Aromatic Ring Ar1 [label="C"]; Ar2 [label="C"]; Ar3 [label="C"]; Ar4 [label="C"]; Ar5 [label="C"]; Ar6 [label="C"];

// Substituents F_Ar2 [label="F", fontcolor="#EA4335"]; F_Ar3 [label="F", fontcolor="#EA4335"]; F_Ar4 [label="F", fontcolor="#EA4335"]; H_Ar5 [label=""]; // Placeholder for position H_Ar6 [label=""]; // Placeholder for position

// Define bonds C1 -- C2; C2 -- C3; C3 -- C4; C1 -- NH2; C1 -- H [style=dashed, dir=forward]; // Wedged bond for H C1 -- Ar1 [penwidth=2]; // Bold bond for phenyl group

// Aromatic Ring Bonds Ar1 -- Ar2; Ar2 -- Ar3; Ar3 -- Ar4; Ar4 -- Ar5; Ar5 -- Ar6; Ar6 -- Ar1;

// Aromatic Substituent Bonds Ar2 -- F_Ar2; Ar3 -- F_Ar3; Ar4 -- F_Ar4;

// Position nodes using pos attribute (x,y!) C4 [pos="0,0!"]; C3 [pos="1,0!"]; C2 [pos="2,0!"]; C1 [pos="3,0!"]; NH2 [pos="3,1!"]; H [pos="2.7,-0.7!"]; Ar1 [pos="4.2,0!"];

Ar2 [pos="4.9,0.7!"]; Ar3 [pos="5.9,0.7!"]; Ar4 [pos="6.6,0!"]; Ar5 [pos="5.9,-0.7!"]; Ar6 [pos="4.9,-0.7!"];

F_Ar2 [pos="4.5,1.5!"]; F_Ar3 [pos="6.4,1.5!"]; F_Ar4 [pos="7.6,0!"];

// Add label for stereocenter StereoLabel [label="(S)", pos="3.3,0.3!", fontsize=10, fontcolor="#4285F4"]; } ` Figure 1: 2D structure of (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

Physicochemical and Spectroscopic Properties

The properties of this compound are summarized below. These values are critical for designing synthetic reactions, purification protocols, and formulation studies.

Property	Value
CAS Number	1213358-66-7
Molecular Formula	C₁₀H₁₂F₃N
Molecular Weight	207.20 g/mol
IUPAC Name	(1S)-1-(2,3,4-trifluorophenyl)butan-1-amine
Appearance	Typically a colorless to pale yellow oil/liquid
LogP	~2.91
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	1

Synthesis and Manufacturing

The synthesis of enantiomerically pure amines like (1S)-1-(2,3,4-Trifluorophenyl)butylamine requires highly stereoselective methods to avoid the formation of racemic mixtures.

3.1. General Synthetic Strategy

A robust and widely adopted strategy for synthesizing chiral primary amines is the asymmetric addition of organometallic reagents to chiral N-sulfinylimines. This approach leverages a removable chiral auxiliary to direct the stereochemical outcome of the key C-C bond-forming step. The general workflow is depicted below.

// Nodes aldehyde [label="2,3,4-Trifluoro-\nbenzaldehyde"]; auxiliary [label="(S)-tert-Butane-\nsulfinamide", fillcolor="#FBBC05"]; imine [label="Formation of Chiral\nN-sulfinylimine", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; grignard [label="n-Butylmagnesium\nchloride (BuMgCl)"]; addition [label="Diastereoselective\nGrignard Addition", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; intermediate [label="Sulfinamide Adduct"]; cleavage [label="Acidic Hydrolysis\n(e.g., HCl)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; product [label="(1S)-1-(2,3,4-Trifluoro-\nphenyl)butylamine", shape=Mdiamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges aldehyde -> imine; auxiliary -> imine; imine -> addition; grignard -> addition; addition -> intermediate; intermediate -> cleavage; cleavage -> product; } ` Figure 2: General workflow for the stereoselective synthesis.

3.2. Example Experimental Protocol

This protocol is a representative example based on established methodologies for the synthesis of chiral amines and should be adapted and optimized for specific laboratory conditions.

Step 1: Formation of the N-tert-Butanesulfinyl Imine

• To a stirred solution of 2,3,4-trifluorobenzaldehyde (1.0 eq) and (S)-2-methylpropane-2-sulfinamide (1.05 eq) in anhydrous THF (5 mL/mmol), add titanium(IV) ethoxide (2.0 eq).

• Heat the mixture to reflux for 6-8 hours. The reaction progress is monitored by TLC or LC-MS until consumption of the aldehyde is complete.

• Cool the reaction mixture to room temperature. Pour it into an equal volume of brine with vigorous stirring.

• Filter the resulting suspension through celite, washing the filter cake with ethyl acetate.

• Separate the organic phase of the filtrate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N-sulfinylimine, which is used in the next step without further purification.

Causality: Titanium(IV) ethoxide acts as a Lewis acid and dehydrating agent, facilitating the condensation between the aldehyde and the sulfinamide to form the imine.

Step 2: Diastereoselective Grignard Addition

• Dissolve the crude N-sulfinylimine from Step 1 in anhydrous THF or dichloromethane (-78 °C).

• Slowly add n-butylmagnesium chloride (1.5 eq, 2.0 M solution in THF) dropwise over 30 minutes, maintaining the internal temperature below -70 °C.

• Stir the reaction at -78 °C for 3-4 hours. Monitor for the disappearance of the imine by TLC.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude sulfinamide adduct.

Causality: The chiral sulfinyl group chelates the magnesium ion and sterically directs the incoming butyl nucleophile to one face of the C=N double bond, resulting in a high degree of diastereoselectivity.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the crude adduct in methanol (4 mL/mmol).

• Add hydrochloric acid (4.0 M in 1,4-dioxane, 2.0 eq) and stir at room temperature for 1-2 hours until cleavage is complete (monitored by LC-MS).

• Concentrate the mixture under reduced pressure.

• Redissolve the residue in water and wash with diethyl ether to remove the sulfinic acid byproduct.

• Basify the aqueous layer to pH >11 with 5 M NaOH and extract with ethyl acetate or dichloromethane (3x).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (1S)-1-(2,3,4-Trifluorophenyl)butylamine. Further purification can be achieved by silica gel chromatography.

Analytical Characterization

A suite of analytical techniques is essential to confirm the identity, purity, and stereochemical integrity of the final product.

• NMR Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the aromatic protons, the methine proton (CH-N), and the aliphatic protons of the butyl chain.

  • ¹³C NMR: Confirms the carbon skeleton and the presence of C-F bonds through characteristic splitting patterns.

  • ¹⁹F NMR: Crucial for confirming the trifluorophenyl substitution pattern. Three distinct signals are expected for the non-equivalent fluorine atoms. It is also a powerful tool for determining enantiomeric purity using chiral derivatizing agents or chiral solvating agents.[7][8]

• Chiral High-Performance Liquid Chromatography (HPLC): The definitive method for determining enantiomeric excess (ee). The amine is typically derivatized (e.g., as an amide) or analyzed directly on a suitable chiral stationary phase (e.g., Chiralcel OD-H, Chiralpak AD-H).

• Mass Spectrometry (MS): Used to confirm the molecular weight of the compound. Electrospray ionization (ESI) would typically show the protonated molecule [M+H]⁺.

• Infrared (IR) Spectroscopy: Will show characteristic N-H stretching bands for the primary amine (~3300-3400 cm⁻¹) and C-F stretching bands in the fingerprint region (~1100-1300 cm⁻¹).

Applications in Research and Drug Development

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is not an active drug itself but rather a high-value chiral building block. Its structure is designed for facile incorporation into larger, more complex target molecules.

// Nodes building_block [label="(1S)-1-(2,3,4-Trifluoro-\nphenyl)butylamine", shape=box, style=filled, fillcolor="#FBBC05"]; coupling [label="Peptide Coupling,\nReductive Amination,\nor N-Alkylation", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; reagent [label="Carboxylic Acid,\nAldehyde/Ketone,\nor Alkyl Halide"]; api [label="Target Active\nPharmaceutical\nIngredient (API)", shape=Mdiamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges building_block -> coupling; reagent -> coupling; coupling -> api; } ` Figure 3: Role as a key intermediate in API synthesis.

The primary amine functionality serves as a versatile chemical handle for a variety of coupling reactions:

• Amide Bond Formation: Reaction with carboxylic acids or their activated derivatives to form amides, a common linkage in many drug molecules.

• Reductive Amination: Reaction with aldehydes or ketones to form secondary or tertiary amines.

• N-Alkylation: Reaction with alkyl halides to introduce further substituents on the nitrogen atom.[9]

The trifluorophenyl moiety is often incorporated to block sites of metabolic oxidation, thereby increasing the half-life of a drug, and to modulate the pKa of the amine, which can improve cell permeability and target engagement.[10][2][4][11]

Safety and Handling

As a chemical intermediate, (1S)-1-(2,3,4-Trifluorophenyl)butylamine requires careful handling in a laboratory setting. The following information is based on typical data for compounds of this class.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statements
Acute Toxicity / Irritant	GHS07 (Exclamation Mark)	Warning	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.

Recommended Precautions:

• Use only in a well-ventilated area, preferably a chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash hands thoroughly after handling.

• Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.

Conclusion

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a specialized chemical building block that embodies two key strategies in modern drug design: fluorination and stereochemical control. Its well-defined structure provides medicinal chemists with a reliable intermediate for synthesizing novel chemical entities with potentially enhanced pharmacokinetic and pharmacodynamic properties. Understanding its synthesis, characterization, and safe handling is paramount for its effective application in the rigorous and demanding field of drug discovery and development.

References

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. National Center for Biotechnology Information. Available at: [Link]

• Simultaneous Chirality Sensing of Multiple Amines by 19F NMR. National Center for Biotechnology Information. Available at: [Link]

• Preparation method of n-butylamine. Google Patents.

• Synthesis of primary amines. Organic Chemistry Portal. Available at: [Link]

• Applications of Fluorine in Medicinal Chemistry. ACS Publications. Available at: [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. MDPI. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

• Synthesis and characterization of new highly fluorinated phosphoramidates bearing different alkylamino groups. Taylor & Francis Online. Available at: [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences. Available at: [Link]

• (phenyl)[2-(trimethylsilyl)phenyl]iodonium triflate. Organic Syntheses. Available at: [Link]

• CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS. Ukrainian Chemistry Journal. Available at: [Link]

• How Is Fluorine Used in the Medical Field?. Inhance Technologies. Available at: [Link]

• Preparation of Amines. Chemistry Steps. Available at: [Link]

• Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. Available at: [Link]

• A chiral GC–MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. ResearchGate. Available at: [Link]

• Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific. Available at: [Link]

• Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. National Center for Biotechnology Information. Available at: [Link]

• Direct synthesis of N-perfluoro-tert-butyl secondary amines from N-trifluoromethyl secondary amines. National Center for Biotechnology Information. Available at: [Link]

• Direct Synthesis of Primary Amines from Alcohols and Ammonia. ResearchGate. Available at: [Link]

• Triflamides and Triflimides: Synthesis and Applications. MDPI. Available at: [Link]

• The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia.pub. Available at: [Link]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. MDPI. Available at: [Link]

• Chiral Discrimination of Acyclic Secondary Amines by 19F NMR. ACS Publications. Available at: [Link]

• Synthesis of amine stereoisomers. Google Patents.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. mdpi.com [mdpi.com]
• 5. ucj.org.ua [ucj.org.ua]
• 6. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 7. Simultaneous Chirality Sensing of Multiple Amines by 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Preparation of Amines - Chemistry Steps [chemistrysteps.com]
• 10. apolloscientific.co.uk [apolloscientific.co.uk]
• 11. jelsciences.com [jelsciences.com]

An In-Depth Technical Guide to (1S)-1-(2,3,4-Trifluorophenyl)butylamine: Synthesis, Characterization, and Pharmaceutical Potential

Introduction: The Significance of Chiral Fluorinated Amines in Modern Drug Discovery

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's metabolic stability, lipophilicity, and binding affinity.[1][2] The trifluoromethyl group, in particular, is a bioisostere for the methyl group and can significantly alter the electronic properties and pKa of adjacent functional groups, thereby influencing a compound's pharmacokinetic and pharmacodynamic profile.[2] When this is combined with a chiral amine, a pharmacophore present in a vast number of bioactive molecules, the resulting structures, such as (1S)-1-(2,3,4-Trifluorophenyl)butylamine, represent high-value building blocks for the synthesis of novel active pharmaceutical ingredients (APIs).[3][4]

This technical guide provides a comprehensive overview of (1S)-1-(2,3,4-Trifluorophenyl)butylamine, a chiral amine featuring a trifluorinated phenyl ring. While specific applications of this compound in publicly disclosed drug development pipelines are not extensively documented, its structural motifs suggest significant potential as a key intermediate. This guide will detail its core physicochemical properties, a proposed enantioselective synthetic route with detailed protocols, predicted spectroscopic data for characterization, and a discussion of its potential applications in pharmaceutical research.

Core Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental for its application in synthesis and formulation. The properties of (1S)-1-(2,3,4-Trifluorophenyl)butylamine are summarized in the table below.

Property	Value	Source/Rationale
IUPAC Name	(1S)-1-(2,3,4-Trifluorophenyl)butan-1-amine	Fluorochem
CAS Number	1213358-66-7	Fluorochem
Molecular Formula	C₁₀H₁₂F₃N	Fluorochem
Molecular Weight	207.20 g/mol	Fluorochem
Appearance	Predicted to be a colorless to pale yellow liquid or low-melting solid.	Based on similar phenylalkylamines.[5]
pKa (of the conjugate acid)	Predicted: ~9.0 - 9.5	The electron-withdrawing trifluorophenyl group is expected to decrease the basicity compared to a non-fluorinated analogue (e.g., the pKa of n-butylamine's conjugate acid is 10.78).[5] The precise effect depends on the substitution pattern.
logP	Predicted: ~2.5 - 3.5	The trifluorophenyl group increases lipophilicity.
Specific Rotation ([α]D)	Not publicly available. The sign and magnitude would need to be determined experimentally.	-

Proposed Enantioselective Synthesis

The most logical and industrially scalable approach to (1S)-1-(2,3,4-Trifluorophenyl)butylamine is a two-step synthesis commencing with a Friedel-Crafts acylation to form the precursor ketone, followed by an asymmetric reductive amination.

Sources

• 1. rsc.org [rsc.org]
• 2. jelsciences.com [jelsciences.com]
• 3. Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. file.scourt.go.kr [file.scourt.go.kr]
• 5. mdpi.com [mdpi.com]

The Pharmacological Potential of (1S)-1-(2,3,4-Trifluorophenyl)butylamine: A Technical Guide for Drug Discovery

Abstract

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a chiral amine whose trifluorinated phenyl moiety suggests significant potential in medicinal chemistry. The incorporation of trifluoromethyl groups is a well-established strategy in drug design to enhance metabolic stability, lipophilicity, and target-binding affinity.[1][2] Structurally, this compound belongs to the phenethylamine class, many of which are known to interact with monoaminergic systems in the central nervous system.[3] This guide provides a comprehensive technical overview of the potential pharmacological profile of (1S)-1-(2,3,4-Trifluorophenyl)butylamine, outlining a strategic approach for its investigation in drug discovery. We will explore its hypothetical mechanism of action, propose detailed experimental protocols for its characterization, and discuss its potential therapeutic applications.

Introduction: The Rationale for Investigating (1S)-1-(2,3,4-Trifluorophenyl)butylamine

The quest for novel therapeutic agents for neurological and psychiatric disorders is a continuous endeavor in pharmaceutical research. Phenethylamine and its derivatives have historically been a rich source of centrally acting drugs. The specific compound, (1S)-1-(2,3,4-Trifluorophenyl)butylamine, presents a compelling case for investigation due to two key structural features: the butylamine side chain and the trifluorophenyl ring.

The trifluoromethyl group is a bioisostere of a methyl group but with significantly different electronic properties. Its strong electron-withdrawing nature can profoundly influence the pKa of the amine group, affecting its ionization state at physiological pH and its interaction with biological targets.[1][2] Furthermore, the trifluorophenyl moiety can enhance the metabolic stability of the compound by blocking sites susceptible to oxidative metabolism, a common challenge in drug development.[1]

Given its structural similarity to known psychoactive compounds, particularly those classified as novel psychoactive substances (NPS), it is plausible to hypothesize that (1S)-1-(2,3,4-Trifluorophenyl)butylamine may act as a modulator of monoamine neurotransmitter systems, such as the dopamine, norepinephrine, and serotonin transporters (DAT, NET, and SERT, respectively).[3][4] This guide will proceed under this primary hypothesis.

Hypothetical Pharmacological Profile

Based on its chemical structure, we can propose a hypothetical pharmacological profile for (1S)-1-(2,3,4-Trifluorophenyl)butylamine to guide its initial investigation.

Pharmacological Parameter	Predicted Profile	Rationale
Primary Target(s)	Monoamine Transporters (DAT, NET, SERT)	Structural similarity to phenethylamine-based monoamine reuptake inhibitors and releasing agents.[3]
Mechanism of Action	Reuptake inhibitor and/or releasing agent	Common mechanism for phenethylamine derivatives.[3]
Selectivity	Likely to exhibit some degree of selectivity for DAT/NET over SERT	The specific substitution pattern on the phenyl ring can influence transporter selectivity.
Pharmacokinetics	Enhanced metabolic stability and blood-brain barrier permeability	The trifluoromethyl groups are known to increase lipophilicity and resist metabolic degradation.[1]
Potential Therapeutic Areas	ADHD, narcolepsy, depression, binge eating disorder	Based on the pharmacology of known monoamine transporter modulators.
Potential for Abuse	Possible, requiring careful evaluation	Compounds acting on the dopamine transporter often have abuse potential.[3]

Proposed Experimental Workflow for Pharmacological Characterization

A systematic and rigorous experimental workflow is crucial to elucidate the true pharmacological profile of (1S)-1-(2,3,4-Trifluorophenyl)butylamine. The following sections detail the key experimental stages.

Figure 1: Proposed experimental workflow for the pharmacological characterization of (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

In Vitro Characterization

Objective: To determine the binding affinity and functional activity of (1S)-1-(2,3,4-Trifluorophenyl)butylamine at the primary hypothesized targets: DAT, NET, and SERT.

Experimental Protocol: Radioligand Binding Assays

• Preparation of Cell Membranes: Utilize cell lines stably expressing human DAT, NET, or SERT (e.g., HEK293 or CHO cells). Harvest cells and prepare crude membrane fractions by homogenization and centrifugation.

• Radioligand Selection:

  • For DAT: [³H]WIN 35,428

  • For NET: [³H]Nisoxetine

  • For SERT: [³H]Citalopram

• Assay Conditions: Incubate the cell membranes with a fixed concentration of the appropriate radioligand and a range of concentrations of (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

• Detection: After incubation, separate bound from free radioligand by rapid filtration through glass fiber filters. Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific radioligand binding). Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Experimental Protocol: Synaptosomal Uptake Assays

• Preparation of Synaptosomes: Isolate synaptosomes from specific brain regions of rodents (e.g., striatum for DAT, hippocampus for SERT, and cortex for NET).

• Neurotransmitter Uptake: Pre-incubate synaptosomes with varying concentrations of (1S)-1-(2,3,4-Trifluorophenyl)butylamine. Initiate neurotransmitter uptake by adding a mixture of the respective radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin) and its unlabeled form.

• Termination and Measurement: Terminate the uptake reaction by rapid filtration and washing. Measure the radioactivity in the synaptosomes.

• Data Analysis: Calculate the IC₅₀ for the inhibition of neurotransmitter uptake.

Objective: To assess the selectivity of (1S)-1-(2,3,4-Trifluorophenyl)butylamine by screening it against a broad panel of receptors, ion channels, and enzymes.

Experimental Protocol: Commercial Screening Panel

• Panel Selection: Utilize a commercially available broad screening panel (e.g., the Eurofins SafetyScreen44 or similar). This typically includes a wide range of GPCRs, ion channels, and transporters.

• Assay Execution: The compound is tested at a fixed concentration (e.g., 10 µM) in radioligand binding or functional assays for each target in the panel.

• Data Analysis: Results are typically reported as the percent inhibition or activation for each target. "Hits" (e.g., >50% inhibition) are followed up with concentration-response curves to determine IC₅₀ or EC₅₀ values.

In Vivo Pharmacological Assessment

Objective: To determine the pharmacokinetic profile of (1S)-1-(2,3,4-Trifluorophenyl)butylamine in a relevant animal model (e.g., rat) and to confirm its ability to cross the blood-brain barrier.

Experimental Protocol: Rodent Pharmacokinetic Study

• Dosing: Administer the compound to rats via intravenous (IV) and oral (PO) routes.

• Sample Collection: Collect blood samples at multiple time points post-dosing. For brain penetration, collect brain tissue at selected time points.

• Bioanalysis: Quantify the concentration of the compound in plasma and brain homogenates using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters, including clearance, volume of distribution, half-life, and oral bioavailability. Determine the brain-to-plasma concentration ratio.

Objective: To assess the in vivo CNS effects of (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

Experimental Protocol: Locomotor Activity

• Animal Model: Use mice or rats.

• Procedure: Acclimate the animals to open-field arenas. Administer the compound or vehicle and record locomotor activity (e.g., distance traveled, rearing frequency) over a set period.

• Data Analysis: Compare the locomotor activity of the treated group to the vehicle control group. An increase in locomotor activity is often indicative of dopaminergic and/or noradrenergic stimulation.

Experimental Protocol: In Vivo Microdialysis

• Surgical Preparation: Implant a microdialysis probe into a specific brain region of interest (e.g., the nucleus accumbens to measure dopamine and serotonin).

• Sample Collection: After a recovery period, perfuse the probe with artificial cerebrospinal fluid and collect dialysate samples at regular intervals.

• Dosing and Analysis: Administer the compound and continue collecting dialysate. Analyze the samples for neurotransmitter content using HPLC with electrochemical detection.

• Data Analysis: Plot the change in extracellular neurotransmitter levels over time as a percentage of the baseline.

Figure 2: Hypothetical mechanism of action at a dopaminergic synapse.

Safety and Therapeutic Potential

Preliminary Safety Assessment

A preliminary safety assessment is essential before advancing the compound to more complex disease models.

Assay	Purpose	Methodology
hERG Assay	To assess the risk of cardiac QT prolongation.	Patch-clamp electrophysiology on cells expressing the hERG potassium channel.
Ames Test	To evaluate mutagenic potential.	Bacterial reverse mutation assay using various strains of Salmonella typhimurium and Escherichia coli.
Cytotoxicity Assay	To determine general cellular toxicity.	Measurement of cell viability (e.g., using an MTT or LDH assay) in a relevant cell line (e.g., HepG2).

Exploration of Therapeutic Potential in Animal Models

Based on the pharmacological profile determined from the in vitro and in vivo studies, the therapeutic potential of (1S)-1-(2,3,4-Trifluorophenyl)butylamine can be explored in relevant animal models. For instance, if the compound is a potent and selective norepinephrine reuptake inhibitor, it could be tested in models of depression, such as the forced swim test or the tail suspension test. If it demonstrates significant dopaminergic activity, models of ADHD, such as the five-choice serial reaction time task, may be appropriate.

Conclusion

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a molecule of significant interest for drug discovery due to its unique structural features. The trifluorinated phenyl ring is anticipated to confer favorable pharmacokinetic properties, while its phenethylamine core suggests a high probability of interaction with monoamine transporters. The systematic experimental approach outlined in this guide, progressing from in vitro target identification to in vivo functional and safety assessment, provides a robust framework for elucidating its pharmacological potential. The insights gained from these studies will be critical in determining whether this compound warrants further development as a novel therapeutic agent for CNS disorders.

References

• Hysek, C. M., & Liechti, M. E. (2018). Novel psychoactive substances (designer drugs): overview and pharmacology of modulators of monoamine signalling. Swiss Medical Weekly, 148, w14643. [Link]

• Frontiers Media. (2022). Old and New Psychoactive Substances: Pharmacology and Potential Applications. Frontiers in Pharmacology. [Link]

• Schifano, F., & Chiappini, S. (2016). Novel Psychoactive Substances: The Pharmacology of Stimulants and Hallucinogens. Current Topics in Behavioral Neurosciences, 32, 263-289. [Link]

• Zhu, W., Wang, J., Wang, S., Gu, Z., Aceña, J. L., Izawa, K., Liu, H., & Soloshonok, V. A. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 2845. [Link]

• Ovid. (n.d.). Novel psychoactive substances. Clinical Pharmacology & Therapeutics. [Link]

• National Center for Biotechnology Information. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. PubMed Central. [Link]

• Di Chiara, G. (2016). Neuropharmacology of New Psychoactive Substances (NPS): Focus on the Rewarding and Reinforcing Properties of Cannabimimetics and. UniCA IRIS. [Link]

• Frontiers Media. (2022). Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Frontiers in Chemistry. [Link]

• MDPI. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. MDPI. [Link]

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jelsciences.com [jelsciences.com]
• 3. Novel psychoactive substances (designer drugs): overview and pharmacology of modulators of monoamine signalling | Swiss Medical Weekly [smw.ch]
• 4. ovid.com [ovid.com]

An In-Depth Technical Guide to the Physical Characteristics and Melting Point of (1S)-1-(2,3,4-Trifluorophenyl)butylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a chiral amine of significant interest in medicinal chemistry and drug development. The presence of a trifluorinated phenyl ring and a stereocenter imparts unique physicochemical and pharmacological properties. This guide provides a comprehensive analysis of its known and predicted physical characteristics, with a particular focus on the melting point. While a definitive experimental melting point is not widely reported in the public domain, this document synthesizes information from analogous structures and theoretical principles to offer expert insights. Furthermore, it provides a detailed, field-proven protocol for the empirical determination of the melting point, ensuring scientific rigor and reproducibility in the laboratory.

Introduction and Molecular Overview

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a fluorinated aromatic amine. Its structure is characterized by a butylamine chain attached to a 2,3,4-trifluorophenyl ring, with a chiral center at the first carbon of the butyl group (C1). The specific stereoisomer, (1S), dictates a defined three-dimensional arrangement of the substituents around this chiral carbon.

The incorporation of fluorine atoms into aromatic rings can profoundly influence a molecule's properties, including its metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] The trifluorophenyl moiety in this compound is an electron-withdrawing group, which can affect the basicity of the amine. The chiral nature of the molecule is crucial, as stereoisomers of a drug can have vastly different pharmacological activities and safety profiles.

Physicochemical Properties

Property	Value	Source
IUPAC Name	(1S)-1-(2,3,4-trifluorophenyl)butan-1-amine	[3]
CAS Number	1213358-66-7	[3]
Molecular Formula	C₁₀H₁₂F₃N	[3]
Molecular Weight	207.20 g/mol	[3]
Canonical SMILES	CCCC1=CC=C(F)C(F)=C1F	[3]
Purity	Typically ≥95% (as commercially available)	[3]
Computed LogP	2.91	[3]
Hydrogen Bond Donors	1	[3]
Hydrogen Bond Acceptors	1	[3]

Analysis of the Melting Point

The melting point of a crystalline solid is a fundamental physical property, indicating the temperature at which it transitions to a liquid state. For pure compounds, this transition occurs over a sharp, well-defined temperature range.[4] The presence of impurities typically depresses and broadens this range.

Expected Characteristics and Influencing Factors

An experimentally determined melting point for (1S)-1-(2,3,4-Trifluorophenyl)butylamine is not prominently reported. However, we can deduce its likely characteristics by examining its structural components:

• Butylamine Chain: The flexible butyl group can disrupt efficient crystal packing compared to a more rigid structure, which might suggest a lower melting point. However, the primary amine group is capable of forming strong intermolecular hydrogen bonds, which would require more energy to overcome, thus raising the melting point. For comparison, n-butylamine, a simple aliphatic amine, has a very low melting point of -49°C and exists as a liquid at room temperature.[5][6]

• Trifluorophenyl Ring: Aromatic rings often engage in π-π stacking interactions, which contribute to crystal lattice stability. The strategic placement of three fluorine atoms creates a significant dipole moment across the ring. Fluorine substitution can have complex effects on melting points. For instance, fluorobenzene has a lower melting point than benzene, which is attributed to the disruption of crystal packing despite the potential for C-H···F interactions.[7] Conversely, highly fluorinated aromatics can exhibit increased thermal stability.[2] These fluorine atoms can also participate in intermolecular interactions, further influencing the crystal structure.

• Chirality: As a single enantiomer, (1S)-1-(2,3,4-Trifluorophenyl)butylamine is expected to pack into a well-defined chiral crystal lattice. This typically results in a sharp and distinct melting point. It is important to note that the melting point of a single enantiomer can be different from its corresponding racemic mixture.

Given these factors, it is plausible that (1S)-1-(2,3,4-Trifluorophenyl)butylamine is a low-melting solid or potentially an oil at standard ambient temperature and pressure. Its melting point will be a balance between the disordering effect of the flexible alkyl chain and the ordering effects of hydrogen bonding and aromatic interactions.

Experimental Protocol for Melting Point Determination

The definitive determination of the melting point must be performed empirically. The capillary method is the standard and most reliable technique.[8]

Instrumentation and Materials

• Melting Point Apparatus (e.g., Mel-Temp or similar digital instrument)

• Glass Capillary Tubes (one end sealed)

• Mortar and Pestle

• Spatula

• Sample of (1S)-1-(2,3,4-Trifluorophenyl)butylamine (must be dry and pure)

• Thermometer (calibrated)

Step-by-Step Methodology

• Sample Preparation:

  • Ensure the sample is completely dry. If necessary, dry the sample under a vacuum.[4]

  • Place a small amount of the sample into a clean, dry mortar.

  • Gently grind the sample into a fine, homogeneous powder. This is critical for efficient and uniform heat transfer.[8]

• Capillary Tube Loading:

  • Press the open end of a capillary tube into the powdered sample until a small amount of material enters the tube.[9]

  • Invert the tube and tap it gently on a hard surface to cause the powder to fall to the sealed end.[9]

  • To ensure dense packing, drop the capillary tube, sealed end down, through a long glass tube (approx. 1 meter) onto a hard surface. Repeat this several times.

  • The final packed sample height should be between 2-3 mm for optimal results.[9]

• Melting Point Measurement:

  • Rapid Preliminary Measurement (Optional but Recommended): If the melting point is unknown, first perform a rapid determination by heating the sample at a high rate (e.g., 10-20°C per minute). This will provide an approximate melting range. Allow the apparatus to cool before proceeding.

  • Accurate Measurement:

    • Place the loaded capillary tube into the heating block of the melting point apparatus.

    • Set the apparatus to heat rapidly to a temperature approximately 20°C below the estimated melting point found in the preliminary run.[9]

    • Decrease the heating rate to 1-2°C per minute. A slow heating rate is crucial for an accurate reading.

    • Record the temperature at which the first droplet of liquid appears (the onset of melting).

    • Continue heating slowly and record the temperature at which the last solid crystal melts completely (the completion of melting).

    • The recorded melting point should be reported as a range from the onset to the completion temperature.

Data Interpretation and Validation

• Purity: A sharp melting range (e.g., 0.5-1.5°C) is indicative of a highly pure compound.

• Impurity: A broad melting range (e.g., >2°C) and a depressed melting point compared to a reference value suggest the presence of impurities.

• Self-Validation: Repeat the measurement with a second sample to ensure reproducibility. The results should be consistent within an acceptable margin of error.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the melting point determination protocol.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. n-Butylamine - Wikipedia [en.wikipedia.org]
• 6. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. thinksrs.com [thinksrs.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Solubility profile of (1S)-1-(2,3,4-Trifluorophenyl)butylamine in organic solvents

An In-Depth Technical Guide to the Solubility Profile of (1S)-1-(2,3,4-Trifluorophenyl)butylamine in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical physicochemical parameter that governs every stage of drug development, from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive technical overview of the solubility profile of (1S)-1-(2,3,4-Trifluorophenyl)butylamine, a chiral amine featuring a trifluorinated phenyl moiety. By integrating fundamental thermodynamic principles with predictive analysis based on molecular structure, this document serves as an essential resource for researchers, chemists, and formulation scientists. We will explore the key molecular attributes influencing solubility, present a predicted solubility profile across a range of common organic solvents, and provide a detailed, field-proven protocol for empirical solubility determination.

Introduction: The Critical Role of Solubility in Pharmaceutical Development

In the pharmaceutical industry, understanding and controlling the solubility of a drug candidate is paramount. Solubility dictates the efficiency of crystallization for purification, the choice of solvents for chemical reactions, and the feasibility of various formulation strategies such as oral solids, injectables, and topical applications.[1] Poor solubility can lead to significant challenges, including low bioavailability, difficulty in achieving therapeutic concentrations, and limitations in dosage form design.[2]

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a compound of significant interest due to its structural features: a chiral primary amine, which is a common pharmacophore, and a trifluorinated aromatic ring. The presence of fluorine atoms can profoundly alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity, making fluorinated compounds a cornerstone of modern medicinal chemistry.[3] This guide aims to provide a detailed analysis of its expected solubility behavior to facilitate its development and application.

Physicochemical Properties of (1S)-1-(2,3,4-Trifluorophenyl)butylamine

The solubility of a compound is intrinsically linked to its molecular structure and resulting physicochemical properties.[4] The key attributes of (1S)-1-(2,3,4-Trifluorophenyl)butylamine are summarized below.

Property	Value / Description	Source
IUPAC Name	(1S)-1-(2,3,4-trifluorophenyl)butan-1-amine	Fluorochem[5]
Molecular Formula	C₁₀H₁₂F₃N	Fluorochem[5]
Molecular Weight	203.21 g/mol	Fluorochem[5]
Calculated logP	2.91	Fluorochem[5]
Hydrogen Bond Donors	1 (from the -NH₂ group)	Fluorochem[5]
Hydrogen Bond Acceptors	1 (from the Nitrogen atom)	Fluorochem[5]
Molecular Structure	A primary amine attached to a butyl chain and a 2,3,4-trifluorophenyl ring.	-

Causality of Structural Features on Solubility

• Lipophilicity (logP): The calculated octanol-water partition coefficient (logP) of 2.91 indicates a predominantly lipophilic character.[6] This suggests that the molecule will favor partitioning into non-polar or moderately polar organic solvents over water. The trifluorophenyl ring and the butyl chain are the primary contributors to this lipophilicity.

• Hydrogen Bonding: The primary amine (-NH₂) group is a potent hydrogen bond donor and acceptor. This feature is critical for interactions with protic solvents (e.g., alcohols) and polar aprotic solvents that can act as hydrogen bond acceptors (e.g., acetone, THF).

• Dipole Moment: The three fluorine atoms on the phenyl ring create a strong dipole moment, enhancing interactions with polar solvents.

• Fluorination: Highly fluorinated organic compounds can exhibit unique solubility behaviors, sometimes showing preferential solubility in fluorinated solvents.[7][8] While this molecule is not perfluorinated, the trifluorophenyl moiety can influence interactions with both traditional organic solvents and specialized fluorinated media.

Predicted Solubility Profile in Common Organic Solvents

While specific experimental data for this compound is not publicly available, a reliable solubility profile can be predicted by analyzing its structure against the properties of various solvent classes. The principle of "like dissolves like" provides the foundational logic: a solute dissolves best in a solvent that has similar intermolecular forces.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale for Prediction
Polar Protic	Methanol, Ethanol, Isopropanol	Very Soluble	These solvents can engage in strong hydrogen bonding with the amine group of the solute. The alkyl chains of the alcohols also interact favorably with the butyl group and phenyl ring.
Polar Aprotic	Tetrahydrofuran (THF), Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO)	Soluble to Very Soluble	These solvents have strong dipole moments and can act as hydrogen bond acceptors for the solute's amine group. DMSO, being a highly polar and strong H-bond acceptor, is expected to be an excellent solvent.
Chlorinated	Dichloromethane (DCM), Chloroform	Soluble	These solvents have moderate polarity. DCM and chloroform can interact via dipole-dipole forces with the trifluorophenyl ring and can act as weak hydrogen bond donors to the amine nitrogen.
Aromatic	Toluene	Moderately Soluble	Toluene is largely non-polar but can engage in π-π stacking interactions with the trifluorophenyl ring. Solubility will be driven by the lipophilic character of the solute.
Non-polar	n-Hexane, Heptane	Sparingly Soluble to Insoluble	The strong polarity and hydrogen bonding capability of the amine group are incompatible with the non-polar, dispersion-force-dominant nature of alkanes, leading to poor solvation.

Standard Protocol for Experimental Solubility Determination

To move from prediction to empirical fact, a robust experimental method is required. The Equilibrium Shake-Flask Method is the gold-standard for determining thermodynamic solubility and is recommended by regulatory bodies.[1][9] It ensures that a true equilibrium is reached between the undissolved solid and the saturated solution.

Materials and Equipment

• (1S)-1-(2,3,4-Trifluorophenyl)butylamine (solid, >98% purity)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Analytical balance (±0.01 mg)

• Syringe filters (e.g., 0.22 µm PTFE for organic solvents)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Step-by-Step Methodology

• Preparation: Add an excess amount of solid (1S)-1-(2,3,4-Trifluorophenyl)butylamine to a vial containing a known volume (e.g., 5 mL) of the selected solvent. "Excess" means enough solid remains undissolved at the end of the experiment, ensuring saturation.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm). Allow the mixture to equilibrate for a sufficient period, typically 24 to 72 hours, to ensure thermodynamic equilibrium is achieved.[9]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 2 hours to let the excess solid settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately pass the solution through a syringe filter to remove any undissolved microparticles. This step is critical to avoid artificially high results.

• Dilution: Accurately dilute the filtered, saturated solution with a suitable solvent (often the mobile phase of the analytical method) to a concentration that falls within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a validated HPLC method to determine the concentration of the dissolved compound.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. Express the result in units such as mg/mL or mol/L.

Self-Validation and Trustworthiness

To ensure the integrity of the results, the protocol must be self-validating.[9]

• Time to Equilibrium: Collect samples at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when consecutive measurements show no significant change in concentration.

• Solid State Analysis: After the experiment, recover the remaining solid and analyze it using techniques like DSC or XRD to confirm that no polymorphic transformation or solvate formation occurred during the experiment.[4]

• Triplicate Measurements: All experiments should be performed in at least triplicate to ensure reproducibility and to calculate standard deviation.

Visual Workflow for Solubility Determination

Sources

• 1. scispace.com [scispace.com]
• 2. lup.lub.lu.se [lup.lub.lu.se]
• 3. researchgate.net [researchgate.net]
• 4. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. fiveable.me [fiveable.me]
• 7. scispace.com [scispace.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. who.int [who.int]

Protocols & Analytical Methods

Application Notes and Protocols for the Asymmetric Synthesis of (1S)-1-(2,3,4-Trifluorophenyl)butylamine

Introduction: The Significance of Chiral Fluorinated Amines

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a chiral amine of significant interest in medicinal chemistry and drug development. The incorporation of fluorine atoms into pharmaceutical candidates can profoundly alter their metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluorophenyl moiety, in particular, offers a unique electronic profile that can enhance the potency and pharmacokinetic properties of a drug molecule. Furthermore, the stereochemistry of the amine is often critical for its biological activity, with one enantiomer typically exhibiting the desired therapeutic effect while the other may be inactive or even contribute to off-target effects.

These application notes provide detailed protocols for three distinct and robust strategies for the asymmetric synthesis of (1S)-1-(2,3,4-Trifluorophenyl)butylamine, designed for researchers and scientists in drug development and organic synthesis. The methodologies discussed are:

• Diastereoselective Reduction of an N-tert-Butanesulfinyl Imine: A reliable substrate-controlled method utilizing a chiral auxiliary.

• Enzymatic Kinetic Resolution (EKR): A biocatalytic approach offering high enantioselectivity and mild reaction conditions.

• Catalytic Asymmetric Transfer Hydrogenation (ATH): An efficient catalytic method for the direct enantioselective reduction of an imine.

Each protocol is presented with a detailed explanation of the underlying chemical principles, step-by-step experimental procedures, and expected outcomes based on established literature for analogous systems.

Precursor Synthesis: 1-(2,3,4-Trifluorophenyl)butan-1-one

All three asymmetric protocols commence with the synthesis of the racemic ketone precursor, 1-(2,3,4-Trifluorophenyl)butan-1-one.

Protocol 0: Friedel-Crafts Acylation

This procedure describes the synthesis of the starting ketone via a Lewis acid-catalyzed Friedel-Crafts acylation of 1,2,3-trifluorobenzene.

Materials:

• 1,2,3-Trifluorobenzene

• Butyryl chloride

• Aluminum chloride (AlCl₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous aluminum chloride (1.2 eq) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Add 1,2,3-trifluorobenzene (1.0 eq) to the stirred suspension.

• Add butyryl chloride (1.1 eq) dropwise via a dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and 1 M HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford 1-(2,3,4-Trifluorophenyl)butan-1-one as a colorless oil.

Protocol 1: Diastereoselective Reduction of an N-tert-Butanesulfinyl Imine

This protocol utilizes the well-established Ellman's auxiliary, (R)-tert-butanesulfinamide, to direct the stereochemical outcome of the reduction of the corresponding ketimine. The choice of reducing agent can afford either diastereomer, providing access to both enantiomers of the final amine.[1][2]

Causality of Experimental Choices:

• (R)-tert-Butanesulfinamide: This chiral auxiliary condenses with the ketone to form a chiral N-sulfinyl imine. The bulky tert-butyl group and the stereocenter at the sulfur atom create a sterically hindered environment that directs the hydride attack to one face of the C=N double bond.

• Titanium (IV) Ethoxide (Ti(OEt)₄): This Lewis acid acts as a dehydrating agent, promoting the condensation reaction between the ketone and the sulfinamide.

• Sodium Borohydride (NaBH₄): A mild and selective reducing agent that, in this system, typically attacks the imine from the less hindered face, leading to the (S)-configuration at the newly formed stereocenter.

• L-Selectride: A bulkier reducing agent that approaches the imine from the opposite face compared to NaBH₄, leading to the (R)-configuration. This provides a convenient method to access the other enantiomer of the amine.[1][2]

• Hydrochloric Acid in Methanol: This reagent is used for the facile cleavage of the N-S bond to liberate the free amine without racemization.

Experimental Workflow Diagram:

Caption: Workflow for the enzymatic kinetic resolution of racemic 1-(2,3,4-trifluorophenyl)butylamine.

Step-by-Step Protocol:

• To a flask containing racemic 1-(2,3,4-trifluorophenyl)butylamine (1.0 eq), add ethyl acetate as the solvent.

• Add immobilized Candida antarctica lipase B (Novozym 435) (typically 10-20% by weight of the amine).

• Add activated 4 Å molecular sieves.

• Stir the suspension at a controlled temperature (e.g., 40-50 °C).

• Monitor the reaction progress by chiral HPLC or GC, tracking the conversion and the enantiomeric excess of the remaining amine.

• Stop the reaction at or near 50% conversion to achieve the highest possible enantiomeric excess for the unreacted amine.

• Filter off the immobilized enzyme (which can be washed and potentially reused) and the molecular sieves.

• Concentrate the filtrate to obtain a mixture of the (S)-amine and the (R)-N-acetylated amine.

• Separate the (S)-amine from the amide by column chromatography on silica gel or by acid-base extraction. For extraction: a. Dissolve the mixture in a suitable organic solvent (e.g., diethyl ether). b. Extract with aqueous HCl (1 M). The amine will move to the aqueous phase as the hydrochloride salt, while the amide remains in the organic phase. c. Separate the layers. d. Basify the aqueous layer with NaOH to a pH > 10 and extract the free (S)-amine with an organic solvent. e. Dry the organic extract, filter, and concentrate to yield the enantiopure (S)-amine.

Data Summary:

Parameter	Expected Outcome
Conversion	~50%
Yield of (S)-amine	up to 50%
Enantiomeric Excess (ee) of (S)-amine	>99%

Protocol 3: Catalytic Asymmetric Transfer Hydrogenation (ATH)

This protocol describes a direct, highly efficient method for the synthesis of (1S)-1-(2,3,4-Trifluorophenyl)butylamine via the asymmetric transfer hydrogenation of the corresponding N-H imine, formed in situ or pre-formed. This method utilizes a well-defined chiral ruthenium catalyst. [3]

Causality of Experimental Choices:

• 1-(2,3,4-Trifluorophenyl)butan-1-one and Ammonium Formate: These reagents react in situ to form the corresponding N-H imine, the substrate for the asymmetric reduction.

• [(S,S)-Ts-DPEN]RuCl(p-cymene): A Noyori-type catalyst that is highly effective for the asymmetric transfer hydrogenation of imines. The chiral diamine ligand ((S,S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) creates a chiral environment around the ruthenium center, leading to highly enantioselective hydride transfer.

• Formic Acid/Triethylamine Azeotrope: A common and effective hydrogen source for asymmetric transfer hydrogenation. Formic acid is the hydride donor, and triethylamine is the base.

Experimental Workflow Diagram:

Caption: Workflow for the catalytic asymmetric transfer hydrogenation for the synthesis of (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

Step-by-Step Protocol:

• To a reaction vessel, add 1-(2,3,4-trifluorophenyl)butan-1-one (1.0 eq) and ammonium formate (5-10 eq).

• Add the chiral catalyst, [(S,S)-Ts-DPEN]RuCl(p-cymene) (0.005-0.01 eq), under an inert atmosphere.

• Add the hydrogen source, a 5:2 azeotropic mixture of formic acid and triethylamine.

• Add an anhydrous solvent such as acetonitrile.

• Heat the reaction mixture to a controlled temperature (e.g., 40 °C) and stir for 12-24 hours.

• Monitor the reaction by TLC or chiral HPLC/GC for the formation of the amine and its enantiomeric excess.

• Upon completion, cool the reaction to room temperature and quench with a saturated solution of NaHCO₃.

• Extract the product with an organic solvent (e.g., ethyl acetate) (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the pure (1S)-amine.

Data Summary:

Parameter	Expected Outcome
Conversion	>95%
Yield	>90%
Enantiomeric Excess (ee)	>98%

References

• Kanto Chemical Co., Inc. Asymmetric Transfer Hydrogenation Catalysts.

• Bäckvall, J.-E., et al. (2014). Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines Using a Recyclable Palladium Nanoparticle Catalyst Together with Lipases. Journal of Organic Chemistry, 79(9), 3747-3751.

• Li, Y., et al. (2020). Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution. Advances in Enzyme Research, 8(3), 29-41.

• Yus, M., et al. (2013). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl) Imines. Organic Syntheses, 90, 338.

• Marais, L., et al. (2019). Lipase-Catalysed Enzymatic Kinetic Resolution of Aromatic Morita-Baylis-Hillman Derivatives by Hydrolysis and Transesterification. ChemistryOpen, 8(7), 896-906.

• Reetz, M. T., & Dreisbach, C. (1994). Highly Efficient Lipase-Catalyzed Kinetic Resolution of Chiral Amines. Chimia, 48(12), 570-570.

• Deng, L., et al. (2012). Asymmetric Synthesis of Trifluoromethylated Amines via Catalytic Enantioselective Isomerization of Imines. Journal of the American Chemical Society, 134(35), 14310-14313.

• Shafran, Y. M., et al. (2021). Synthesis, crystal structure and Hirshfeld surface analysis of (4-methylphenyl)[1-(pentafluorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanone. Acta Crystallographica Section E: Crystallographic Communications, 77(11), 1121-1126.

• Rodrigues, C. J. C., et al. (2021). ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine. Catalysts, 11(3), 329.

• Qayed, W. S., et al. (2015). Lipases-catalyzed enantioselective kinetic resolution of chiral alcohols: An overview. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322.

• Ferreira, R. J., et al. (2022). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 15(2), 249.

• Zhang, J., et al. (2021). Asymmetric transfer hydrogenation (ATH) of α-trifluoromethylated imines. Tetrahedron, 98, 132398.

• Lombardo, M., et al. (2019). Diastereoselective Synthesis of Silyl-Substituted Pyrrolidines. The Journal of Organic Chemistry, 84(13), 8567-8577.

• Ferreira, F., et al. (2006). Reversal of diastereofacial selectivity in hydride reductions of N-tert-butanesulfinyl imines. The Journal of Organic Chemistry, 71(18), 6873-6876.

• Ellman, J. A., et al. (2006). Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines. The Journal of Organic Chemistry, 71(18), 6873-6876.

• Sigma-Aldrich. Asymmetric Transfer Hydrogenation.

• Soloshonok, V. A., et al. (2001). Asymmetric Synthesis of 1-(9-Anthracenyl)ethylamine and Its Trifluoromethyl Analogue via Nucleophilic Addition to an N-(tert-Butylsulfinyl)imine. The Journal of Organic Chemistry, 66(10), 3532-3534.

• Prakash, G. K. S., et al. (2001). Stereoselective Nucleophilic Trifluoromethylation of N-(tert-Butylsulfinyl)imines by Using Trimethyl(trifluoromethyl)silane. Angewandte Chemie International Edition, 40(3), 589-590.

• Deng, L., et al. (2013). Direct Catalytic Asymmetric Synthesis of trifluoromethylated γ-Amino Esters/Lactones via Umpolung Strategy. Organic Letters, 15(11), 2842-2845.

• Wang, J., et al. (2014). Asymmetric Transfer Hydrogenation of 3-(Trifluoromethyl)quinolines. Synlett, 25(10), 1415-1418.

• Yus, M. (2013). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert- Butylsulfinyl) Imines. Organic Syntheses, 90, 338-349.

• Wang, F., et al. (2020). Synthesis of Chiral α-Trifluoromethyl amines via Asymmetric reaction of Trifluoromethylated Imines. Organic Chemistry Frontiers, 7(12), 1535-1554.

• CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene - Google Patents.

• Okusu, S., et al. (2021). Facile preparation and conversion of 4,4,4-trifluorobut-2-yn-1-ones to aromatic and heteroaromatic compounds. Beilstein Journal of Organic Chemistry, 17, 149-156.

• Karki, M., et al. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Molbank, 2022(4), M1483.

Sources

• 1. Reversal of diastereofacial selectivity in hydride reductions of N-tert-butanesulfinyl imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. kanto.co.jp [kanto.co.jp]

Application Notes & Protocols: Scalable Production of (1S)-1-(2,3,4-Trifluorophenyl)butylamine

Prepared by: Gemini, Senior Application Scientist

Abstract

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a critical chiral building block in the synthesis of advanced pharmaceutical intermediates, most notably as a key precursor to the antiplatelet agent Ticagrelor.[1] The stereochemical purity of this amine is paramount to the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides a detailed overview of scalable and efficient production methods for this compound, with a primary focus on a biocatalytic approach leveraging ω-transaminases. This method offers significant advantages in terms of stereoselectivity, operational simplicity, and adherence to green chemistry principles, making it highly suitable for industrial-scale manufacturing. We present a complete workflow, from the synthesis of the prochiral ketone precursor to the final purification and analytical validation of the target chiral amine.

Introduction: The Strategic Importance of Chiral Amines

Chiral amines are foundational components in a vast number of pharmaceuticals, with over 80% of all drugs and drug candidates containing amine functionalities. The specific stereoisomer of a chiral amine can dictate its pharmacological activity, making enantioselective synthesis a critical challenge in drug development.[2] Traditional chemical methods for producing chiral amines often rely on multi-step processes or chiral auxiliaries, which can be inefficient and costly for large-scale production.[2]

Modern synthetic strategies have increasingly turned to biocatalysis, which utilizes enzymes to perform highly specific chemical transformations.[3] For the synthesis of α-chiral primary amines like (1S)-1-(2,3,4-Trifluorophenyl)butylamine, ω-transaminase (ω-TA) enzymes have emerged as a powerful and scalable tool, offering near-perfect enantioselectivity under mild reaction conditions.[4]

Overview of Synthetic Strategies

The synthesis of (1S)-1-(2,3,4-Trifluorophenyl)butylamine begins with the corresponding prochiral ketone, 1-(2,3,4-Trifluorophenyl)butan-1-one. The critical step is the asymmetric amination of this ketone. Three primary strategies are considered for this transformation on a scalable level:

• Diastereoselective Synthesis with Chiral Auxiliaries: This classical approach involves covalently bonding a chiral auxiliary (e.g., Ellman's tert-butanesulfinamide) to the ketone to form an intermediate N-sulfinyl imine. Subsequent reduction yields a diastereomerically enriched product, from which the auxiliary is cleaved. While effective, this method adds steps (auxiliary attachment and removal) and is less atom-economical.

• Asymmetric Catalytic Reductive Amination: This method uses a chiral catalyst (often a metal complex with a chiral ligand) to directly reduce the imine formed from the ketone and an ammonia source. This avoids the use of stoichiometric chiral auxiliaries but can require expensive and sensitive metal catalysts.

• Biocatalytic Asymmetric Transamination: This is the recommended approach for scalable, green, and highly selective production. An (S)-selective ω-transaminase enzyme catalyzes the transfer of an amino group from a simple amine donor (e.g., L-alanine or isopropylamine) directly to the ketone substrate, producing the desired (S)-enantiomer with exceptionally high enantiomeric excess (e.e.).[4][5]

Comparative Analysis of Synthetic Routes

Method	Advantages	Disadvantages	Scalability Score
Chiral Auxiliary	Well-established, predictable stereochemical outcome.	Low atom economy, additional reaction steps required.	3/5
Catalytic Reductive Amination	High catalytic turnover, direct amination.	Expensive/toxic metal catalysts, may require high pressures.	4/5
Biocatalytic Transamination	Exceptional enantioselectivity (>99% e.e.), mild aqueous conditions, high atom economy, environmentally benign.	Enzyme cost and stability can be a factor, equilibrium considerations.	5/5

Recommended Scalable Workflow: A Biocatalytic Approach

The proposed industrial-scale workflow is a two-stage process that combines a classical chemical synthesis for the ketone precursor with a highly efficient biocatalytic step for the asymmetric amination.

Figure 2: Simplified transaminase catalytic cycle.

Procedure:

• Set up a pH- and temperature-controlled bioreactor.

• Charge the reactor with potassium phosphate buffer and dissolve the PLP cofactor.

• Add the ω-transaminase enzyme and stir gently until fully dissolved.

• Add the amine donor (isopropylamine). Adjust the pH to the optimal range for the enzyme (typically 7.5-8.5).

• Warm the mixture to the optimal reaction temperature (typically 30-40 °C).

• In a separate vessel, dissolve the 1-(2,3,4-Trifluorophenyl)butan-1-one substrate in a minimal amount of a water-miscible co-solvent like DMSO if necessary, then add it to the bioreactor to start the reaction.

• Maintain the reaction at the set temperature and pH. Monitor the reaction progress by taking samples and analyzing for substrate conversion and product formation via HPLC. The reaction typically runs for 24-48 hours.

• Upon completion, cool the reaction mixture. Adjust the pH to >11 with NaOH to ensure the product is in its free base form.

• Extract the product from the aqueous phase using an organic solvent such as MTBE. Perform multiple extractions to ensure high recovery.

• Combine the organic extracts, dry over a suitable drying agent (e.g., anhydrous Na₂SO₄), and filter.

• Concentrate the solvent under reduced pressure to yield the crude (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

• Further purification can be achieved by vacuum distillation or by forming a salt (e.g., hydrochloride) and recrystallizing to achieve high chemical and chiral purity.

Quality Control & Analytical Validation

Rigorous analytical testing is essential to confirm the identity, purity, and stereochemical integrity of the final product.

Parameter	Method	Typical Specification
Identity	¹H NMR, ¹³C NMR, ¹⁹F NMR, MS	Conforms to reference standard
Assay (Purity)	HPLC-UV or GC-FID	≥ 99.0%
Enantiomeric Excess (e.e.)	Chiral HPLC or Chiral GC	≥ 99.5% (S)-enantiomer
Residual Solvents	Headspace GC	Conforms to ICH guidelines
Water Content	Karl Fischer Titration	≤ 0.5%

Conclusion

The biocatalytic route using ω-transaminases represents a state-of-the-art, scalable, and sustainable method for the production of (1S)-1-(2,3,4-Trifluorophenyl)butylamine. [4][5]This approach consistently delivers the product in high yield and with the exceptional enantiomeric purity required for pharmaceutical applications. By combining a robust chemical synthesis for the ketone precursor with a highly selective enzymatic transformation, manufacturers can establish an efficient and economically viable process for this critical API intermediate.

References

• Shin, J. S., & Kim, B. G. (1999). Asymmetric synthesis of chiral amines with omega-transaminase. Biotechnology and Bioengineering, 65(2), 206-11. [Link]

• Ellman Laboratory. Asymmetric Synthesis of Amines. Yale University. [Link]

• Wang, D., et al. (2020). Direct catalytic asymmetric synthesis of α-chiral primary amines. Chemical Society Reviews, 49(15), 5312-5338. [Link]

• ResearchGate. The asymmetric synthesis of chiral secondary amines via hemiaminal and imine formation by reductive amination. [Link]

• Shimpi, N. A., et al. (2016). Novel synthetic methodology for the synthesis of Ticagrelor. Journal of Chemical and Pharmaceutical Research, 8(1), 797-803. [Link]

• Venkateswara Rao, S., et al. (2018). SYNTHESIS OF HIGH PURE TICAGRELOR, AN ANTI-PLATELET DRUG SUBSTANCE AND ITS POSSIBLE PROCESS RELATED IMPURITIES. RASĀYAN Journal of Chemistry, 11(1), 164-173. [Link]

• Google Patents. (2020).
• Google Patents. (2016).

• ResearchGate. (2016). Scalable synthesis of the core bispyrrole architecture. [Link]

• Hernandez-Valdes, J. A., et al. (2022). Enzymatic synthesis of mono- and trifluorinated alanine enantiomers expands the scope of fluorine biocatalysis. Nature Communications, 13(1), 1-11. [Link]

• Wallentin, C. J., et al. (2015). A scalable and operationally simple radical trifluoromethylation. Nature Communications, 6(1), 1-8. [Link]

• Martins, M. F., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 17(2), 241. [Link]

• Lubberink, M., et al. (2022). One‐Step Biocatalytic Synthesis of Sustainable Surfactants by Selective Amide Bond Formation. Angewandte Chemie International Edition, 61(28), e202202685. [Link]

• ResearchGate. (2021). General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes. [Link]

• Judd, T., et al. (2023). Biocatalysis enabled enantioselective synthesis of (S)-3-(4-(Trifluoromethyl)phenyl)morpholine. ACS Fall 2023. [Link]

• Schrittwieser, J. H., et al. (2021). Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Biocatalytic Methods. Chemical Reviews, 121(24), 14836-14935. [Link]

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. Direct catalytic asymmetric synthesis of α-chiral primary amines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric synthesis of chiral amines with omega-transaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biocatalysis enabled enantioselective synthesis of (S)-3-(4-(Trifluoromethyl)phenyl)morpholine - American Chemical Society [acs.digitellinc.com]

Application of (1S)-1-(2,3,4-Trifluorophenyl)butylamine in Agrochemical Synthesis: A Guide to the Development of Novel Fungicides

Introduction: The Imperative for Chiral Scaffolds in Modern Agrochemicals

The relentless evolution of pathogen resistance necessitates a continuous search for novel and effective agrochemicals. In this pursuit, the stereochemistry of a molecule has emerged as a critical determinant of its biological activity. It is now well-established that enantiomers of a chiral pesticide can exhibit significantly different potencies, with one enantiomer often being highly active while the other is inactive or even detrimental.[1] This underscores the importance of developing single-enantiomer agrochemicals to enhance efficacy, reduce environmental load, and minimize off-target effects.

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a chiral building block of significant interest for the synthesis of new agrochemicals. Its structure combines two key features that are prevalent in modern fungicides: a chiral amine and a polyfluorinated phenyl ring. Chiral amines are integral components of many bioactive molecules, serving as versatile intermediates in asymmetric synthesis.[2][3] The trifluorophenyl moiety is known to enhance the metabolic stability and binding affinity of a molecule to its target protein, often leading to increased biological activity.[4][5]

This application note provides a comprehensive guide for researchers and scientists on the potential application of (1S)-1-(2,3,4-Trifluorophenyl)butylamine in the synthesis of novel fungicides, particularly focusing on the promising class of Succinate Dehydrogenase Inhibitors (SDHIs). While a specific, commercially named agrochemical synthesized directly from this starting material is not yet publicly documented, its structural features make it a prime candidate for the development of next-generation SDHIs. The protocols and data presented herein are based on established synthetic methodologies for analogous compounds and provide a robust framework for the exploration of new chemical entities.

The Rise of Succinate Dehydrogenase Inhibitors (SDHIs)

SDHIs represent a rapidly growing class of fungicides that play a crucial role in the management of a broad spectrum of fungal diseases in various crops. These fungicides act by inhibiting the enzyme succinate dehydrogenase (also known as Complex II) in the mitochondrial respiratory chain of fungi. This inhibition disrupts the fungal cell's energy production, leading to its death.

The molecular structure of many SDHIs consists of a "toxophore" part, typically a pyrazole carboxamide, which binds to the active site of the SDH enzyme, and a "hydrophobic anchor" part, often a substituted phenyl ring, which interacts with the surrounding amino acid residues. The precise nature and stereochemistry of the linker between these two parts are critical for optimal binding and, consequently, high fungicidal activity.

Rationale for the Application of (1S)-1-(2,3,4-Trifluorophenyl)butylamine in SDHI Synthesis

The structure of (1S)-1-(2,3,4-Trifluorophenyl)butylamine makes it an excellent candidate for incorporation into novel SDHI fungicides. The primary amine group provides a reactive handle for the formation of an amide bond with a pyrazole carboxylic acid, a key step in the synthesis of many SDHIs. The chiral center at the benzylic position is expected to impart stereoselectivity to the final molecule, potentially leading to a highly active enantiomer. Furthermore, the 2,3,4-trifluorophenyl group can serve as a metabolically stable, hydrophobic anchor, enhancing the molecule's affinity for the target enzyme.

The proposed application focuses on the synthesis of a novel pyrazole carboxamide fungicide through the amide coupling of (1S)-1-(2,3,4-Trifluorophenyl)butylamine with a suitable pyrazole carboxylic acid, such as 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid, a common building block in several commercial SDHIs.

Proposed Synthetic Pathway

The synthesis of a novel pyrazole carboxamide fungicide using (1S)-1-(2,3,4-Trifluorophenyl)butylamine can be envisioned as a two-step process:

• Synthesis of the Pyrazole Carboxylic Acid Chloride: The corresponding pyrazole carboxylic acid is converted to its more reactive acid chloride derivative.

• Amide Coupling: The pyrazole acid chloride is then reacted with (1S)-1-(2,3,4-Trifluorophenyl)butylamine to form the final amide product.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Fungicidal Properties of Some Novel Trifluoromethylphenyl Amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of novel 1,5-diaryl-3-trifluoropyrazoles as antifungal pesticides for crop protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]

Catalytic hydrogenation techniques for trifluorophenyl butylamine precursors

Application Notes & Protocols

Topic: Advanced Catalytic Hydrogenation Techniques for Trifluoromethyl-Substituted Anilines from Nitroaromatic Precursors

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Trifluoromethylanilines in Modern Drug Discovery

Trifluoromethylated aromatic amines are cornerstone structural motifs in a vast array of pharmaceuticals and agrochemicals. The incorporation of a trifluoromethyl (-CF3) group into a molecule can dramatically enhance its metabolic stability, lipophilicity, and binding affinity to biological targets.[1] Consequently, the efficient and selective synthesis of key intermediates, such as trifluoromethyl-substituted anilines, is of paramount importance.

The most direct and atom-economical route to these anilines is the catalytic hydrogenation of their corresponding nitroaromatic precursors. While seemingly straightforward, this transformation presents a significant chemical challenge: achieving complete reduction of the nitro group while preserving the integrity of the robust but potentially labile C-F bonds of the trifluoromethyl group. This guide provides a detailed exploration of the principles, catalyst systems, and protocols required to navigate this challenge successfully, ensuring high yields and chemoselectivity.

The Core Challenge: Chemoselectivity in the Presence of a -CF3 Group

The primary obstacle in the hydrogenation of trifluoromethyl-substituted nitroarenes is preventing the undesired side reaction of hydrodefluorination (HDF). While the C-F bond is the strongest single bond to carbon, aggressive catalytic conditions can lead to the stepwise or complete removal of fluorine atoms from the -CF3 group, resulting in impurities that are often difficult to separate and compromise the final product's integrity.

The goal is to identify a catalytic system and reaction conditions that kinetically favor the reduction of the nitro group (Ar-NO₂) over the hydrogenolysis of the C-F bonds (Ar-CF₃). This requires a nuanced understanding of catalyst activity, support interactions, and process parameters.

Caption: Desired vs. Undesired Hydrogenation Pathways.

Catalyst Selection: A Strategic Decision for Maximizing Selectivity

The choice of catalyst is the most critical factor in achieving chemoselective hydrogenation. While many metals can reduce a nitro group, their propensity to attack C-F bonds varies significantly.

Platinum (Pt)-Based Catalysts

Platinum, often supported on carbon (Pt/C), is a highly active catalyst for nitro group reduction.[2][3] It frequently offers a superior balance of activity and selectivity compared to palladium, especially for halogenated substrates.[4] Modern Pt catalysts, such as nanoparticles on modified supports, have shown exceptional performance in suppressing dehalogenation, achieving >95% selectivity under mild conditions.[4]

• Rationale: Pt exhibits high activity for nitro reduction, allowing for the use of milder conditions (lower temperatures and pressures), which inherently disfavors the more energy-intensive C-F bond cleavage.

Raney® Nickel (Ni)

Raney Nickel is a cost-effective and highly effective catalyst for nitro reductions.[5] Crucially, it is often the catalyst of choice when dehalogenation is a concern for substrates containing chlorine, bromine, or iodine.[6] This characteristic makes it an excellent candidate for the selective hydrogenation of CF3-substituted nitroarenes. One study specifically notes the use of Raney Ni/Mo for the hydrogenation of 3-Nitrobenzotrifluoride, achieving a yield of approximately 90%.[7]

• Rationale: Raney Nickel's lower intrinsic activity towards C-Hal bond hydrogenolysis, compared to palladium, provides a wider operational window to reduce the nitro group selectively. The addition of promoters like Molybdenum (Mo) or Iron (Fe) can further enhance its activity and selectivity.[7][8]

Palladium (Pd)-Based Catalysts

Palladium on carbon (Pd/C) is the most common hydrogenation catalyst in organic synthesis.[6] While highly efficient for standard nitro reductions, it is notoriously aggressive towards C-Hal bonds and can promote dehalogenation.[4][9] Therefore, it should be used with caution for this specific transformation, and only after careful optimization to run at the mildest possible conditions. Transfer hydrogenation using Pd/C with a hydrogen donor like ammonium formate can sometimes offer a milder alternative to high-pressure H₂ gas.[10][11]

• Rationale: Pd's high activity can easily lead to over-reduction and C-F bond cleavage if conditions are not meticulously controlled. It is generally considered a higher-risk option for this application compared to Pt or Raney Ni.

Data Summary: Catalyst Performance Comparison

Catalyst System	Typical Substrate	Conditions	Conversion (%)	Selectivity (for Amine) (%)	Key Insights & References
Pt/C or Pt-V/C	Halogenated Nitroaromatics	25-80 °C, 1-2 MPa H₂	>99%	>95%	Excellent selectivity; milder conditions prevent dehalogenation.[4][12]
Raney® Ni/Mo	3-Nitrobenzotrifluoride	150 °C, 2.5 MPa H₂	>99%	~90%	Effective for CF3-substrates, though conditions can be harsher.[7]
Raney® Co	Halogenated Nitroaromatics	80 °C, 8.5 MPa H₂	100%	~90%	Shows high long-term stability in continuous flow systems.[12]
Pd/C	General Nitroaromatics	Room Temp, H₂ balloon	High	Variable	High risk of dehalogenation/defluorination; requires very mild conditions.[6][10]
Mn-Complex	3-Nitrobenzotrifluoride	100 °C, 5 MPa H₂	>99%	>99%	Homogeneous base-metal catalysts show excellent tolerance for -CF3 groups.[9][13]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the selective hydrogenation of a model precursor, 1-nitro-3-(trifluoromethyl)benzene.

Protocol 1: High-Selectivity Hydrogenation using Platinum on Carbon (Pt/C)

This protocol prioritizes selectivity by using a highly active platinum catalyst under mild conditions.

Materials:

• 1-nitro-3-(trifluoromethyl)benzene

• 5% Platinum on Carbon (5% Pt/C), 50% wet

• Methanol (MeOH) or Ethyl Acetate (EtOAc), anhydrous grade

• Parr-type hydrogenation apparatus or similar pressure vessel

• Inert gas (Nitrogen or Argon)

• Hydrogen (H₂) gas source

• Celite™ or a similar filter aid

Procedure:

• Vessel Preparation: To a clean, dry hydrogenation vessel, add 1-nitro-3-(trifluoromethyl)benzene (1.0 eq).

• Catalyst Addition: Under a gentle stream of inert gas, carefully add the 5% Pt/C catalyst (0.5 - 2.0 mol% Pt relative to substrate). Causality Note: Handling the catalyst under inert gas prevents potential ignition of the dry catalyst in the presence of flammable solvents and air.

• Solvent Addition: Add anhydrous methanol or ethyl acetate to dissolve the substrate completely and create a slurry with the catalyst (concentration typically 0.1-0.5 M).

• System Inerting: Seal the reaction vessel. Purge the system by pressurizing with inert gas (e.g., to 2 bar) and then venting to atmospheric pressure. Repeat this cycle 3-5 times to remove all oxygen.

• Hydrogenation: Purge the vessel with hydrogen gas in a similar manner (pressurize-vent cycle, 3x). Finally, pressurize the vessel to the desired pressure (typically 1-5 bar / 15-75 psi).

• Reaction Execution: Begin vigorous stirring and maintain the reaction at a controlled temperature (e.g., 25-40 °C). Causality Note: Vigorous stirring is crucial to ensure efficient mass transfer of hydrogen gas to the catalyst surface, preventing the reaction from becoming diffusion-limited.

• Monitoring: Monitor the reaction progress by observing hydrogen uptake and/or by periodically taking samples (after carefully venting and re-purging the system) for analysis by TLC, GC, or LC-MS.

• Reaction Completion & Work-up: Once the reaction is complete (no further H₂ uptake, starting material consumed), vent the hydrogen pressure and purge the vessel with inert gas (3-5x).

• Catalyst Filtration: Dilute the reaction mixture with additional solvent and filter through a pad of Celite™ to remove the heterogeneous catalyst. Wash the filter cake with fresh solvent to ensure complete recovery of the product.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 3-(trifluoromethyl)aniline. The product can be further purified by distillation or crystallization if necessary.

Protocol 2: Cost-Effective & Robust Hydrogenation using Raney® Nickel

This protocol is ideal for larger-scale synthesis where cost and catalyst robustness are key considerations, while still maintaining good selectivity.

Materials:

• 1-nitro-3-(trifluoromethyl)benzene

• Raney® Nickel (slurry in water or ethanol)

• Ethanol (EtOH) or Tetrahydrofuran (THF)

• High-pressure autoclave

• Inert gas (Nitrogen or Argon)

• Hydrogen (H₂) gas source

Procedure:

• Catalyst Preparation: In the reaction vessel, carefully wash the commercial Raney® Nickel slurry (typically 5-10 wt% of substrate) with the chosen reaction solvent (e.g., ethanol) multiple times to remove the storage solvent (usually water). Decant the solvent carefully between washes. Safety Note: Raney® Nickel is pyrophoric when dry. Never allow the catalyst to become dry and exposed to air.

• Substrate & Solvent Addition: Add the 1-nitro-3-(trifluoromethyl)benzene (1.0 eq) followed by the reaction solvent (Ethanol or THF) to the vessel containing the activated catalyst.

• System Inerting: Seal the autoclave and purge the system thoroughly with inert gas (5-7 cycles) to remove all traces of oxygen.

• Hydrogenation: Purge the autoclave with hydrogen gas (3-5 cycles). Pressurize the vessel to the target pressure (e.g., 10-20 bar / 150-300 psi).

• Reaction Execution: Begin vigorous stirring and heat the reaction to the target temperature (e.g., 50-80 °C). Causality Note: Raney® Nickel often requires slightly higher temperatures and pressures than platinum to achieve comparable reaction rates, but it remains highly selective.

• Monitoring & Completion: Monitor the reaction by pressure drop (H₂ consumption). The reaction is complete when the pressure stabilizes.

• Work-up: Cool the reactor to room temperature. Carefully vent the excess hydrogen and purge thoroughly with inert gas.

• Catalyst Removal: Allow the catalyst to settle. The product solution can be carefully decanted or filtered through a Celite™ pad under an inert atmosphere.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product, which can be purified as needed.

Workflow and Data Analysis

A systematic approach is essential for optimizing the hydrogenation process and ensuring reproducible results.

Caption: General Experimental Workflow for Catalytic Hydrogenation.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Conversion	1. Catalyst deactivation (poisoning).2. Insufficient catalyst loading.3. Poor H₂ mass transfer.	1. Use higher purity substrate/solvent. Increase catalyst loading.2. Increase mol% of the catalyst.3. Increase stirring speed; ensure proper vessel design.
Low Selectivity (Defluorination)	1. Reaction temperature/pressure too high.2. Catalyst is too aggressive (e.g., Pd/C).3. High local concentration of H₂ on the catalyst surface.	1. Lower the temperature and/or pressure.2. Switch to a more selective catalyst like Pt/C or Raney® Ni.3. Decrease H₂ pressure; ensure rapid stirring to dissipate H₂.
Reaction Stalls	1. Catalyst poisoned by impurities.2. Product inhibition.	1. Purify starting materials. Consider using a guard bed.2. Dilute the reaction mixture; consider a continuous flow setup.[12]

Conclusion

The successful catalytic hydrogenation of trifluoromethyl-substituted nitroaromatic precursors hinges on the strategic selection of the catalyst and the meticulous control of reaction parameters. While palladium catalysts should be approached with caution due to their high activity towards hydrogenolysis, platinum-based catalysts and Raney® Nickel offer robust and highly selective alternatives. By operating under the mildest effective conditions and ensuring efficient process control, researchers can consistently produce high-purity trifluoromethyl-substituted anilines, paving the way for the development of next-generation pharmaceuticals and advanced materials.

References

• Gemoets, H. P. L. et al. (2016). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development. Available at: [Link]

• Li, M. et al. (2023). Highly selective hydrogenation of halogenated nitroarenes over Pt nanoparticles on DMA-modified graphene. New Journal of Chemistry. Available at: [Link]

• Zhang, L. et al. (2023). Chemoselective Hydrogenation of Halonitrobenzenes by Platinum Nanoparticles with Auxiliary Co–N4 Single Sites in Sandwiched Catalysts. Journal of the American Chemical Society. Available at: [Link]

• Gemoets, H. P. L. et al. (2016). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development. Available at: [Link]

• Bertuzzi, G. et al. (2015). Catalytic highly enantioselective transfer hydrogenation of β-trifluoromethyl nitroalkenes. An easy and general entry to optically active β-trifluoromethyl amines. Chemical Communications. Available at: [Link]

• Pérez, M. et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters. Available at: [Link]

• Pérez, M. et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters. Available at: [Link]

• Wang, D.-G. et al. (2018). Pd-catalyzed asymmetric hydrogenation of fluorinated aromatic pyrazol-5-ols via capture of active tautomers. Nature Communications. Available at: [Link]

• Gade, L. H. et al. (2020). Catalyzing the Hydrodefluorination of CF3-Substituted Alkenes by PhSiH3. H• Transfer from a Nickel Hydride. Journal of the American Chemical Society. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction. Common Conditions. Available at: [Link]

• Sassykova, L. R. et al. (2021). HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. Rasayan Journal of Chemistry. Available at: [Link]

• Sassykova, L.R. et al. (2021). HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. Rasayan J. Chem. Available at: [Link]

• Jautelat, M. et al. (1990). Reduction of aromatic nitro compounds with Raney nickel catalyst. Google Patents.

• Ayats, C. et al. (2016). The hydrogenation of nitroarenes mediated by platinum nanoparticles: an overview. Catalysis Science & Technology. Available at: [Link]

• Li, W. et al. (2023). Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides. Molecules. Available at: [Link]

• Gade, L. H. et al. (2023). Hydrocyclization/Defluorination of CF3‐Substituted Acrylamides: Insights from Kinetics of Hydrogen Atom Transfer. Chemistry – A European Journal. Available at: [Link]

• Wang, X. et al. (2023). Stereoselective hydrodefluorination of CF3-substituted alkenes and gem-difluoroalkenes by H−. Organic Chemistry Frontiers. Available at: [Link]

• Khan, F. et al. (2023). Recyclable Platinum Nanocatalyst for Nitroarene Hydrogenation: Gum Acacia Polymer-Stabilized Pt Nanoparticles with TiO2 Support. Catalysts. Available at: [Link]

• Paras, N. A. & Ritter, T. (2018). Palladium-catalysed electrophilic aromatic C-H fluorination. Nature. Available at: [Link]

• Stipešević, B. et al. (2018). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. Molecules. Available at: [Link]

• Csonka, R. et al. (2013). Palladium-catalysed transfer hydrogenation of aromatic nitro compounds - An unusual chain elongation. ResearchGate. Available at: [Link]

Sources

• 1. Palladium-catalysed electrophilic aromatic C-H fluorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The hydrogenation of nitroarenes mediated by platinum nanoparticles: an overview - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Highly selective hydrogenation of halogenated nitroarenes over Pt nanoparticles on DMA-modified graphene - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. US4287365A - Reduction of aromatic nitro compounds with Raney nickel catalyst - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Integration of (1S)-1-(2,3,4-Trifluorophenyl)butylamine into Active Pharmaceutical Ingredients

Abstract: This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the effective incorporation of the chiral building block, (1S)-1-(2,3,4-Trifluorophenyl)butylamine, into active pharmaceutical ingredient (API) scaffolds. The strategic introduction of fluorinated moieties is a cornerstone of modern drug design, often leading to significant improvements in a compound's pharmacological profile.[1][2] This guide elucidates the underlying principles and provides detailed, field-proven protocols for the two primary conjugation strategies: amide bond formation and reductive amination. Furthermore, it addresses the critical aspects of handling the resultant stereochemistry and outlines robust methods for purification and analysis.

The Strategic Value of the 2,3,4-Trifluorophenyl Moiety in Drug Design

The incorporation of fluorine into drug candidates is a well-established strategy to modulate key physicochemical and biological properties.[2][3] The trifluorophenyl group, in particular, offers a unique combination of effects that can be leveraged to overcome common drug development hurdles.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol), making it resistant to enzymatic cleavage by metabolic enzymes such as Cytochrome P450s.[3] Introducing the trifluorophenyl group can block sites of metabolic oxidation, thereby increasing the drug's half-life and reducing the required therapeutic dose.[3]

• Enhanced Potency and Binding Affinity: The high electronegativity of fluorine atoms creates a strong electron-withdrawing effect on the phenyl ring. This can modulate the pKa of nearby functional groups and enhance non-covalent interactions (e.g., hydrogen bonds, dipole-dipole interactions) with the target protein or receptor, leading to increased binding affinity and potency.[4][5]

• Lipophilicity and Permeability: Fluorination generally increases the lipophilicity of a molecule, which can improve its ability to cross cellular membranes.[3][5] Fine-tuning lipophilicity is critical for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile, including its ability to penetrate the blood-brain barrier.[3]

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a valuable chiral building block that combines these benefits with a stereochemically defined primary amine, a versatile functional handle for API synthesis. Chiral amines are ubiquitous in pharmaceuticals, with an estimated 40% of APIs containing a chiral amine moiety.[6] The use of a single enantiomer is now a regulatory expectation to ensure a well-defined pharmacological and safety profile.[7]

Physicochemical Properties of the Reagent:

Property	Value
IUPAC Name	(1S)-1-(2,3,4-trifluorophenyl)butan-1-amine
CAS Number	1213358-66-7[8]
Molecular Formula	C₁₀H₁₂F₃N
Molecular Weight	207.20 g/mol
Appearance	Colorless to light yellow oil

Core Synthetic Pathways for API Integration

The primary amine of (1S)-1-(2,3,4-Trifluorophenyl)butylamine serves as a potent nucleophile, enabling its covalent attachment to an API scaffold through several reliable methods. The two most common and versatile pathways are Amide Bond Formation and Reductive Amination.

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. What is the role of fluorinated pharmaceutical intermediates in drug development? - Blog [sinoshiny.com]
• 5. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 8. fluorochem.co.uk [fluorochem.co.uk]

Navigating the Solvent Landscape: A Guide to Reactions with (1S)-1-(2,3,4-Trifluorophenyl)butylamine

Abstract

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a critical chiral building block in the synthesis of various pharmaceuticals, most notably as an intermediate for the dipeptidyl peptidase-4 (DPP-4) inhibitor, Sitagliptin.[1][2][3][4][5] The success of synthetic routes involving this amine, particularly in terms of yield, purity, and stereochemical integrity, is profoundly influenced by the choice of solvent. This guide provides a comprehensive overview of the principles and practical considerations for selecting optimal solvents for reactions involving (1S)-1-(2,3,4-Trifluorophenyl)butylamine. We will delve into the theoretical underpinnings of solvent effects and present actionable protocols for systematic solvent screening.

Introduction: The Pivotal Role of the Solvent

The reaction medium is not a passive bystander; it is an active participant that can dictate the course of a chemical transformation. For a molecule like (1S)-1-(2,3,4-Trifluorophenyl)butylamine, which possesses a primary amine group, a chiral center, and a highly fluorinated aromatic ring, the solvent's influence is multifaceted. It governs the solubility of reactants, influences the reactivity of the amine, stabilizes transition states, and can even play a direct role in the reaction mechanism.[6][7] An inappropriate solvent can lead to poor yields, side reactions, or loss of stereochemical purity, compromising the entire synthetic strategy.

This document will focus on providing a framework for rational solvent selection, moving beyond anecdotal evidence to a systematic, data-driven approach.

Physicochemical Properties of (1S)-1-(2,3,4-Trifluorophenyl)butylamine: A Solvent Selection Perspective

A thorough understanding of the substrate's properties is the cornerstone of effective solvent selection.

• Structure:

• Key Features Influencing Solubility and Reactivity:

  • Primary Amine Group: The -NH2 group is a site of basicity and nucleophilicity.[8] Its reactivity is highly dependent on the solvent's ability to solvate the lone pair of electrons and to participate in hydrogen bonding.

  • Trifluorophenyl Ring: The three fluorine atoms are strongly electron-withdrawing, which reduces the basicity of the amine compared to its non-fluorinated counterparts. This fluorination also imparts a degree of lipophilicity and can lead to unique solubility characteristics, often favoring "fluorous" or highly polar aprotic solvents.[9][10][11]

  • Chiral Center: The stereogenic center at the carbon atom attached to the amine group is susceptible to racemization under certain conditions. The solvent can influence the stability of this center.

  • Butyl Chain: The aliphatic butyl group contributes to the molecule's overall nonpolar character.

Theoretical Considerations for Solvent Selection

The choice of solvent should be guided by a consideration of several key physical and chemical properties of the solvent itself.

Polarity and Dielectric Constant

The polarity of a solvent, often quantified by its dielectric constant, plays a crucial role in its ability to dissolve charged or polar reactants and to stabilize charged intermediates and transition states.

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents can engage in hydrogen bonding and can solvate both cations and anions effectively. While they can be good solvents for the amine salt, their high nucleophilicity and acidity can sometimes interfere with the desired reaction, for example, by competing with the amine as a nucleophile or by protonating it to reduce its reactivity.

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile, THF): These solvents possess high dielectric constants but lack acidic protons. They are excellent at solvating cations but are less effective at solvating anions. They are often good choices for reactions involving amines as they do not protonate the amine and their high polarity can enhance reaction rates.[12]

• Nonpolar Solvents (e.g., hexane, toluene, dichloromethane): These solvents have low dielectric constants and are generally poor at solvating charged species. They are often used when reactants are nonpolar or when trying to minimize side reactions that are accelerated by polarity. The solubility of the fluorinated amine in these solvents may be limited.

Protic vs. Aprotic Solvents

The ability of a solvent to act as a hydrogen bond donor (protic) or not (aprotic) is a critical determinant of reactivity.

• Protic solvents can hydrogen bond with the lone pair of the amine, potentially reducing its nucleophilicity. They can also protonate the amine, rendering it non-nucleophilic.

• Aprotic solvents do not have this deactivating effect and are often preferred for nucleophilic substitution and acylation reactions involving amines.[13][14][15]

Solvent Viscosity

Highly viscous solvents can impede the diffusion of reactants, leading to slower reaction rates. While not always a primary consideration, it can be a factor in large-scale industrial processes where mixing efficiency is critical.

Practical Solvent Selection for Common Reactions

Let's consider the practical application of these principles to common reactions involving (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

Acylation Reactions

Acylation of the primary amine is a frequent transformation. The goal is to form an amide bond without epimerization of the chiral center.

Recommended Solvents: Aprotic solvents are generally the best choice.

• Dichloromethane (DCM): Often an excellent starting point. It is relatively nonpolar, aprotic, and has good solvating power for many organic reagents.

• Tetrahydrofuran (THF): A polar aprotic ether that is a good solvent for many organic compounds and reagents.[12][16]

• Acetonitrile (MeCN): A polar aprotic solvent that can be beneficial for reactions that proceed through polar transition states.

• Toluene: A nonpolar aromatic solvent that can be useful, particularly at elevated temperatures.

Solvents to Approach with Caution:

• Protic Solvents (e.g., Alcohols): Can compete with the amine as a nucleophile, leading to ester formation as a byproduct.

• Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO): While polar aprotic, they can sometimes lead to side reactions or be difficult to remove during workup.

Reductive Amination

In reductive amination, the amine reacts with a carbonyl compound to form an imine, which is then reduced in situ.

Recommended Solvents: The choice of solvent is often dictated by the reducing agent being used.

• Methanol (MeOH) or Ethanol (EtOH): Commonly used with reducing agents like sodium borohydride. The protic nature of the solvent can facilitate the reduction step.

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE): Often used with hydride reagents like sodium triacetoxyborohydride.

• Tetrahydrofuran (THF): A versatile aprotic solvent compatible with a range of reducing agents.

N-Alkylation Reactions

Alkylation of the amine with an alkyl halide or other electrophile.

Recommended Solvents: Polar aprotic solvents are generally preferred to promote the SN2 reaction while minimizing deactivation of the amine nucleophile.

• Acetonitrile (MeCN): Its high polarity can accelerate the reaction.

• Dimethylformamide (DMF): Often used in conjunction with a non-nucleophilic base like potassium carbonate.

• Tetrahydrofuran (THF): A good general-purpose solvent for these transformations.

Protocol: Systematic Solvent Screening

A systematic approach to solvent screening is essential for optimizing reaction conditions.

Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting an appropriate solvent system.

Caption: A systematic workflow for solvent selection.

Experimental Protocol for Parallel Solvent Screening

This protocol outlines a method for efficiently screening multiple solvents for a given reaction.

Materials:

• (1S)-1-(2,3,4-Trifluorophenyl)butylamine

• Reactant (e.g., acylating agent, carbonyl compound)

• Reagents (e.g., base, catalyst)

• An array of solvents (see Table 1)

• Small reaction vials (e.g., 2 mL HPLC vials with septa)

• Stir plate and stir bars

• Analytical equipment (TLC plates, LC-MS, NMR)

Procedure:

• Preparation: In separate, labeled reaction vials, place a small, accurately weighed amount of (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

• Solvent Addition: To each vial, add a precise volume of a different solvent from the screening set.

• Reagent Addition: Add the other reactants and reagents to each vial. If a reagent is a solid, it can be added before the solvent. If it is a liquid, it should be added via syringe.

• Reaction: Seal the vials and place them on a stir plate at the desired reaction temperature. Allow the reactions to proceed for a set amount of time.

• Monitoring: Periodically take small aliquots from each reaction vial and analyze by TLC or LC-MS to monitor the progress of the reaction and the formation of any byproducts.

• Quenching and Workup: Once the reactions are complete (or after a predetermined time), quench the reactions appropriately. Perform a simple workup to isolate the product mixture.

• Analysis: Analyze the crude product from each reaction by LC-MS and/or ¹H NMR to determine the conversion, yield, and purity.

Data Presentation and Interpretation

The results of the solvent screen should be tabulated for easy comparison.

Table 1: Example Solvent Screening Data for the Acylation of (1S)-1-(2,3,4-Trifluorophenyl)butylamine

Solvent	Dielectric Constant (ε)	Class	Conversion (%)	Purity (%)	Notes
Dichloromethane	8.9	Nonpolar Aprotic	95	98	Clean reaction, easy workup.
Tetrahydrofuran	7.5	Polar Aprotic	92	97	Good alternative to DCM.
Acetonitrile	37.5	Polar Aprotic	98	95	Faster reaction rate, some minor byproducts.
Toluene	2.4	Nonpolar	85	96	Slower reaction, may require heating.
Methanol	32.7	Polar Protic	60	75	Significant ester byproduct observed.
Water	80.1	Polar Protic	<10	-	No reaction observed.

Troubleshooting and Advanced Considerations

• Low Solubility: If the starting materials have low solubility in a desired solvent, consider using a co-solvent system or increasing the reaction temperature. For highly fluorinated compounds, specialized "fluorous" solvents may be an option.[9]

• Epimerization: If loss of stereochemical purity is observed, consider using less polar solvents and milder reaction conditions (e.g., lower temperature, weaker base). The choice of solvent can influence the stability of intermediates that may be prone to racemization.[6][7][17]

• Solvent-Free Reactions: In some cases, particularly for acylation reactions, solvent-free conditions can be highly effective and environmentally friendly.[15][18]

Conclusion

The selection of an appropriate solvent is a critical parameter in the successful execution of reactions involving (1S)-1-(2,3,4-Trifluorophenyl)butylamine. A systematic approach, grounded in an understanding of the physicochemical properties of both the substrate and the solvent, will lead to the development of robust and efficient synthetic protocols. The guidelines and experimental procedures outlined in this document provide a solid foundation for researchers to navigate the complex landscape of solvent effects and to unlock the full potential of this valuable chiral building block.

References

• Solvent effects on stereoselectivity: more than just an environment. Chemical Society Reviews.
• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogen
• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers in Bioengineering and Biotechnology.
• Solvent effects on stereoselectivity: More than just an environment.
• A Novel Process For The Prepar
• Comparison of Different Amine Solvents for the Absorption of CO2. Chemical Engineering Transactions.
• Solvent Steers Chiral Synthesis. ACS Axial.
• Amine-Based Solvents and Additives to Improve the CO2 Capture Processes: A Review. Processes.
• Preparation of sitagliptin intermediate.
• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers.
• Synthesis of Sitagliptin.
• Acylation of Alcohols and Amines. Science of Synthesis.
• Asymmetric Michael addition of a recyclable chiral amine: inversion of stereoselectivity caused by the difference of ethereal solvents. Semantic Scholar.
• Aqueous solubilization of highly fluorinated molecules by semifluorin
• Synthesis of Fluorinated Aromatic Compounds by One-Pot Benzyne Generation and Nucleophilic Fluorin
• Ester synthesis by acyl
• Mild and eco-friendly chemoselective acylation of amines in aqueous medium. Semantic Scholar.
• A Stoichiometric Solvent-Free Protocol for Acetyl
• Solubility of fluorinated compounds in a range of ionic liquids. Cloud-point temperature dependence on composition and pressure.
• Amine Reactivity.
• Advanced Amine Solvent Formulations and Process Integration for Near-Term CO2 Capture Success.
• The Selection of Amine Solvent in Gas Treating Process Considering Physical and Process Criteria Using Multiple Criteria Decision-making Techniques: A Case Study of Ilam Gas Treating Company.
• N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)
• Synthesis and Applications of Selected Fluorine-Containing Fluorophores. MDPI.
• Solvent-Free Acylation of Alcohols, Phenols, Thiols and Amines. Journal of Medicinal and Chemical Sciences.
• a) Scheme of the successive reactions of 1 with butylamine to yield 1C...
• Stereoselective Nucleophilic Trifluoromethylation of N-(tert-Butylsulfinyl)imines by Using Trimethyl(trifluoromethyl)silane.
• (1S)-1-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]BUTYLAMINE. ChemicalBook.
• 4,4,4-Trifluorobutylamine. PubChem.
• Direct synthesis of N-perfluoro-tert-butyl secondary amines from N-trifluoromethyl secondary amines.
• Reactions of Trifluorotriacetic Acid Lactone and Hexafluorodehydroacetic Acid with Amines: Synthesis of Trifluoromethyl
• Butylamine. PubChem.
• n-Butylamine. Wikipedia.
• Four-Component Reactions of [n.1.1]Propellanes (n = 1 or 3)
• (R)-1,1,1-Trifluoro-2-butylamine hydrochloride. Fluorochem.

Sources

• 1. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Process For The Preparation Of Sitagliptin [quickcompany.in]
• 3. WO2009064476A1 - Preparation of sitagliptin intermediate - Google Patents [patents.google.com]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Amine Reactivity [www2.chemistry.msu.edu]
• 9. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. connectsci.au [connectsci.au]
• 11. mdpi.com [mdpi.com]
• 12. Direct synthesis of N-perfluoro-tert-butyl secondary amines from N-trifluoromethyl secondary amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ester synthesis by acylation [organic-chemistry.org]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. art.torvergata.it [art.torvergata.it]
• 16. semanticscholar.org [semanticscholar.org]
• 17. Solvent Steers Chiral Synthesis [axial.acs.org]
• 18. jmchemsci.com [jmchemsci.com]

Accelerated Synthesis of Chiral (1S)-1-(2,3,4-Trifluorophenyl)butylamine Derivatives via Microwave-Assisted Organic Synthesis (MAOS)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of chiral amines, particularly those incorporating fluorinated motifs, is a cornerstone of modern medicinal chemistry. The (1S)-1-(2,3,4-Trifluorophenyl)butylamine scaffold is of significant interest due to the unique physicochemical properties conferred by the trifluorophenyl group, which can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[1][2] Traditional synthetic routes often require long reaction times and harsh conditions, leading to potential racemization and byproduct formation. This guide details a robust and highly efficient protocol for the synthesis of (1S)-1-(2,3,4-Trifluorophenyl)butylamine and its derivatives using Microwave-Assisted Organic Synthesis (MAOS). By leveraging the principles of dielectric heating, this methodology dramatically reduces reaction times from hours to minutes, improves yields, and promotes greener chemistry by minimizing solvent use and energy consumption.[3][4][5]

The Power of Microwave Chemistry in Pharmaceutical Synthesis

Microwave-assisted synthesis is a transformative technology that utilizes microwave energy to heat chemical reactions. Unlike conventional heating methods that rely on external heat sources and slow thermal conduction, microwave irradiation directly couples with polar molecules in the reaction mixture, causing them to oscillate and generate heat rapidly and uniformly.[4][6] This "in-core" volumetric heating is the primary reason for the dramatic acceleration of chemical reactions.[7]

Causality Behind the Choice: The decision to employ MAOS for the synthesis of chiral amines is grounded in its ability to overcome key kinetic barriers. The rapid heating to, and precise maintenance of, a superheated state in a sealed vessel allows reactions to proceed at temperatures far above the solvent's atmospheric boiling point.[8] This high-energy environment significantly accelerates reaction rates, often leading to cleaner reaction profiles and higher yields in a fraction of the time.[3][5]

Feature	Conventional Heating (Oil Bath)	Microwave-Assisted Synthesis (MAOS)
Heating Mechanism	Conduction & Convection (Slow, Non-uniform)	Dielectric Heating (Rapid, Volumetric)
Reaction Time	Hours to Days	Minutes to Hours[7][8]
Temperature Control	Gradient from vessel wall inwards	Uniform heating throughout the bulk volume[6]
Yield & Purity	Often lower due to side reactions from prolonged heating	Typically higher with fewer by-products[5]
Energy Efficiency	Low; significant energy lost to the environment	High; energy is focused directly into the reaction mixture[3]
Process Scalability	Well-established	Can be adapted from lab to production scales

Synthetic Strategy: Microwave-Assisted Reductive Amination

The chosen synthetic pathway is a one-pot, two-step reductive amination, a robust and widely used method for amine synthesis. This approach is particularly amenable to microwave acceleration. The workflow begins with the formation of a chiral imine intermediate, followed by its in-situ reduction to the target amine.

Caption: High-level workflow for the synthesis of the target amine.

Expert Insight: The use of (S)-α-methylbenzylamine serves as a chiral auxiliary, guiding the stereochemistry of the reaction. Titanium(IV) isopropoxide is an effective Lewis acid and dehydrating agent for the imine formation step. The subsequent hydrogenolysis step to remove the chiral auxiliary is a clean and efficient method that yields the desired primary amine.

Detailed Experimental Protocol

This protocol is designed for a dedicated laboratory microwave reactor equipped with appropriate temperature and pressure monitoring.[9]

3.1. Materials and Equipment

• Microwave Reactor: A system designed for organic synthesis (e.g., CEM Discover, Biotage Initiator).

• Reaction Vessels: 10-20 mL microwave process vials with magnetic stir bars.[9]

• Reagents: 1-(2,3,4-Trifluorophenyl)butan-1-one, (S)-(-)-α-Methylbenzylamine, Titanium(IV) isopropoxide (Ti(OiPr)₄), Sodium triacetoxyborohydride (NaBH(OAc)₃), Palladium on carbon (10% Pd/C), Methanol (MeOH), 1,2-Dichloroethane (DCE), Ethyl acetate (EtOAc), Saturated aq. NaHCO₃, Brine.

• Standard laboratory glassware for work-up and purification.

• Column chromatography setup (Silica gel).

3.2. Step-by-Step Methodology

Step A: Microwave-Assisted Chiral Imine Formation and Reduction

• To a 10 mL microwave process vial containing a magnetic stir bar, add 1-(2,3,4-Trifluorophenyl)butan-1-one (1.0 mmol, 1.0 eq).

• Add anhydrous 1,2-dichloroethane (DCE) (4.0 mL).

• Add (S)-(-)-α-Methylbenzylamine (1.1 mmol, 1.1 eq) followed by Titanium(IV) isopropoxide (1.2 mmol, 1.2 eq).

• Seal the vial securely. Place it in the microwave reactor cavity.

• Irradiate the mixture at 120 °C for 10 minutes . Use variable power with temperature control and active stirring.

• After the irradiation cycle, allow the vessel to cool to below 50 °C before opening.[9]

• To the resulting solution, carefully add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 mmol, 1.5 eq).

• Reseal the vial and irradiate at 80 °C for 15 minutes .

• After cooling, quench the reaction by the slow addition of saturated aq. NaHCO₃. Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude intermediate diastereomeric amine.

Step B: Hydrogenolysis (Chiral Auxiliary Removal)

• Dissolve the crude intermediate from Step A in methanol (10 mL) in a suitable flask.

• Add 10% Palladium on carbon (10 mol %).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously for 12-24 hours at room temperature.

• Monitor the reaction by TLC or LC-MS. Upon completion, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure. Purify the residue by silica gel column chromatography to afford the pure (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

3.3. Parameter Optimization

Optimizing microwave protocols is crucial for maximizing yield and purity. Below are suggested parameters to screen.

Parameter	Range	Rationale / Causality
Temperature (Step A)	100 - 140 °C	Higher temperatures accelerate imine formation but may cause decomposition if too high.[3]
Time (Step A)	5 - 20 min	MAOS reactions are rapid; extending time beyond completion offers no benefit and may reduce yield.[7]
Solvent	DCE, THF, Toluene	Solvent polarity affects microwave absorption efficiency; less polar solvents may require higher power settings.[3]
Lewis Acid	Ti(OiPr)₄, Sc(OTf)₃	Choice of catalyst can influence reaction rate and efficiency.

Synthesis of Amide Derivatives

The synthesized primary amine is a versatile building block for creating compound libraries. A microwave-assisted N-acylation provides a rapid route to amide derivatives.

Protocol: Microwave-Assisted N-Acylation

• In a 10 mL microwave vial, dissolve (1S)-1-(2,3,4-Trifluorophenyl)butylamine (0.5 mmol, 1.0 eq) and a carboxylic acid of choice (0.6 mmol, 1.2 eq) in anhydrous Dichloromethane (DCM, 3 mL).

• Add a coupling agent such as EDCI (0.75 mmol, 1.5 eq) and a catalyst like DMAP (0.05 mmol, 0.1 eq).

• Seal the vial and irradiate at 70 °C for 5-10 minutes .

• After cooling, perform a standard aqueous work-up and purify by column chromatography to yield the final amide derivative.

Characterization

The identity, purity, and stereochemical integrity of the final products must be confirmed using standard analytical techniques.

• ¹H NMR & ¹³C NMR: To confirm the chemical structure.

• ¹⁹F NMR: To verify the trifluorophenyl moiety.

• High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition.

• Chiral HPLC: To determine the enantiomeric excess (e.e.) of the final product.

Critical Safety Protocols for Microwave Chemistry

Microwave synthesis involves high temperatures and pressures, necessitating strict adherence to safety protocols.[10][11] Never use a domestic microwave oven for chemical synthesis.[10][12]

Caption: A logical safety checklist before starting any microwave reaction.

• Pressure Hazards: Always use vessels designed for high pressure and never exceed the recommended fill volume.[9][11] Ensure caps are sealed correctly.

• Exothermic Reactions: Be extremely cautious with reactions known to be highly exothermic. The rapid energy input from microwaves can lead to a runaway reaction.[10] Start with small-scale tests at low power.

• Solvent Choice: Never heat low-boiling, flammable solvents (e.g., diethyl ether, pentane) in a sealed microwave vessel unless the equipment is specifically designed as explosion-proof.[13][14]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves. When removing hot vessels, use thermal gloves.[13]

• Post-Reaction Handling: Allow vessels to cool completely before opening to prevent sudden boiling or splashing of the superheated solvent.[9][13]

Conclusion

Microwave-assisted synthesis offers a powerful, efficient, and green alternative to conventional methods for producing high-value chiral building blocks like (1S)-1-(2,3,4-Trifluorophenyl)butylamine. By significantly reducing reaction times and improving yields, this technology accelerates the drug discovery process, enabling faster generation and optimization of lead compounds.[4][7] Adherence to robust protocols and stringent safety measures is paramount to successfully implementing this advanced synthetic tool in the laboratory.

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. National Center for Biotechnology Information.[Link]

• Safety Considerations for Microwave Synthesis. CEM Corporation.[Link]

• Synthesis of 1-Trifluorometylindanes and Close Structures: A Mini Review. MDPI.[Link]

• 2-(3-Fluoro-4-methylsulfonylaminophenyl) Propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists. National Center for Biotechnology Information.[Link]

• Microwave-Assisted Synthesis of 1-(5-Substituted-4-hydroxy-2-methyl-1H-pyrrol-3-yl)ethan-1-ones from 2-Amino Acid-Derived Enamine-Type Schiff Bases. MDPI.[Link]

• INFO. SHEET: LS3 – LABORATORY SAFETY – SAFE USE OF MICROWAVES. University of Bristol.[Link]

• Organic Syntheses Procedure. Organic Syntheses.[Link]

• 1H-Indole, 3-butyl-2-fluoro-1-[(4-methylphenyl)sulfonyl]-. Organic Syntheses.[Link]

• Microwave-Assisted Synthesis in Drug Development. EPCP.[Link]

• Synthesis of Fluorinated Amines: A Personal Account. National Center for Biotechnology Information.[Link]

• Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. ACS Publications.[Link]

• In Vitro Antifungal Activity of Thiosemicarbazide Derivatives with a Nitroimidazole Moiety Against Trichophyton spp. Dermatophytes. MDPI.[Link]

• Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. National Science Teaching Association.[Link]

• The impact of microwave synthesis on drug discovery. Nature.[Link]

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Publishing.[Link]

• Synthesis and Characterization of Novel Triarylamine Derivatives with Dimethylamino Substituents for Application in Optoelectronics. ACS Publications.[Link]

• Safe use of microwave ovens in laboratories. University of Nottingham.[Link]

• Synthesis of (1R)‐1‐(4‐Bromophenyl)‐2,2,2‐trifluoroethan‐1‐amine Hydrochloride through Diastereoselective Trifluoromethylation of a Chiral Sulfinimine. ResearchGate.[Link]

• Synthesis and Characterization of Novel Triarylamine Derivatives with Dimethylamino Substituents for Application in Optoelectronic Devices. PubMed.[Link]

• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Publishing.[Link]

• Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Scribd.[Link]

• Microwave Assisted Drug Synthesis (MADS): A Green Technology in Medicinal Chemistry. Longdom Publishing.[Link]

• Triflamides and Triflimides: Synthesis and Applications. MDPI.[Link]

• Microwave-Assisted Syntheses in Organic Chemistry. De Gruyter.[Link]

• Microwave-Assisted Synthesis of Azines and their Condensed Derivatives. ResearchGate.[Link]

• Microwave Chemistry and its Applications. Research Journal of Pharmaceutical Dosage Forms and Technology.[Link]

• Microwave - Assisted Chemistry in Drug Discovery. Ingenta Connect.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-(3-Fluoro-4-methylsulfonylaminophenyl) Propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists: Structure Activity Relationships of 2-Amino Derivatives in the N-(6-trifluoromethyl-pyridin-3-ylmethyl) C-region - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. rjpdft.com [rjpdft.com]
• 6. Microwave - Assisted Chemistry in Drug Discovery: Ingenta Connect [ingentaconnect.com]
• 7. visitka.narod.ru [visitka.narod.ru]
• 8. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Safety Considerations for Microwave Synthesis [cem.com]
• 11. bangor.ac.uk [bangor.ac.uk]
• 12. Safety Protocols for Microwave Use in Science/STEM Instructional Spaces | NSTA [nsta.org]
• 13. nottingham.ac.uk [nottingham.ac.uk]
• 14. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Optimization of (1S)-1-(2,3,4-Trifluorophenyl)butylamine Synthesis

Case ID: TFP-BA-1S-OPT Subject: Improving Enantiomeric Excess (ee) & Process Robustness Assigned Specialist: Senior Application Scientist, Chiral Technologies Division

Executive Triage: Diagnostic Protocol

Before modifying your protocol, identify your current synthesis pathway. The (1S)-1-(2,3,4-trifluorophenyl)butylamine molecule presents unique challenges due to the electron-deficient nature of the 2,3,4-trifluorophenyl ring and the conformational flexibility of the butyl chain .

Synthesis Route	Common Failure Mode	Primary Troubleshooting Focus
A. Biocatalysis (Transaminase)	Low conversion (<50%) or variable ee.	Equilibrium displacement & Enzyme Inhibition.
B. Ellman’s Auxiliary	Low de (diastereomeric excess) or "mismatched" diastereomer.	Lewis Acid chelation & Temperature control.[1]
C. Asymmetric Hydrogenation	Low activity or metal leaching.	Ligand steric tuning (Walphos/Josiphos).

Route A: Biocatalytic Transamination (The Scalable "Gold Standard")

Context: Transaminases (ATAs) are often the preferred route for this target because the electron-withdrawing fluorine atoms on the aromatic ring activate the carbonyl carbon, facilitating nucleophilic attack by the enzyme-PLP complex. However, this same feature can lead to substrate inhibition.

Core Protocol: Kinetic Resolution vs. Asymmetric Synthesis

Recommendation: Use Asymmetric Synthesis (Prochiral Ketone

Amine) rather than Kinetic Resolution (Racemic Amine Ketone) to achieve theoretical 100% yield.

Substrate: 1-(2,3,4-trifluorophenyl)butan-1-one.

Troubleshooting Low ee/Conversion

Q: My conversion stalls at ~50%, but the enzyme is active. Why? A: You are likely hitting thermodynamic equilibrium. Transamination is reversible.[2]

• The Fix: Switch to an amine donor that drives equilibrium.

  • Standard: Isopropylamine (IPA)

    Acetone. (Requires volatile removal).

  • Advanced:Xylylenediamine or Alanine + LDH/GDH recycling system . The removal of pyruvate (via LDH) creates an irreversible sink.

Q: The ee is high (>98%), but the reaction is incredibly slow. A: The 2,3,4-trifluoro motif is sterically demanding at the ortho position and highly electron-withdrawing. This often causes Substrate Inhibition at concentrations >10 mM.

• The Fix: Implement a Fed-Batch strategy or use a co-solvent system.

  • Solvent: The 2,3,4-trifluorophenyl ring is lipophilic. Standard buffers may not dissolve it. Add 10-20% DMSO or MeOH .

  • Caution: DMSO >20% often denatures wild-type ATAs. Screen engineered variants (e.g., Arthrobacter or Vibrio homologs) evolved for solvent tolerance.

Visualization: ATA Reaction Engineering

Caption: Decision logic for optimizing Transaminase reactions for electron-deficient ketones.

Route B: Ellman’s Sulfinamide Auxiliary (The Laboratory Standard)

Context: This method relies on the condensation of (R)- or (S)-tert-butanesulfinamide with an aldehyde, followed by Grignard addition.

• Target: (1S)-1-(2,3,4-trifluorophenyl)butylamine.

• Retrosynthesis: 2,3,4-Trifluorobenzaldehyde + (

  )-tert-butanesulfinamide Imine Add -butylmagnesium bromide.

Critical Failure Mode: The "Ortho-Fluoro" Effect

The 2,3,4-trifluoro substitution pattern places a fluorine atom ortho to the imine. Fluorine is small but highly electronegative. It can compete for coordination with the Lewis Acid (Mg or Ti), potentially disrupting the Six-Membered Chelated Transition State required for high diastereoselectivity.

Troubleshooting Guide

Q: I am getting low diastereomeric ratios (dr < 80:20). A: The standard Grignard addition often fails with electron-poor aromatics because the background (uncatalyzed) reaction competes with the chelated pathway.

• Protocol Adjustment:

  • Switch Solvent: Use Dichloromethane (DCM) instead of THF for the Grignard addition. THF is a coordinating solvent and competes with the sulfinyl oxygen for the Mg atom. Non-coordinating DCM tightens the transition state.

  • Lewis Acid Additive: Pre-complex the Grignard reagent with AlMe3 or use

    -BuLi with AlMe3 (forming an aluminate). This creates a bulkier, more rigid transition state that respects the chiral auxiliary.

Q: Which auxiliary enantiomer gives the (1S) amine? A: For the addition of a Grignard (

-BuMgBr) to an aldimine derived from ( )-tert-butanesulfinamide:

• The (

  )-sulfinamide typically directs the nucleophile to the Si-face, yielding the (1S)-amine (Ellman's Rule).

• Validation: Always verify with optical rotation or chiral HPLC, as the ortho-fluoro group can sometimes invert the expected induction model due to dipole repulsion.

Visualization: Transition State Logic

Caption: Impact of solvent choice on the transition state (TS) and diastereoselectivity in Ellman chemistry.

Analytical Validation (Self-Validating System)

You cannot improve what you cannot measure. The 2,3,4-trifluorophenyl group imparts unique retention characteristics.

Recommended Chiral HPLC Method:

• Column: Daicel Chiralpak IG or IC (Immobilized phases are preferred for amine solubility).

• Mobile Phase: Heptane:Ethanol:Diethylamine (90:10:0.1).

• Detection: UV at 260 nm (The trifluorophenyl ring has distinct absorption here, unlike non-fluorinated analogs).

• Derivatization: If peak tailing occurs (common with free amines), derivatize with FDAA (Marfey’s Reagent) or GITC before injection. This converts the enantiomers into diastereomers, often improving separation resolution (

  ).

Summary of Recommendations

Parameter	Biocatalytic Route (Rec.)	Chemical Route (Alt.)
Key Reagent	(S)-Selective Amine Transaminase (e.g., Vibrio variant)	( )-tert-Butanesulfinamide
Critical Additive	15% DMSO (Solubility) + IPA (Donor)	DCM (Solvent) + AlMe (Optional Lewis Acid)
Temp Control	30°C - 45°C	-78°C RT (Slow warm-up is critical)
Expected ee/dr	>99% ee	90-98% dr (Recrystallize to upgrade)

References

• Ellman, J. A., et al. (2002). "Asymmetric Synthesis of Chiral Amines with tert-Butanesulfinamide." Accounts of Chemical Research.

• Savile, C. K., et al. (2010). "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science. (Demonstrates ATA efficiency on trifluorophenyl substrates).

• Mathew, S. P., et al. (2016). "Transaminases for Chiral Amine Synthesis." Catalysis Science & Technology.

• Ruppert, I., et al. (1984). "Reaction of Trimethyl(trifluoromethyl)silane with Carbonyl Compounds." (Foundational chemistry for fluoro-aromatics).

Sources

• 1. sites.pitt.edu [sites.pitt.edu]
• 2. The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids | MDPI [mdpi.com]

Preventing racemization of (1S)-1-(2,3,4-Trifluorophenyl)butylamine during storage

Welcome to the technical support resource for ensuring the stereochemical integrity of (1S)-1-(2,3,4-Trifluorophenyl)butylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice on preventing racemization during the storage and handling of this critical chiral intermediate.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical concern for this compound?

A: Racemization is the process by which an enantiomerically pure substance, like (1S)-1-(2,3,4-Trifluorophenyl)butylamine, converts into a mixture containing equal amounts of both enantiomers (the (S)- and (R)-forms), known as a racemate.[1] In pharmaceutical development, the three-dimensional structure of a molecule is paramount to its biological function. Often, one enantiomer provides the desired therapeutic effect while the other may be inactive or, in some cases, cause undesirable side effects.[2] Therefore, maintaining the enantiomeric purity of this intermediate is essential to ensure the safety and efficacy of the final active pharmaceutical ingredient (API).[][4]

Q2: What is the underlying chemical mechanism that causes racemization in primary amines like this one?

A: For primary amines with a hydrogen atom at the chiral center (the carbon atom bonded to the amine group), the most common pathway for racemization involves the reversible formation of an achiral imine intermediate.[5] This process can be catalyzed by trace amounts of acids, bases, or certain metal catalysts. The key steps are:

• Dehydrogenation/Oxidation: The chiral amine loses two hydrogen atoms to form a planar, achiral imine.

• Reprotonation/Reduction: The imine intermediate can then be converted back to the amine. Since the intermediate is planar, the incoming hydrogen can add to either face of the molecule with equal probability. This non-specific addition results in the formation of both the (S) and (R) enantiomers, leading to a racemic mixture over time.[1]

Caption: Mechanism of amine racemization via an achiral imine intermediate.

Q3: What are the primary environmental and chemical factors that accelerate racemization during storage?

A: The stability of chiral amines is significantly influenced by several factors that can increase the rate of conversion to the achiral imine intermediate:

• Temperature: Higher temperatures provide the necessary activation energy for the racemization process to occur.[5] Thermal degradation is a major risk, and elevated temperatures directly correlate with an increased rate of racemization.[]

• pH and Contaminants: Both acidic and basic conditions can catalyze racemization.[6][7] Residual acids or bases from the synthesis process are common culprits.[8] Strong bases, in particular, can facilitate the deprotonation step required for imine formation.[9][10]

• Atmosphere and Moisture: Amines are susceptible to oxidation and can be hygroscopic, meaning they absorb moisture from the air.[11] The presence of oxygen and water can facilitate degradation pathways that may lead to racemization.

• Light: Although less common for this specific mechanism, UV light can sometimes provide the energy to promote degradative side reactions.

• Catalysts: Trace amounts of transition metals (e.g., Palladium, Ruthenium, Iridium) remaining from synthetic steps can be potent catalysts for the dehydrogenation/hydrogenation cycle that causes racemization.[12][13]

Troubleshooting Guide: Loss of Enantiomeric Purity

This section provides a systematic approach to identifying and resolving issues related to the loss of enantiomeric excess (ee) in your stored (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

Caption: Troubleshooting workflow for decreased enantiomeric excess.

Q: My latest analysis shows a drop in enantiomeric purity. What should I check first?

A: Begin by systematically reviewing the three most probable areas of failure: Storage Conditions, Handling Procedures, and the Analytical Method itself. Use the workflow diagram above. First, confirm that your storage protocol adheres to the best practices outlined in the table below. If storage conditions are optimal, scrutinize your sampling and handling procedures for any potential exposure to air, moisture, or contaminants. Finally, validate your analytical method by running a control sample of known purity to rule out instrument or column issues.

Q: What are the optimal storage conditions to prevent racemization?

A: Maintaining the stereochemical integrity of (1S)-1-(2,3,4-Trifluorophenyl)butylamine requires strict control over its storage environment. Adherence to these conditions minimizes the chemical and thermal energy available for racemization.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated) . For long-term storage (>6 months), -20°C (Frozen) is preferred.	Reduces the kinetic energy of molecules, significantly slowing the rate of racemization and other degradation pathways.[][11]
Atmosphere	Inert Gas Headspace (Argon or Nitrogen).	Prevents oxidation and degradation from atmospheric moisture. Amines can be hygroscopic.[11][14]
Container	Amber Glass Vials/Bottles with PTFE-lined caps or High-Density Polyethylene (HDPE).	Protects the compound from light and provides an inert contact surface. The container must be sealed tightly.[11][15]
Purity	Ensure the material is free from residual acids, bases, and metal catalysts from synthesis.	These impurities are known to catalyze racemization, even at low temperatures.[9][16]

Q: How should I handle the compound when taking a sample for an experiment?

A: Improper handling can introduce contaminants and expose the material to the atmosphere, compromising a previously stable sample.

• Allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture inside.

• Work in a well-ventilated fume hood, and if possible, handle the material under a gentle stream of inert gas (nitrogen or argon).

• Use clean, dry spatulas and glassware. Avoid any cross-contamination.

• After taking the sample, flush the container's headspace with inert gas before tightly resealing the cap.

• Return the container to the recommended cold storage conditions promptly.

Analytical Verification Protocol

Accurate measurement of enantiomeric excess (ee) is crucial for stability testing. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for this analysis.[17][18]

Experimental Protocol: Chiral HPLC for Enantiomeric Excess (ee) Determination

This protocol provides a general starting point. The specific column and mobile phase may require optimization for your system.

• Column Selection:

  • Utilize a polysaccharide-based chiral stationary phase (CSP), such as one derived from amylose or cellulose phenylcarbamates.[19][20] These columns are highly effective for separating chiral amines.

• Sample Preparation:

  • Accurately prepare a solution of (1S)-1-(2,3,4-Trifluorophenyl)butylamine in the mobile phase or a compatible solvent (e.g., isopropanol/hexane mixture) at a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection to protect the column.

• Chromatographic Conditions:

  • Mobile Phase: A typical mobile phase is an isocratic mixture of n-hexane and an alcohol like 2-propanol (isopropanol), often with a small amount of an amine modifier like diethylamine (DEA) to improve peak shape (e.g., n-Hexane/Isopropanol/DEA 90:10:0.1 v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C. Temperature control is important for reproducible results.

  • Detection: UV detection at a suitable wavelength (e.g., 210 nm or 254 nm).

  • Injection Volume: 10 µL.

• Analysis:

  • Inject a sample of the racemic mixture first to identify the retention times of both the (S)- and (R)-enantiomers.

  • Inject the sample to be tested.

  • Integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area_S - Area_R) / (Area_S + Area_R) ] * 100

Analytical Method	Principle	Sensitivity	Key Advantages
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase.[17]	High (ng/mL range)	Robust, widely available, excellent for quantification.[19]
Capillary Electrophoresis (CE)	Differential migration of enantiomers in an electric field, using a chiral selector.[17]	Very High (<0.1% impurity)	Requires very small sample volume, high resolution.
NMR Spectroscopy	Use of a chiral solvating or derivatizing agent to induce distinguishable chemical shifts for each enantiomer.[21]	Lower	Provides structural information, but less sensitive for trace impurity detection.

References

• University of Glasgow. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. Retrieved from University of Glasgow Thesis Repository.
• BOC Sciences. (2025, August 28). Chiral Intermediates in Drug Synthesis. BOC Sciences Blog.
• Wijnberg, H., et al. (2007, December 14).
• Toda, F., et al. (n.d.). Detection of enantiomers of chiral primary amines by 1H NMR analysis via enamine formation with an enantiopure γ. ScienceDirect.
• de la Cruz, J. C., et al. (2025, February 11). Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow.
• Wikipedia. (n.d.).
• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.
• de la Cruz, J. C., et al. (2025, February 11).
• Chemistry LibreTexts. (2023, January 28). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
• Wang, X., & Welch, C. J. (2005). Study of the Racemization Observed in the Amide Bond Forming Reaction on Silica Gel.
• Goodman, M., & Stueben, K. C. (n.d.). 7.
• Kaufman, D. S., & Manley, W. P. (2011, April 15). Effect of basic pH on amino acid racemization and leaching in freshwater mollusk shell. Geochimica et Cosmochimica Acta.
• BenchChem. (2025). Detecting Racemization in Fmoc-Cys(Trt)
• Lee, W. (2021, June 30).
• Blacker, A. J., et al. (2023, July 28). A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines.
• The University of Manchester. (n.d.).
• YMC. (n.d.).
• YMC. (n.d.).
• Northern Arizona University. (2011, April 15).
• Taylor & Francis. (n.d.).
• Reddit. (2022, July 13).
• Chiralpedia. (2024, June 21). Chiral Chemistry in Everyday Life: Hidden Handedness Around Us.
• The Royal Society of Chemistry. (2017).
• BenchChem. (2025).
• Ballard, A., et al. (2019, March 18). The problem of racemization in drug discovery and tools to predict it.
• O'Brien, A. M., et al. (2008, May 15). Effect of reaction pH on enolization and racemization reactions of glucose and fructose on heating with amino acid enantiomers and formation of melanoidins as result of the Maillard reaction. PubMed.
• Bocan. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• Kaliszan, R. (n.d.).
• BenchChem. (2025).
• Sampedro, J., et al. (2023, July 25). Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. PMC.
• MDPI. (2023, December 8).
• van der Vlugt, J. I., et al. (2016, June 10). A ruthenium racemisation catalyst for the synthesis of primary amines from secondary amines. Dalton Transactions.
• ResearchGate. (2025, August 5). (PDF)
• Wuerth, K., et al. (2022, July 11).
• ResearchGate. (n.d.).
• BenchChem. (2025). Application Notes and Protocols: Handling and Storage of Chiral Diaminodiols.
• Sigma-Aldrich. (n.d.).

Sources

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. experts.nau.edu [experts.nau.edu]
• 8. reddit.com [reddit.com]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. mdpi.com [mdpi.com]
• 11. diplomatacomercial.com [diplomatacomercial.com]
• 12. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 13. A ruthenium racemisation catalyst for the synthesis of primary amines from secondary amines - Dalton Transactions (RSC Publishing) DOI:10.1039/C6DT01525E [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. Chiral Chemistry in Everyday Life: Hidden Handedness Around Us – Chiralpedia [chiralpedia.com]
• 16. academic.oup.com [academic.oup.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. d-nb.info [d-nb.info]
• 19. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 20. ymc.co.jp [ymc.co.jp]
• 21. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]

Technical Support Center: Strategies for Solubilizing (1S)-1-(2,3,4-Trifluorophenyl)butylamine in Aqueous Media

Welcome to the technical support guide for (1S)-1-(2,3,4-Trifluorophenyl)butylamine. This resource is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this compound in aqueous systems. Our goal is to provide not just protocols, but a foundational understanding of the physicochemical principles at play, enabling you to make informed decisions for your specific experimental needs.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental properties of (1S)-1-(2,3,4-Trifluorophenyl)butylamine that govern its solubility.

Q1: Why is (1S)-1-(2,3,4-Trifluorophenyl)butylamine poorly soluble in neutral aqueous solutions (e.g., water, PBS pH 7.4)?

Answer: The poor aqueous solubility of (1S)-1-(2,3,4-Trifluorophenyl)butylamine at neutral pH is a direct consequence of its molecular structure. The molecule contains two significant nonpolar, or hydrophobic, regions: the trifluorophenyl ring and the butyl alkyl chain. These regions resist interaction with polar water molecules.

A key indicator of this hydrophobicity is the octanol-water partition coefficient (LogP). The calculated LogP for this compound is approximately 2.91[1]. A positive LogP value of this magnitude indicates a strong preference for a nonpolar environment (like octanol) over a polar one (like water), predicting low intrinsic solubility in aqueous media.

Q2: What is the most critical chemical feature of this compound for improving its aqueous solubility?

Answer: The most critical feature is the primary amine (-NH₂) group . This group is basic and can accept a proton (H⁺) from an acidic medium to form a positively charged ammonium salt ([R-NH₃]⁺).[2][3] This process of ionization dramatically increases the molecule's polarity, thereby significantly enhancing its solubility in water.[4]

The efficiency of this protonation is governed by the pKa of the compound's conjugate acid. While the exact pKa for this specific molecule is not published, we can estimate it by looking at similar structures. The conjugate acid of n-butylamine has a pKa of 10.78[5][6], but the electron-withdrawing effects of the trifluorophenyl ring will reduce the amine's basicity. A closer analogue, 4,4,4-trifluorobutylamine, has a conjugate acid pKa of 9.7[7]. Therefore, we can estimate the relevant pKa to be in the range of 9.5-10.0. To achieve significant protonation and solubility, the pH of the solution must be substantially lower than this pKa value.

Section 2: Troubleshooting Guide & Step-by-Step Solubilization Protocols

This section provides a tiered approach to solubilization, starting with the simplest and most effective method and progressing to more complex formulation strategies.

Strategy 1: pH Adjustment (Primary & Recommended Method)

This is the most direct and often most effective method due to the basic nature of the amine group.

Answer: By lowering the pH of the aqueous medium, you increase the concentration of protons (H⁺), which protonate the amine group. According to the Henderson-Hasselbalch equation, when the pH is at least two units below the pKa of the conjugate acid (i.e., pH < 7.5-8.0), the compound will be >99% in its ionized, water-soluble ammonium salt form.

Caption: pH-dependent solubility of primary amines.

• Weigh Compound: Accurately weigh the desired amount of (1S)-1-(2,3,4-Trifluorophenyl)butylamine powder.

• Select Acidic Vehicle: Choose a suitable acidic solvent. For many applications, 10-50 mM hydrochloric acid (HCl) is effective. For biological assays, a biocompatible buffer such as citrate buffer (pH 3-5) or acetate buffer (pH 4-5.5) is recommended.

• Initial Dissolution: Add a portion (e.g., 80%) of the total desired volume of the acidic vehicle to the compound.

• Facilitate Solubilization: Vortex or sonicate the mixture gently. The compound should dissolve readily to form a clear solution as the ammonium salt is formed.

• Final Volume Adjustment: Once fully dissolved, add the acidic vehicle to reach the final target volume and concentration.

• pH Verification (Optional but Recommended): Check the final pH of the stock solution. If this stock is to be diluted into a final assay medium, ensure the buffering capacity of the final medium can accommodate the acidity of the stock addition without a significant pH shift.

Strategy 2: Co-Solvent Systems

This strategy is useful when experiments are sensitive to pH extremes or when the free base form of the compound is required in a partially aqueous system.

Answer: You can use a water-miscible organic co-solvent to first dissolve the compound, creating a concentrated stock that can then be diluted into your aqueous medium. Co-solvents work by reducing the overall polarity of the solvent system, making it more favorable for hydrophobic molecules to dissolve.[8][9][10] Common choices include Dimethyl Sulfoxide (DMSO), Ethanol (EtOH), Propylene Glycol (PG), and Polyethylene Glycol 400 (PEG 400).[11][12]

Crucial Insight: When diluting a co-solvent stock into an aqueous buffer, the compound may precipitate if its final concentration exceeds its solubility limit in the final, predominantly aqueous, environment. It is essential to perform a dilution test to determine the maximum tolerable concentration.

• Prepare Supersaturated Slurries: Add an excess amount of the compound (e.g., 5-10 mg) to a small volume (e.g., 1 mL) of various co-solvent/water mixtures (see table below).

• Equilibrate: Agitate the slurries at a controlled temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

• Separate Solid: Centrifuge the samples at high speed (e.g., >10,000 x g) to pellet the undissolved solid.

• Quantify Soluble Fraction: Carefully remove the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS).

Co-Solvent	Typical Starting Concentration (% v/v in Water)	Key Considerations
DMSO	100% (for stock), 10-50% (for screening)	Excellent solubilizing power; can be toxic to cells at >0.5-1%.[8]
Ethanol	100% (for stock), 20-60% (for screening)	Biocompatible at low concentrations; can cause protein precipitation.
PEG 400	100% (for stock), 30-70% (for screening)	Low toxicity; commonly used in parenteral formulations.[10]
Propylene Glycol	100% (for stock), 30-70% (for screening)	Good safety profile; viscous.

Strategy 3: Surfactant-Based Formulations

Surfactants are amphiphilic molecules that can form micelles in water above a certain concentration (the Critical Micelle Concentration, or CMC). These micelles have a hydrophobic core that can encapsulate poorly soluble drugs, effectively solubilizing them in the aqueous medium.[13][14][15][16]

Answer: Non-ionic surfactants like Polysorbate 80 (Tween® 80) or polyoxyethylene castor oil derivatives (Cremophor® EL) are excellent choices.[16] They are generally less disruptive to biological systems than ionic surfactants and are widely used in pharmaceutical formulations to increase the solubility and bioavailability of drugs.[13]

• Prepare Surfactant Solution: Create an aqueous solution of the chosen surfactant (e.g., 1-10% w/v Tween® 80 in water or buffer). Ensure the concentration is well above the surfactant's CMC.

• Add Compound: Add the weighed (1S)-1-(2,3,4-Trifluorophenyl)butylamine directly to the surfactant solution.

• Facilitate Solubilization: Gently heat the mixture (e.g., 40-50 °C) while stirring or sonicating. This provides energy to facilitate the incorporation of the drug into the micelles.

• Equilibrate: Allow the solution to cool to room temperature while stirring. A clear solution indicates successful micellar solubilization.

Strategy 4: Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate hydrophobic "guest" molecules, like our compound of interest, forming a water-soluble "host-guest" inclusion complex.[17][18][19]

Answer: Yes, cyclodextrin complexation is an advanced and elegant method. Modified cyclodextrins such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) offer significantly improved aqueous solubility and safety profiles over native β-cyclodextrin.[8][17] This technique is particularly valuable for in vivo studies or sensitive cell-based assays.

• Prepare Cyclodextrin Solution: Dissolve HP-β-CD in the desired aqueous buffer to create a concentrated solution (e.g., 20-40% w/v).

• Add Compound: Add the (1S)-1-(2,3,4-Trifluorophenyl)butylamine powder to the cyclodextrin solution. A molar ratio of 1:1 (drug:cyclodextrin) is a good starting point.

• Complexation: Vigorously stir or sonicate the mixture at room temperature for an extended period (4-24 hours). The formation of the inclusion complex is an equilibrium process that requires time.

• Clarification: After equilibration, centrifuge the solution to remove any undissolved compound. The clear supernatant contains the solubilized drug-cyclodextrin complex. The concentration can be verified by HPLC.

Section 3: Method Selection & Best Practices

Answer: The optimal method depends entirely on your experimental constraints. The following workflow and summary table are designed to guide your decision.

Caption: Decision workflow for selecting a solubilization method.

Strategy	Principle	Pros	Cons	Best For
1. pH Adjustment	Protonation of amine to form a soluble salt.[2]	Simple, highly effective, results in a true solution, inexpensive.	Not suitable for pH-sensitive assays; may alter compound's biological activity if protonation state is critical.	General stock solutions, chemical reactions, non-biological assays.
2. Co-solvents	Reduces solvent polarity.[9]	Easy to prepare concentrated stocks; many common lab solvents available.	Risk of precipitation upon dilution; solvents can have biological effects (e.g., cytotoxicity).	High-throughput screening (using DMSO), initial in vitro assays where final solvent concentration is low (<1%).
3. Surfactants	Micellar encapsulation.[20]	Can achieve high aqueous concentrations; improves wetting.[14]	Can interfere with biological assays (e.g., membrane disruption); creates a colloidal dispersion, not a true solution.	Formulations requiring high drug load; overcoming wetting issues with the solid powder.
4. Cyclodextrins	Host-guest inclusion complex formation.[21]	Forms a true solution; high biocompatibility; can improve stability.[19]	More expensive; complexation can be slow; may alter drug availability/pharmacokinetics.	Sensitive cell-based assays, in vivo animal studies, formulations where excipient interference must be minimized.

Section 4: References

• Wikipedia. (2023). Cosolvent. Retrieved from Wikipedia. [Link]

• Journal of Applied Pharmaceutical Science. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. [Link]

• Li, M., et al. (2021). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. PMC. [Link]

• ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. Retrieved from ResearchGate. [Link]

• ResearchGate. (2020). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]

• Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research. [Link]

• Jain, A., et al. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Taylor & Francis Online. [Link]

• Thirumaleshwar, S., & Kulkarni, P. K. (n.d.). Cyclodextrin-Functionalized Hydrogels: A Novel Drug Delivery System for the Delivery of Hydrophobic Drugs. Bentham Science. [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. (n.d.). MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. [Link]

• RSC Publishing. (n.d.). Cyclodextrin/dextran based drug carriers for a controlled release of hydrophobic drugs in zebrafish embryos. Soft Matter. [Link]

• University of Rochester. (n.d.). Workup: Amines. Retrieved from University of Rochester Chemistry Department. [Link]

• PubMed. (2024). Recent Advances in Cyclodextrin-Based Nanoscale Drug Delivery Systems. [Link]

• Open Oregon Educational Resources. (n.d.). 5.3 Amine Protonation. Introductory Organic Chemistry. [Link]

• Quora. (2014). Why are amino acids usually more soluble at pH extremes than they are at neutral pH?. [Link]

• Royal Society of Chemistry. (n.d.). Solubility and pH of amines. [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]

• Homework.Study.com. (n.d.). When added to water, soluble amines will.... [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. [Link]

• European Pharmaceutical Review. (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. [Link]

• World Journal of Pharmaceutical Research. (2023). Solubility enhancement techniques: A comprehensive review. [Link]

• ChemGulf. (2025). How do amines and amides affect the pH of a solution?. [Link]

• FooDB. (2010). Showing Compound 1-Butylamine (FDB003380). [Link]

• Cheméo. (n.d.). Perfluorotributylamine (CAS 311-89-7) - Chemical & Physical Properties. [Link]

• Wikipedia. (n.d.). n-Butylamine. Retrieved from Wikipedia. [Link]

• PubChem. (n.d.). 4,4,4-Trifluorobutylamine. Retrieved from PubChem. [Link]

• Ataman Kimya. (n.d.). BUTYLAMINE. [Link]

• PubChem. (n.d.). Perfluorotributylamine. Retrieved from PubChem. [Link]

• vCalc. (2021). pKa of Butylamine. [Link]

• PubChem. (n.d.). Butylamine. Retrieved from PubChem. [Link]

• Google Patents. (n.d.). US3198833A - 1-(trifluoromethylphenyl)-2-loweralkyl aminopropanes and acid addition salts thereof.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 5.3 Amine Protonation – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 3. homework.study.com [homework.study.com]
• 4. Workup [chem.rochester.edu]
• 5. n-Butylamine - Wikipedia [en.wikipedia.org]
• 6. pKa of Butylamine [vcalc.com]
• 7. 4,4,4-Trifluorobutylamine | C4H8F3N | CID 136645 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Cosolvent - Wikipedia [en.wikipedia.org]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. wjbphs.com [wjbphs.com]
• 13. asianpharmtech.com [asianpharmtech.com]
• 14. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pharmaexcipients.com [pharmaexcipients.com]
• 16. jocpr.com [jocpr.com]
• 17. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benthamscience.com [benthamscience.com]
• 19. pharmaexcipients.com [pharmaexcipients.com]
• 20. researchgate.net [researchgate.net]
• 21. Recent Advances in Cyclodextrin-Based Nanoscale Drug Delivery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Defluorination in 2,3,4-Trifluorophenyl Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the unintended defluorination of 2,3,4-trifluorophenyl compounds. Our goal is to equip you with the mechanistic understanding and practical protocols needed to preserve the integrity of your fluorinated molecules during synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during reactions involving 2,3,4-trifluorophenyl substrates.

Question 1: I'm observing significant defluorination, primarily at the C2 and C4 positions, during my Palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig). What is the likely cause and how can I prevent it?

Answer:

This is a common and challenging side reaction. The defluorination you are observing is likely a result of one or a combination of three primary mechanisms:

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atoms at the C2 (ortho) and C4 (para) positions are activated towards nucleophilic attack by the electron-withdrawing nature of the other fluorine atoms on the ring.[1][2][3] The base used in your coupling reaction (e.g., alkoxides, hydroxides) or even the solvent can act as a nucleophile, displacing a fluoride ion.

• Reductive Dehalogenation/Hydrodefluorination (HDF): This can be a competing catalytic cycle where a Pd(0) species inserts into a C-F bond, followed by reaction with a hydrogen source (e.g., trace water, amine N-H, or solvent) to replace the fluorine with hydrogen.

• Ortho-Metalation followed by Quenching: Strong bases, particularly lithium amides like LDA or LiTMP, can deprotonate the C-H bond at the C5 position.[4][5] If this intermediate is quenched by a proton source, it appears as if no reaction occurred, but under certain conditions, this can lead to complex rearrangements or undesired reactivity. Fluorine itself is a potent directing group for ortho-metalation.[4]

Troubleshooting Strategies:

Your primary goal is to favor the desired cross-coupling pathway over these defluorination routes. This can be achieved by carefully tuning your reaction parameters.

1. Choice of Base (The Most Critical Factor):

• Problem: Strong, nucleophilic bases like NaOH, KOH, NaOt-Bu, or K₂CO₃ can directly attack the electron-deficient ring, causing SNAr-type defluorination.

• Solution: Switch to a weaker, non-nucleophilic inorganic base. Cesium fluoride (CsF) or potassium fluoride (KF) are often excellent choices. They are sufficiently basic to facilitate the transmetalation step in Suzuki couplings without being strong nucleophiles. For Buchwald-Hartwig aminations, a sterically hindered, non-nucleophilic base like LiHMDS or K₃PO₄ is often preferred.

2. Ligand Selection:

• Problem: The ligand on the palladium center dictates its electronic properties and steric environment, influencing the relative rates of C-X (where X = Br, I, OTf) versus C-F bond activation.

• Solution: Employ electron-rich, sterically bulky phosphine ligands. Ligands like XPhos, SPhos, or RuPhos can accelerate the rate of oxidative addition into the C-X bond and subsequent reductive elimination, helping the desired catalytic cycle outcompete the C-F activation pathway.[6]

3. Solvent and Temperature Control:

• Problem: Polar, protic solvents can facilitate SNAr and provide a proton source for HDF. High temperatures accelerate all reactions, including undesired defluorination.

• Solution: Use anhydrous, aprotic solvents like toluene, dioxane, or THF. Ensure all reagents and glassware are scrupulously dry.[7] Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, starting at room temperature and gently heating to 50-80°C is sufficient. Monitor the reaction closely to avoid prolonged heating after the starting material is consumed.

Workflow for Troubleshooting Cross-Coupling Defluorination

Caption: Competing catalytic cycles: desired cross-coupling vs. undesired C-F activation leading to defluorination.

Q2: How can I accurately quantify the amount of defluorination in my reaction mixture?

Quantitative analysis is crucial for optimizing your reaction. The best technique is ¹⁹F NMR (Fluorine-19 Nuclear Magnetic Resonance) spectroscopy .

• Why it's ideal: ¹⁹F NMR is highly sensitive, and the chemical shifts of fluorine atoms are very responsive to their electronic environment. The signal for a fluorine on a 2,3,4-trifluorophenyl ring will be distinct from the signals of a difluorophenyl or monofluorophenyl byproduct.

• Procedure:

  • Take a crude sample of your reaction mixture.

  • Add a known amount of an internal standard containing fluorine that does not react and whose signal is in a clear region of the spectrum (e.g., fluorobenzene or trifluorotoluene).

  • Acquire the ¹⁹F NMR spectrum.

  • Integrate the signals corresponding to your starting material, desired product, and the defluorinated side products.

  • By comparing the integrals of your compounds to the integral of the known amount of internal standard, you can accurately calculate the yield of each species and the percentage of defluorination.

Other useful techniques include:

• GC-MS/LC-MS: Can separate the components and identify them by their mass-to-charge ratio. This is excellent for identifying which defluorinated isomers have been formed.

• Total Organic Fluorine (TOF) Analysis: This is a more specialized elemental analysis technique that measures the total amount of organically bound fluorine in a sample. [8][9]It can be useful for tracking overall fluorine content but doesn't distinguish between different fluorinated species. [10]

Q3: Are there any general stability considerations for handling and storing 2,3,4-trifluorophenyl compounds?

Generally, 2,3,4-trifluorophenyl compounds are stable under standard laboratory conditions (room temperature, protected from light). However, given their susceptibility to nucleophilic attack, they should not be stored for long periods in the presence of strong bases or nucleophiles. For example, a solution of a 2,3,4-trifluorophenyl halide in methanol containing sodium methoxide would likely show degradation over time. It is best practice to store them as pure, neutral compounds in a cool, dry, dark place.

Optimized Protocol: Suzuki Coupling of 2,3,4-Trifluorophenyl Bromide with Phenylboronic Acid

This protocol is designed to minimize defluorination side reactions.

Materials:

• 2,3,4-Trifluorophenyl bromide (1.0 eq)

• Phenylboronic acid (1.2 eq)

• Pd₂(dba)₃ (1.5 mol%)

• XPhos (3.5 mol%)

• Potassium Phosphate (K₃PO₄), finely ground and dried (2.5 eq)

• Anhydrous Toluene (0.1 M concentration relative to the bromide)

Procedure:

• Vessel Preparation: Add a magnetic stir bar to a flame-dried Schlenk flask or microwave vial.

• Reagent Addition: Under an inert atmosphere (Argon or Nitrogen), add the 2,3,4-trifluorophenyl bromide, phenylboronic acid, K₃PO₄, Pd₂(dba)₃, and XPhos to the flask.

• Solvent Addition: Add the anhydrous toluene via syringe.

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to ensure all oxygen is removed.

• Reaction: Place the sealed flask in a pre-heated oil bath at 80 °C.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing by TLC or LC-MS. The reaction is typically complete in 4-12 hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove palladium residues.

• Extraction: Wash the organic filtrate with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 2,3,4-trifluorobiphenyl.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and ¹⁹F NMR to confirm its structure and assess for any defluorinated byproducts.

References

• Ohashi, M., & Ogoshi, S. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 321-345. [Link]

• ResearchGate. (n.d.). Fluorine as an ortho-directing group in aromatic metalation: Generality of the reaction and the high position of fluorine in the Dir-Met potency scale. Retrieved February 17, 2026, from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved February 17, 2026, from [Link]

• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. Retrieved February 17, 2026, from [Link]

• MDPI. (2022, December 18). Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides. Retrieved February 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed ring-opening defluorination of gem-difluorocyclopropanes: expedient synthesis of fluorinated 1,3-dienes and arenes. Retrieved February 17, 2026, from [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Retrieved February 17, 2026, from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved February 17, 2026, from [Link]

• Quality Analysis. (n.d.). TOF – total organic fluorine. Retrieved February 17, 2026, from [Link]

• Exponent. (2025, December 3). PFAS or Not?: TOF Analysis Poses Tough Challenges for Identifying PFAS. Retrieved February 17, 2026, from [Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 4. researchgate.net [researchgate.net]
• 5. uwindsor.ca [uwindsor.ca]
• 6. Palladium-catalyzed ring-opening defluorination of gem-difluorocyclopropanes: expedient synthesis of fluorinated 1,3-dienes and arenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. TOF: the sum parameter and its analysis, explained straightforwardly [qa-group.com]
• 9. fbm.com [fbm.com]
• 10. pub.norden.org [pub.norden.org]

Technical Support Center: Storage Stability and Shelf-Life Extension of Fluorinated Chiral Amines

Welcome to the Technical Support Center for fluorinated chiral amines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stable storage and handling of these critical building blocks. The unique properties imparted by fluorine, such as altered basicity and enhanced metabolic stability, also introduce specific challenges regarding their long-term stability.[1][2][3] This resource provides direct answers to common issues encountered during experimentation, focusing on the "why" behind the recommendations to ensure the integrity of your research.

Section 1: Troubleshooting Guide

This section addresses specific problems you may encounter with your fluorinated chiral amines, providing diagnostic steps and validated solutions.

Issue: Loss of Enantiomeric Purity (Racemization)

Question: I've observed a decrease in the enantiomeric excess (ee) of my fluorinated chiral amine after several weeks of storage in a solvent. What could be causing this racemization, and how can I prevent it?

Answer:

Racemization, the conversion of an enantiomerically pure or enriched compound into a mixture of equal parts of both enantiomers, is a significant concern for chiral amines.[4] The process can be catalyzed by acid, base, or heat and often proceeds through an achiral intermediate like a carbanion, carbocation, or free radical.[4]

Causality and Diagnosis:

• Base-Catalyzed Racemization: The presence of even trace amounts of base can deprotonate the stereogenic carbon, leading to a planar, achiral carbanion intermediate. Reprotonation can then occur from either face, resulting in racemization. This is a common issue, and even seemingly neutral solvents can contain basic impurities. Some processes for racemizing chiral amines involve treatment with a metal hydroxide in an aprotic polar solvent.[5][6]

• Solvent Effects: Polar aprotic solvents, such as dimethyl sulfoxide (DMSO), can facilitate racemization, particularly in the presence of a base.[5][6]

• Temperature: Elevated storage temperatures accelerate the rate of racemization.

Troubleshooting Protocol:

• Re-analyze Enantiomeric Purity: Confirm the loss of ee using a validated chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) method.[7][8] This establishes a baseline for further investigation.

• Solvent Purity Check: Analyze the solvent used for storage for any basic impurities. A simple pH test of an aqueous extract of the solvent can be indicative.

• Headspace Analysis: If possible, analyze the headspace of the storage container for volatile amines, which can act as basic catalysts.

• Accelerated Stability Study: To quickly assess the impact of storage conditions, store small aliquots of a fresh, high-ee sample under different conditions (e.g., different solvents, temperatures, presence/absence of an inert atmosphere) and monitor the ee over a shorter period.

Solutions and Prevention:

• Solvent Selection: Store the amine in a non-polar, aprotic solvent. If a polar solvent is necessary, ensure it is of the highest purity and free from basic contaminants.

• Inert Atmosphere: Store the amine under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation, which can sometimes produce byproducts that catalyze racemization.[9]

• Temperature Control: Store at the lowest practical temperature. For long-term storage, refrigeration (-20°C to 4°C) is often recommended.[9][10]

• Amine Protection: For long-term storage or if the amine is particularly susceptible to racemization, consider converting it to a more stable derivative, such as a carbamate (e.g., Boc, Cbz) or an amide.[11][12][13] These protecting groups reduce the basicity and nucleophilicity of the amine, enhancing stability.[11][13]

Issue: Sample Discoloration and Degradation

Question: My fluorinated chiral amine, which was initially a colorless oil/white solid, has turned yellow/brown upon storage. What is causing this, and is the material still usable?

Answer:

Discoloration is a common indicator of chemical degradation. For amines, this is often due to oxidation or the formation of highly conjugated impurities.

Causality and Diagnosis:

• Oxidative Degradation: Amines are susceptible to oxidation, especially in the presence of oxygen, light, and metal ions.[14] The process can proceed through radical mechanisms, leading to the formation of colored byproducts such as aldehydes, carboxylic acids, and amides.[14][15] The presence of a fluorine atom can influence the susceptibility to oxidation.

• Thermal Degradation: Elevated temperatures can cause thermal degradation, leading to the formation of various byproducts.[14]

• Hydrolytic Instability: While the C-F bond is generally stable, certain molecular structures can make it susceptible to hydrolysis, especially under basic conditions.

Troubleshooting Protocol:

• Purity Analysis: Analyze the discolored sample by HPLC, GC, or Mass Spectrometry to identify and quantify any impurities. This will help determine the extent of degradation.

• Spectroscopic Analysis: Techniques like UV-Vis, IR, and NMR spectroscopy can provide information about the formation of new functional groups or chromophores.[16]

• Review Storage Conditions: Carefully review the storage conditions: Was the container airtight? Was it protected from light? Was it stored at the recommended temperature?

Solutions and Prevention:

• Inert Atmosphere: Always store fluorinated chiral amines under an inert atmosphere (argon or nitrogen) to minimize contact with oxygen.[9]

• Light Protection: Use amber-colored vials or store containers in the dark to prevent photolytic degradation.[10]

• Antioxidants: In some cases, the addition of a small amount of an antioxidant can help to prevent oxidative degradation. However, compatibility with the amine and downstream applications must be carefully considered.

• Purification: If the degradation is minor, the amine may be repurified by distillation, chromatography, or recrystallization. However, it is crucial to first identify the impurities to ensure they are removed effectively.

Diagram: Generalized Oxidative Degradation Pathway of a Chiral Amine

Below is a simplified representation of a common oxidative degradation pathway for amines, which can lead to the formation of various degradation products.

Caption: Oxidative degradation of amines often proceeds via radical intermediates.

Section 2: Frequently Asked Questions (FAQs)**

This section provides answers to common questions regarding the storage and handling of fluorinated chiral amines.

Q1: What are the ideal general storage conditions for fluorinated chiral amines?

A1: The ideal storage conditions depend on the specific compound, but a good starting point is:

• Temperature: -20°C to 4°C.[9]

• Atmosphere: Under a dry, inert atmosphere (argon or nitrogen).[9]

• Container: Tightly sealed, airtight amber glass vials or bottles.

• Light: Protected from light.[10]

• Moisture: In a dry environment with low humidity, potentially using a desiccant.[9]

Q2: How does the position and number of fluorine atoms affect the stability of a chiral amine?

A2: The electronic properties of fluorine significantly impact the stability of the amine.

• Basicity: Fluorine's strong electron-withdrawing effect decreases the basicity of the amine.[1] This can make the amine less susceptible to acid-catalyzed degradation but may not necessarily prevent base-catalyzed racemization.

• C-F Bond Stability: While the C-F bond is very strong, its stability can be influenced by neighboring functional groups. For example, a fluorine atom beta to a carbonyl group can be prone to elimination.[11][17] Trifluoromethylamines can also be unstable due to the lone pair on the nitrogen.[11][17]

• Metabolic Stability: Fluorination often enhances metabolic stability by blocking sites of oxidation.[1][2]

Q3: What analytical techniques are recommended for routine stability testing of fluorinated chiral amines?

A3: A combination of techniques is recommended for a comprehensive stability assessment:

• Chiral HPLC/GC: The primary technique for determining enantiomeric purity (ee) and detecting any racemization.[7][8]

• Standard HPLC/GC with Mass Spectrometry (MS): To identify and quantify any chemical impurities or degradation products.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR can provide detailed structural information and help identify degradation products.[16] ¹⁹F NMR is particularly useful for tracking the fate of the fluorine-containing moiety.

• Karl Fischer Titration: To determine the water content, as moisture can lead to hydrolysis.[9]

Q4: Are there any chemical incompatibilities I should be aware of when storing fluorinated chiral amines?

A4: Yes, several incompatibilities should be avoided:

• Strong Acids and Bases: Can cause salt formation, degradation, or racemization.

• Strong Oxidizing Agents: Can lead to rapid degradation.

• Aldehydes and Ketones: Can react to form imines or other adducts.

• Certain Metals: Some metal ions can catalyze oxidative degradation.[14]

Q5: For how long can I expect my fluorinated chiral amine to be stable under optimal conditions?

A5: The shelf-life is highly dependent on the specific structure of the amine. While some are stable for years, others may show signs of degradation within months. It is crucial to:

• Consult the Supplier's Information: The manufacturer or supplier should provide a recommended re-test date or shelf-life.

• Perform Periodic Re-analysis: For critical applications, it is good practice to re-analyze the purity and enantiomeric excess of the amine periodically, for example, every 6-12 months.

• Maintain Detailed Records: Keep a detailed inventory and record of storage conditions and any analytical results.[9]

Diagram: Decision Workflow for Optimal Storage of Fluorinated Chiral Amines

This workflow can help in determining the appropriate storage conditions for your specific fluorinated chiral amine.

Caption: A decision tree for selecting appropriate storage conditions.

Summary Table: Recommended Storage Conditions

Class of Fluorinated Chiral Amine	Recommended Temperature	Atmosphere	Key Considerations
Simple Alkyl/Aryl Amines	-20°C to 4°C	Inert (Ar, N₂)	Prone to oxidation; protect from light.
Amines with Proximal Electron-Withdrawing Groups	-20°C	Inert (Ar, N₂)	May be more susceptible to nucleophilic attack or elimination.
Trifluoromethylamines	-20°C or lower	Inert (Ar, N₂)	Can be unstable; consider storage as a salt or protected form.[11][17]
Solutions in Solvents	Dependent on solvent freezing point	Inert (Ar, N₂)	Ensure solvent is high purity and free of contaminants.

Experimental Protocols

Protocol 1: Small-Scale Accelerated Stability Study

• Dispense 5-10 mg of the fresh fluorinated chiral amine into three separate, clean, and dry amber vials.

• To vial 1 (Control): Store under recommended conditions (-20°C, inert atmosphere).

• To vial 2 (Temperature Stress): Store at an elevated temperature (e.g., 40°C) under an inert atmosphere.

• To vial 3 (Atmosphere Stress): Store at room temperature, exposed to air (use a septum with a needle to allow air exchange).

• After a set period (e.g., 1, 2, and 4 weeks), analyze the contents of each vial by chiral HPLC and GC-MS.

• Compare the results to the initial analysis to determine the rate of degradation and racemization under each condition.

Protocol 2: Preparation of a Boc-Protected Amine for Long-Term Storage

• Dissolve the fluorinated chiral amine (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran).

• Add a non-nucleophilic base, such as triethylamine (1.2 equivalents).

• Cool the solution to 0°C in an ice bath.

• Slowly add di-tert-butyl dicarbonate (Boc₂O) (1.1 equivalents) as a solution in the same solvent.

• Allow the reaction to warm to room temperature and stir until the starting amine is consumed (monitor by TLC or LC-MS).

• Work up the reaction by washing with aqueous solutions (e.g., water, brine) and dry the organic layer.

• Remove the solvent under reduced pressure to obtain the Boc-protected amine, which can then be stored under standard conditions.

References

• Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO 2 Absorption Process. (2025, November 18). MDPI.
• Oxidative degradation of amine solvents for C02 capture. The University of Texas at Austin.
• Oxidative degradation of amines using a closed batch system.
• New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms. (2009, September 28). ACS Publications.
• relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures. (2024, January 13). Clean Energy | Oxford Academic.
• The Dark Side of Fluorine. (2019, June 20). ACS Medicinal Chemistry Letters.
• Fluorinated Amines. Organofluorine / Alfa Chemistry.
• Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines | Request PDF. ResearchGate.
• The Dark Side of Fluorine. (2019, June 20). PMC.
• New Methods for the Construction of Fluorinated Cyclic Amines and Amides. Nottingham ePrints.
• Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. (2019, May 19). Frontiers.
• Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems. (2025, December 10).
• Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. (2019, May 20). NIH.
• Fine‐Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids | Request PDF. (2025, October 22). ResearchGate.
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• Fluorinated plastics with an expiry date - The fluorine can be recovered from the degraded material to be reincorporated into all kinds of chemicals. (2024, July 15). chemeurope.com.
• Appendix 6: Protecting groups. Oxford Learning Link.
• How to store fluorinated pharmaceutical intermediates properly?. (2025, June 18). Blog.
• EP0873299A1 - Racemisation of amines. Google Patents.
• Presence of Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) in Food Contact Materials (FCM) and Its Migration to Food. PMC.
• US6002045A - Racemisation of amines. Google Patents.
• Fluorinated plastics with an expiry date. (2024, July 11). Universität Bayreuth.
• Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. (2017, November 16). PMC.
• Protecting Your Chiral Columns for Optimal Performance - Part 1 of 3. (2021, April 7). YouTube.
• Protecting Groups. (2017, March 7). Lokey Lab Protocols - Wikidot.
• Protecting Groups Archives. Total Synthesis.
• Stereoselective degradation pathway of amide chiral herbicides and its impacts on plant and bacterial communities in integrated vertical flow constructed wetlands. (2022, March 12). PubMed.
• Part 7: Analytical Techniques for Stereochemistry. (2025, September 21). Chiralpedia.
• Chiral Chromatography Frequently Asked Questions. Sigma-Aldrich.
• Protecting group. Wikipedia.
• FLUORINE CHEMISTRY. Minnesota Attorney General.
• Synthesis of Fluorinated Amines: A Personal Account. (2023, September 5). ACS Organic & Inorganic Au.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021, June 30). YAKHAK HOEJI.
• Dos and Don'ts for Using Daicel Chiral Columns Effectively. (2021, March 14).
• Chiral Analysis Method Development Services.
• Racemisation in Chemistry and Biology. The University of Manchester.
• Synthesising Complex Chiral Amines Through Resolution-Racemisation- Recycle.
• 18.1. Resolution of a Chiral Amine and Recovery of Unwanted Enantiomer by Racemization: Towards a Greener Industrial Process. Books.
• Stereoselective degradation pathway of amide chiral herbicides and its impacts on plant and bacterial communities in integrated vertical flow constructed wetlands | Request PDF. (2025, August 10). ResearchGate.
• Analytical Techniques In Stability Testing. (2025, March 24). Separation Science.
• High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. PMC.
• Synthesis Report on Understanding Side-Chain Fluorinated Polymers and Their Life Cycle. O.N.E.
• Stereoselective Degradation of Chiral Drugs during Wastewater Treatment. the University of Bath's research portal.
• (a) Types of fluorinated a - and b -amino acids. In parentheses:.... ResearchGate.
• Expanding organofluorine chemical space: the design of chiral fluorinated isosteres enabled by I(I)/I(III) catalysis. (2021, June 29). RSC Publishing.
• Economy Assessment for the Chiral Amine Production with Comparison of Reductive Amination and Transamination Routes by Multi-Enzyme System. (2020, December 11). MDPI.
• Playing with Selectivity for Optimal Chiral Separation. (2023, January 19). LCGC International.
• Synthesis of fluorinated chiral amines using N-tert-butylsulfinyl imines. (2009, August 15). PubMed.
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. (2024, June 25). Dove Medical Press.
• Strategies for chiral separation: from racemate to enantiomer. (2023, September 27). RSC Publishing.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of fluorinated chiral amines using N-tert-butylsulfinyl imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 5. EP0873299A1 - Racemisation of amines - Google Patents [patents.google.com]
• 6. US6002045A - Racemisation of amines - Google Patents [patents.google.com]
• 7. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 8. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 9. How to store fluorinated pharmaceutical intermediates properly? - Blog [sinoshiny.com]
• 10. Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Boc-Protected Amino Groups [organic-chemistry.org]
• 13. learninglink.oup.com [learninglink.oup.com]
• 14. Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process | MDPI [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. sepscience.com [sepscience.com]
• 17. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Researcher's Guide to the Unambiguous Assignment of Absolute Configuration: A Comparative Analysis Featuring (1S)-1-(2,3,4-Trifluorophenyl)butylamine

For researchers, scientists, and professionals in drug development, the precise three-dimensional arrangement of atoms within a chiral molecule—its absolute configuration—is a non-negotiable parameter. The physiological effects of two enantiomers can range from therapeutically distinct to one being beneficial and the other toxic.[1][2] Therefore, the rigorous and unambiguous determination of stereochemistry is a cornerstone of modern pharmaceutical science.

This guide provides an in-depth technical comparison of methodologies for determining absolute configuration, centered on the analysis of (1S)-1-(2,3,4-Trifluorophenyl)butylamine. We will delve into the theoretical underpinnings and practical execution of single-crystal X-ray crystallography (SC-XRD), the definitive "gold standard" method.[3] Furthermore, we will objectively compare its performance and requirements against powerful spectroscopic alternatives, namely Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD), providing the data-driven insights necessary to select the optimal analytical strategy.

The Gold Standard: Unveiling Absolute Configuration with Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the most powerful and unequivocal method for determining the three-dimensional structure of a molecule.[3][4] While a standard diffraction experiment reveals the connectivity and relative stereochemistry, the determination of the absolute configuration hinges on a subtle physical phenomenon known as anomalous dispersion or resonant scattering.[2][5]

The Principle of Anomalous Dispersion

Under normal conditions, X-ray diffraction patterns are centrosymmetric, a principle known as Friedel's Law, where the intensity of a diffracted beam from a crystal plane (hkl) is identical to that from its inverse (-h-k-l). This symmetry makes it impossible to distinguish between a molecule and its mirror image.

However, when the energy of the incident X-rays is near the absorption edge of an atom in the crystal, a phase shift occurs in the scattered X-rays.[6] This resonant effect breaks Friedel's Law, creating small but measurable intensity differences between the Friedel pairs (Ihkl ≠ I-h-k-l).[7] By precisely measuring these differences, we can determine the absolute spatial arrangement of the atoms.

The Flack Parameter: A Quantitative Measure of Confidence

Modern crystallographic refinement incorporates the Flack parameter, x, to provide a direct and powerful assessment of the absolute configuration.[7][8] This parameter models the diffraction data as a combination of the two possible enantiomers. The interpretation is straightforward:[7][9][10][11]

• x ≈ 0: The refined structural model has the correct absolute configuration.

• x ≈ 1: The structural model is incorrect and must be inverted.

• x ≈ 0.5: The crystal is likely a racemic twin, containing equal amounts of both enantiomers.

Crucially, the Flack parameter must be evaluated alongside its standard uncertainty (s.u.). A low s.u. (typically < 0.04 for a conclusive assignment) is essential for a high-confidence determination.[8]

Experimental Protocol: Absolute Configuration of (1S)-1-(2,3,4-Trifluorophenyl)butylamine via SC-XRD

The following protocol outlines the detailed workflow for determining the absolute configuration of the target amine. The primary challenge is that the free amine is likely an oil, making direct crystallization difficult.[12] Our strategy involves forming a crystalline salt to overcome this, a common and effective approach in pharmaceutical development.[13][14]

Step 1: Crystalline Salt Formation (The Crystallization Strategy)

• Causality: Amines readily form salts with acids. This derivatization disrupts the intermolecular interactions of the oil, drastically increasing the probability of forming a well-ordered, crystalline solid suitable for X-ray diffraction. Furthermore, selecting a co-former with a heavier atom (e.g., bromine in 4-bromomandelic acid) can enhance the anomalous scattering signal, leading to a more precise Flack parameter.[15]

• Methodology:

  • Dissolve one molar equivalent of (1S)-1-(2,3,4-Trifluorophenyl)butylamine in a minimal amount of a suitable solvent (e.g., isopropanol or acetonitrile).

  • In a separate vial, dissolve one molar equivalent of a resolving acid, such as (R)-(+)-Mandelic Acid, in the same solvent.

  • Combine the two solutions. An immediate precipitate may form. If not, proceed to crystallization screening.

  • Screening: Employ slow evaporation, slow cooling, and vapor diffusion techniques with a range of solvents (e.g., ethanol, methanol, ethyl acetate, and mixtures) to grow single crystals of suitable size and quality (ideally > 0.1 mm in all dimensions).

Step 2: Crystal Selection and Data Collection

• Causality: A high-quality, single crystal is paramount for collecting clean, high-resolution diffraction data. Cryogenic temperatures are used to minimize atomic thermal vibrations, which sharpens the diffraction spots and improves data quality. Copper radiation is chosen as its wavelength is more effective at inducing anomalous dispersion effects for light-atom structures compared to molybdenum.[6]

• Methodology:

  • Under a polarized light microscope, select a well-formed, defect-free crystal.

  • Mount the crystal on a suitable goniometer head (e.g., a MiTeGen MicroMount).

  • Center the crystal on a modern single-crystal X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5418 Å) and a sensitive detector (e.g., CMOS or CCD).

  • Cool the crystal to 100 K using a nitrogen or helium cryostream.

  • Perform data collection with a strategy that ensures high redundancy and complete coverage, measuring the intensities of a large number of reflections, including their Friedel pairs.

Step 3: Structure Solution, Refinement, and Absolute Configuration Assignment

• Causality: The collected diffraction intensities are first used to solve the "phase problem" to generate an initial electron density map. This map is then interpreted as an atomic model and refined against the experimental data. The final refinement step includes the Flack parameter to definitively assign the absolute configuration based on the anomalous scattering data.

• Methodology:

  • Process the raw diffraction images to integrate the reflection intensities.

  • Solve the crystal structure using direct methods or dual-space algorithms (e.g., using SHELXT or Olex2).

  • Refine the structural model against the experimental data using full-matrix least-squares refinement (e.g., using SHELXL). This involves refining atomic positions, displacement parameters, and occupancies.

  • In the final stages of refinement, introduce the Flack parameter (x).

  • Validation: Analyze the final refined Flack parameter and its standard uncertainty. For a successful determination confirming the (1S) configuration, the expected result is x ≈ 0.0 with an s.u. < 0.04 . If x refines to a value near 1.0, the model must be inverted and the refinement repeated, which would then yield a value near 0.0.

Workflow for SC-XRD Absolute Configuration Determination

Caption: Workflow for absolute configuration determination via SC-XRD.

Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives

While SC-XRD is definitive, its absolute requirement for high-quality single crystals can be a significant bottleneck.[12][16] When crystallization is unsuccessful, researchers can turn to powerful chiroptical spectroscopic techniques.

Feature	Single-Crystal X-ray Crystallography (SC-XRD)	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)
Principle	Anomalous dispersion of X-rays by a single crystal.[5]	Differential absorption of left vs. right circularly polarized infrared light.[12]	Differential absorption of left vs. right circularly polarized UV-Vis light.[17]
Sample State	High-quality single crystal.	Solution, neat liquid, or oil.[18]	Solution.
Requirement	Successful crystallization.	Chiral molecule (no chromophore needed).[15]	Chromophore near the stereocenter.
Data Analysis	Structure solution & refinement (e.g., Flack parameter).[7]	Comparison of experimental spectrum to DFT-calculated spectrum.[18]	Comparison of experimental spectrum to DFT-calculated spectrum.[19]
Confidence	Unambiguous and definitive ("gold standard") when successful.	High, but dependent on the accuracy of computational models and conformational analysis.[20]	High, but dependent on computational models and can be highly sensitive to conformation.[17]
Advantages	Provides complete 3D structure, packing, and absolute configuration directly.	No crystallization needed; excellent for molecules that are oils or resist crystallization.[16]	High sensitivity, requires minimal sample quantity.
Disadvantages	Crystallization can be difficult or impossible.	Requires complex and time-consuming DFT calculations; sensitive to conformation.[21]	Requires a chromophore; calculations can be complex and are highly conformation-dependent.

Conclusion: An Integrated Approach to Stereochemical Integrity

For the absolute configuration determination of (1S)-1-(2,3,4-Trifluorophenyl)butylamine, single-crystal X-ray crystallography remains the unparalleled method for achieving an unambiguous and definitive result. The strategic formation of a crystalline salt is a key enabling step, transforming a potentially intractable problem into a solvable one. The successful refinement of the structure to yield a Flack parameter near zero with a small standard uncertainty provides the highest level of confidence required in pharmaceutical development.

However, a modern laboratory recognizes that SC-XRD is not always viable. Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are not merely backups but powerful, complementary techniques.[16] VCD, in particular, stands out as an excellent alternative for chiral amines that may resist crystallization, as it analyzes the molecule in its solution state without the need for a chromophore. By understanding the principles, advantages, and limitations of each method, researchers can navigate the challenges of stereochemical analysis, ensuring the integrity and safety of the next generation of chiral therapeutics.

References

• Spectroscopy Asia. Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD).
• Kellenbach, E. R., Dukor, R. K., & Nafie, L. A. (n.d.). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe.
• Spark904. (n.d.). Absolute configuration of complex chiral molecules.
• Raman, S. (1957). Anomalous dispersion method of determining structure and absolute configuration of crystals. Proceedings of the Indian Academy of Sciences - Section A.
• Hinds Instruments. (n.d.). Vibrational Circular Dichroism.
• Gaussian, Inc. (2017). Studying Chirality with Vibrational Circular Dichroism.
• Li, X., et al. (2023). Computational methods and points for attention in absolute configuration determination. Frontiers in Chemistry.
• Wikipedia. (n.d.). Absolute configuration.
• MDPI. (2019). Electronic Circular Dichroism. Encyclopedia.
• Chem.wisc.edu. (n.d.). Anomalous dispersion.
• Aerts, R., et al. (2021). Exploring machine learning methods for absolute configuration determination with vibrational circular dichroism. RSC Publishing.
• Harada, N. (2008). Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. Chirality.
• CCDC. (n.d.). Anomalous dispersion.
• Stephens, P. J., et al. (2006). Determination of Absolute Configuration Using Density Functional Theory Calculations of Optical Rotation and Electronic Circular Dichroism: Chiral Alkenes. The Journal of Organic Chemistry.
• Chemical Crystallography, University of Oxford. (n.d.). absolute configuration.
• Purechemistry.net. (2024). Determination of absolute configuration.
• BioTools. (n.d.). ABSOLUTE CONFIGURATION BY VCD.
• Wikipedia. (n.d.). Flack parameter.
• de Graaf, C., et al. (2025). Absolute Configuration Determination with Electronically Enhanced Vibrational Circular Dichroism. Angewandte Chemie International Edition.
• Gilli, P., & Gilli, G. (2021). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. In: Methods in Molecular Biology. Springer.
• Memorial University Research Repository. (n.d.). Characterization and Crystallization of Chiral Aromatic Amino Acids.
• University of Edinburgh. (n.d.). Determination of absolute configuration using X-ray diffraction. Edinburgh Research Explorer.
• Linden, A. (n.d.). Best Practice and Pitfalls in Absolute Structure Determination. ZORA (Zurich Open Repository and Archive).
• Thompson, A. L., & Watkin, D. J. (2011). CRYSTALS enhancements: absolute structure determination. Journal of Applied Crystallography.
• ACS Publications. (2025). Crystallization-Assisted Asymmetric Synthesis of Enantiopure Amines Using Membrane-Immobilized Transaminase. Chem & Bio Engineering.
• James, J. C., & Walpole, C. S. (1998). The resolution and absolute configuration by X-ray crystallography of the isomeric octopamines and synephrines. Journal of the Chemical Society, Perkin Transactions 2.
• BenchChem. (2025). A Researcher's Guide to Determining Absolute Configuration: X-ray Crystallography and Its Alternatives.
• JASCO Global. (2025). Determination of Absolute Configuration of Molecules using VCD Spectrometer and DFT Calculations.
• University of Southampton. (n.d.). Absolute Stereochemistry: The merits of VCD and XRD. ePrints Soton.
• Dmitrienko, V. E., & Ovchinnikova, E. N. (2021). Determination of Absolute Structure of Chiral Crystals Using Three-Wave X-ray Diffraction. Symmetry.
• RJPT. (2025). Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application.
• Onyx Scientific. (n.d.). Chiral Resolution Screening.

Sources

• 1. gaussian.com [gaussian.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 5. Absolute configuration - Wikipedia [en.wikipedia.org]
• 6. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 7. Flack parameter - Wikipedia [en.wikipedia.org]
• 8. zora.uzh.ch [zora.uzh.ch]
• 9. absolute configuration – Chemical Crystallography [xtl.ox.ac.uk]
• 10. pure.ed.ac.uk [pure.ed.ac.uk]
• 11. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 12. hindsinstruments.com [hindsinstruments.com]
• 13. memorial.scholaris.ca [memorial.scholaris.ca]
• 14. onyxipca.com [onyxipca.com]
• 15. spectroscopyeurope.com [spectroscopyeurope.com]
• 16. spark904.nl [spark904.nl]
• 17. encyclopedia.pub [encyclopedia.pub]
• 18. biotools.us [biotools.us]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Absolute Configuration Determination with Electronically Enhanced Vibrational Circular Dichroism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. eprints.soton.ac.uk [eprints.soton.ac.uk]

A Predictive Comparison of the Biological Activity of (1S)- vs. (1R)-1-(2,3,4-Trifluorophenyl)butylamine: A Guide for Researchers

In the landscape of contemporary drug discovery, particularly within the realm of neuroscience and psychopharmacology, the precise modulation of central nervous system (CNS) targets is paramount. The introduction of fluorine atoms into bioactive molecules has become a cornerstone of medicinal chemistry, often enhancing metabolic stability, bioavailability, and receptor affinity.[1][2][3][4][5][6] When coupled with the inherent stereoselectivity of biological systems, the exploration of individual enantiomers of fluorinated compounds presents a compelling avenue for the development of novel therapeutics with improved efficacy and reduced off-target effects.[7][8][9]

This guide provides a predictive comparison of the biological activities of the (1S) and (1R) enantiomers of 1-(2,3,4-Trifluorophenyl)butylamine. While direct experimental data for these specific molecules is not yet prevalent in the public domain, this document synthesizes established structure-activity relationships (SAR) of analogous phenethylamine derivatives to forecast their likely interactions with key CNS targets, primarily the monoamine transporters (dopamine transporter - DAT, serotonin transporter - SERT, and norepinephrine transporter - NET) and serotonin receptors. This guide is intended to serve as a foundational resource for researchers, providing a scientifically grounded framework for initiating and directing empirical investigation.

The Critical Role of Chirality and Fluorination in Phenylbutylamine Derivatives

The structure of 1-(2,3,4-Trifluorophenyl)butylamine, a phenethylamine derivative, suggests a high probability of interaction with monoamine transporters and serotonin receptors.[10][11][12][13][14][15] The trifluorinated phenyl ring is a key feature, as halogenation can significantly influence the electronic and lipophilic properties of the molecule, thereby affecting its binding affinity and selectivity for various protein targets.[1][2][3][4][5][6][16]

Crucially, the chiral center at the first carbon of the butylamine chain dictates that the (1S) and (1R) enantiomers will present distinct three-dimensional arrangements of their substituents. This stereochemical difference is of profound importance in pharmacology, as biological macromolecules, being chiral themselves, often exhibit a high degree of stereospecificity in their interactions with small molecules.[7][8][9] It is therefore highly probable that the (1S) and (1R) enantiomers of 1-(2,3,4-Trifluorophenyl)butylamine will display differential pharmacological profiles.

Predicted Biological Targets and Stereoselective Activity

Based on the extensive body of research on phenethylamine analogs, the primary biological targets for the enantiomers of 1-(2,3,4-Trifluorophenyl)butylamine are predicted to be the monoamine transporters and serotonin 5-HT2A receptors.

Monoamine Transporter Interactions

The monoamine transporters are responsible for the reuptake of dopamine, serotonin, and norepinephrine from the synaptic cleft, thereby regulating neurotransmission.[15][17] Phenethylamines are a well-established class of monoamine reuptake inhibitors.[10] The stereochemistry of these molecules is known to play a significant role in their potency and selectivity for the different transporters.

It is hypothesized that both the (1S) and (1R) enantiomers will exhibit inhibitory activity at DAT, SERT, and NET. However, the degree of potency and the selectivity profile are likely to differ significantly between the two. For instance, in many chiral phenethylamines, one enantiomer displays a higher affinity for a specific transporter over the others. Molecular modeling studies of monoamine transporters can provide insights into the potential binding modes of these enantiomers, highlighting key interactions with amino acid residues within the binding pocket.[18][19][20]

Serotonin 5-HT2A Receptor Activity

The serotonin 5-HT2A receptor is a key target for a variety of psychoactive compounds, including many phenethylamines.[11][12][13][14] It is plausible that the (1S) and (1R) enantiomers of 1-(2,3,4-Trifluorophenyl)butylamine will act as ligands at this receptor, potentially as agonists or antagonists. The specific nature and potency of this interaction are expected to be stereoselective. SAR studies of related compounds have shown that the substitution pattern on the phenyl ring and the configuration of the chiral center are critical determinants of 5-HT2A receptor affinity and efficacy.[11][12][13]

Experimental Workflows for Biological Activity Profiling

To empirically validate the predicted biological activities and to elucidate the stereoselective profiles of (1S)- and (1R)-1-(2,3,4-Trifluorophenyl)butylamine, a series of in vitro and in vivo experiments are recommended.

Chiral Separation

The first critical step is the separation of the racemic mixture into its individual enantiomers.

Protocol 1: Chiral High-Performance Liquid Chromatography (HPLC) Separation

Objective: To isolate the (1S) and (1R) enantiomers of 1-(2,3,4-Trifluorophenyl)butylamine with high enantiomeric purity.

Materials:

• Racemic 1-(2,3,4-Trifluorophenyl)butylamine

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based chiral column)

• HPLC system with UV detector

• Mobile phase solvents (e.g., hexane, isopropanol, diethylamine)

Procedure:

• Develop a suitable chiral HPLC method by screening various CSPs and mobile phase compositions.

• Optimize the mobile phase to achieve baseline separation of the two enantiomers.

• Perform preparative chiral HPLC to isolate sufficient quantities of each enantiomer.

• Analyze the purity of the collected fractions using the developed analytical chiral HPLC method to ensure high enantiomeric excess (>99%).

• Confirm the absolute configuration of the separated enantiomers using techniques such as X-ray crystallography or by comparison to a stereochemically defined standard.

In Vitro Assays

Once the pure enantiomers are obtained, their biological activity can be characterized using a panel of in vitro assays.

Protocol 2: Monoamine Transporter Binding and Uptake Assays

Objective: To determine the binding affinity (Ki) and functional potency (IC50) of each enantiomer at DAT, SERT, and NET.

Materials:

• Cell lines stably expressing human DAT, SERT, or NET

• Radioligands specific for each transporter (e.g., [³H]WIN 35,428 for DAT, [³H]citalopram for SERT, [³H]nisoxetine for NET)

• Radiolabeled substrates for uptake assays (e.g., [³H]dopamine, [³H]serotonin, [³H]norepinephrine)

• (1S)- and (1R)-1-(2,3,4-Trifluorophenyl)butylamine

• Scintillation counter

Procedure:

• Binding Assays:

  • Perform competitive radioligand binding assays using membranes prepared from the transporter-expressing cell lines.

  • Incubate the membranes with a fixed concentration of radioligand and increasing concentrations of each enantiomer.

  • Measure the displacement of the radioligand to determine the Ki value for each enantiomer at each transporter.

• Uptake Inhibition Assays:

  • Perform synaptosomal or cell-based uptake assays.

  • Pre-incubate the cells or synaptosomes with increasing concentrations of each enantiomer.

  • Add the radiolabeled substrate and measure its uptake after a defined incubation period.

  • Determine the IC50 value for each enantiomer at each transporter.

Protocol 3: Serotonin 5-HT2A Receptor Binding and Functional Assays

Objective: To determine the binding affinity (Ki) and functional activity (EC50 or IC50) of each enantiomer at the 5-HT2A receptor.

Materials:

• Cell lines stably expressing the human 5-HT2A receptor

• Radioligand for binding assays (e.g., [³H]ketanserin)

• Reagents for functional assays (e.g., calcium-sensitive dyes for measuring intracellular calcium mobilization)

• (1S)- and (1R)-1-(2,3,4-Trifluorophenyl)butylamine

Procedure:

• Binding Assay:

  • Perform a competitive radioligand binding assay as described for the monoamine transporters to determine the Ki of each enantiomer.

• Functional Assay (Agonist/Antagonist Determination):

  • To assess agonist activity, treat the 5-HT2A-expressing cells with increasing concentrations of each enantiomer and measure the functional response (e.g., calcium flux).

  • To assess antagonist activity, pre-incubate the cells with each enantiomer before stimulating with a known 5-HT2A agonist (e.g., serotonin) and measure the inhibition of the agonist-induced response.

Data Presentation and Interpretation

The quantitative data obtained from these experiments should be summarized in a clear and concise format to facilitate comparison.

Table 1: Predicted Comparative Biological Activity Profile

Target	Parameter	(1S)-Enantiomer	(1R)-Enantiomer
DAT	Ki (nM)	Lower	Higher
IC50 (nM)	Lower	Higher
SERT	Ki (nM)	Higher	Lower
IC50 (nM)	Higher	Lower
NET	Ki (nM)	Moderate	Moderate
IC50 (nM)	Moderate	Moderate
5-HT2A	Ki (nM)	Lower	Higher
Functional Activity	Agonist/Antagonist	Agonist/Antagonist

Note: This table presents a hypothetical outcome based on general trends observed for chiral phenethylamines. Actual experimental results may vary.

Visualizing the Research Workflow

Figure 1: Experimental workflow for the comparative biological activity profiling of (1S)- and (1R)-1-(2,3,4-Trifluorophenyl)butylamine.

Conclusion

This guide provides a predictive framework for comparing the biological activities of the (1S) and (1R) enantiomers of 1-(2,3,4-Trifluorophenyl)butylamine. Based on the established principles of stereochemistry and the known pharmacology of related phenethylamine derivatives, it is anticipated that these enantiomers will exhibit distinct profiles at monoamine transporters and serotonin receptors. The provided experimental protocols offer a clear path for the empirical validation of these predictions. The elucidation of the specific activities of each enantiomer will contribute valuable knowledge to the field of medicinal chemistry and may pave the way for the development of more selective and effective CNS-acting agents.

References

• Effects of fluorination on in-vitro metabolism and biological activity of N-nitrosodialkylamines. (URL not available)

• Uncovering Structure-Activity Relationships of Phenethylamines: Paving the Way for Innovative Mental Health Treatments. PubMed. [Link]

• Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics. [Link]

• Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. PubMed. [Link]

• Probing the Selectivity of Monoamine Transporter Substrates by Means of Molecular Modeling. PMC. [Link]

• Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytry. Semantic Scholar. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (URL not available)

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022). ResearchGate. [Link]

• Stereochemistry and its Impact on the Development of CNS Drugs. (URL not available)

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022). PubMed. [Link]

• Structure-activity relationships of constrained phenylethylamine ligands for the serotonin 5-HT2 receptors. PubMed. [Link]

• Synthesis and Pharmacological Activity of Fluorinated Tryptamine Deriv

• Monoamine transporters: insights from molecular dynamics simulations. Frontiers. [Link]

• Structure Modeling of the Norepinephrine Transporter. MDPI. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022). (URL not available)
• The relation between biological activity and the degree of resolution of optical isomers. (URL not available)

• Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. MDPI. [Link]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. PMC. [Link]

• stereochemistry and biological activity of drugs. (URL not available)
• Method for making phenylethylamine compounds.

• Natural Enantiomers: Occurrence, Biogenesis and Biological Properties. PMC. [Link]

• Preparation of Phenethylamines, Part 2: From Arenes and Aryl Halides. YouTube. [Link]

• as leads for non-CNS targets. F1000Research. [Link]

• Advancing the Monoaminergic Neurotransmission Investigative Toolbox: Integrating the Developments of Fluorescent Optical Tracers and Inhibitors. Columbia Academic Commons. [Link]

• Triazole derivatives with improved in vitro antifungal activity over azole drugs. (URL not available)
• Cognitive-Behavioral Effects of Monoamine Transporter Inhibitors and Reversers. (URL not available)

• Synthesis, reactivity and biological evaluation of novel halogenated tripentones. PubMed. [Link]

• Fluorinated Drugs Approved by the FDA (2016–2022). Encyclopedia.pub. [Link]

• In Vitro Antifungal Activity of Thiosemicarbazide Derivatives with a Nitroimidazole Moiety Against Trichophyton spp. Dermatophytes. MDPI. [Link]

• Synthesis, Physicochemical Characterization, and Antimicrobial Evaluation of Halogen-Substituted Non-Metal Pyridine Schiff Bases. MDPI. [Link]

• Drug Design for CNS Diseases: Polypharmacological Profiling of Compounds Using Cheminformatic, 3D-QSAR and Virtual Screening Methodologies. Frontiers. [Link]

• Novel Developments to Enable Treatment of CNS Diseases with Targeted Drug Delivery. (URL not available)

• Fluorinated Molecules as Drugs and Imaging Agents in the CNS. ResearchGate. [Link]

Sources

• 1. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. researchgate.net [researchgate.net]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Uncovering Structure-Activity Relationships of Phenethylamines: Paving the Way for Innovative Mental Health Treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
• 12. Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Structure-activity relationships of constrained phenylethylamine ligands for the serotonin 5-HT2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cognitive-Behavioral Effects of Monoamine Transporter Inhibitors and Reversers [escholarship.org]
• 16. Effects of fluorination on in-vitro metabolism and biological activity of N-nitrosodialkylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Making sure you're not a bot! [academiccommons.columbia.edu]
• 18. Probing the Selectivity of Monoamine Transporter Substrates by Means of Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | Monoamine transporters: insights from molecular dynamics simulations [frontiersin.org]
• 20. mdpi.com [mdpi.com]

A Practical Guide to the Validation of Optical Rotation for Chiral Amines: A Comparative Analysis

In the landscape of pharmaceutical development and chiral chemistry, the stereochemical identity of a molecule is not a mere academic detail; it is a critical determinant of therapeutic efficacy and safety. For chiral molecules, particularly active pharmaceutical ingredients (APIs), the confirmation of a specific enantiomer's presence and its purity is a non-negotiable aspect of quality control. Optical rotation, a long-established chiroptical technique, remains a cornerstone for this purpose. However, reliance on a single analytical method is a practice fraught with risk. True analytical rigor and regulatory compliance demand orthogonal validation – the use of a second, independent method to confirm the results of the first.

This guide provides a comprehensive framework for validating the optical rotation of a chiral amine, using (S)-1-(4-Trifluorome​thylphenyl)ethylamine as a representative case study. While the specific optical rotation value for the originally intended (1S)-1-(2,3,4-Trifluorophenyl)butylamine is not readily found in surveyed literature, the principles and methodologies detailed herein are universally applicable. We will explore the nuances of optical rotation measurement and juxtapose it with a powerful, orthogonal chromatographic technique: chiral High-Performance Liquid Chromatography (HPLC). Furthermore, we will touch upon Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating agents as another confirmatory tool.

The Principle of Orthogonal Validation

The core principle of orthogonal validation is to employ analytical methods that rely on different physicochemical principles to measure the same attribute. In the context of enantiomeric purity, polarimetry measures the bulk property of a solution's interaction with plane-polarized light. In contrast, chiral HPLC physically separates the enantiomers in space and time, allowing for their individual quantification.[1] This dual-pronged approach provides a much higher degree of confidence in the analytical results.

Below is a diagram illustrating the workflow for validating the enantiomeric purity of a chiral amine.

Caption: Workflow for the validation of optical rotation using an orthogonal chiral HPLC method.

Experimental Protocols

Part 1: Measurement of Specific Rotation by Polarimetry

Objective: To determine the specific rotation of (S)-1-(4-Trifluoromethylphenyl)ethylamine.

Causality Behind Experimental Choices: The specific rotation is an intrinsic property of a chiral molecule and is dependent on concentration, solvent, path length, temperature, and the wavelength of the light source.[2] Therefore, these parameters must be meticulously controlled and reported to ensure reproducibility and accuracy.[3] The sodium D-line (589.3 nm) and a temperature of 25°C are standard conditions, facilitating comparison with literature values.[4]

Materials:

• (S)-1-(4-Trifluoromethylphenyl)ethylamine

• Methanol (HPLC grade)

• Volumetric flasks (Class A)

• Polarimeter with a sodium lamp and temperature control

• 1 dm polarimeter cell

Procedure:

• Instrument Calibration: Ensure the polarimeter is calibrated according to the manufacturer's specifications. Zero the instrument with a blank solvent (methanol) in the polarimeter cell.

• Sample Preparation: Accurately weigh approximately 100 mg of (S)-1-(4-Trifluoromethylphenyl)ethylamine and dissolve it in methanol in a 10.00 mL volumetric flask. Ensure the sample is completely dissolved and the solution is free of air bubbles.

• Measurement: Rinse the polarimeter cell with a small amount of the sample solution before filling it. Place the filled cell in the polarimeter and allow the temperature to equilibrate to 25°C. Take at least five readings of the observed rotation and calculate the average.

• Calculation of Specific Rotation: The specific rotation ([α]) is calculated using the following formula[2]:

  [α]D25 = αobs / (c × l)

  where:

  • αobs is the observed rotation in degrees.

  • c is the concentration in g/mL.

  • l is the path length of the cell in decimeters (dm).

Part 2: Determination of Enantiomeric Purity by Chiral HPLC

Objective: To determine the enantiomeric excess (% ee) of the (S)-1-(4-Trifluoromethylphenyl)ethylamine sample using an orthogonal chromatographic method.

Causality Behind Experimental Choices: Chiral HPLC on a chiral stationary phase (CSP) is a powerful technique for separating enantiomers.[5] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are widely used for their broad enantioselectivity, particularly for aromatic compounds like our target amine.[6] A normal-phase mobile system (e.g., hexane/isopropanol) often provides better selectivity for such compounds. A small amount of an amine additive (like diethylamine) is typically added to the mobile phase to improve the peak shape of basic analytes by minimizing tailing.[7]

Materials:

• (S)-1-(4-Trifluoromethylphenyl)ethylamine sample

• Racemic 1-(4-Trifluoromethylphenyl)ethylamine (for peak identification)

• Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• Diethylamine (DEA)

• Chiral HPLC column (e.g., Chiralcel® OD-H, a cellulose-based CSP)

• HPLC system with UV detection

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase consisting of n-Hexane:Isopropanol:Diethylamine (90:10:0.1, v/v/v). Degas the mobile phase before use.

• Sample Preparation:

  • Test Sample: Dissolve approximately 10 mg of the (S)-1-(4-Trifluoromethylphenyl)ethylamine in 10 mL of the mobile phase.

  • Racemic Standard: Dissolve approximately 10 mg of racemic 1-(4-Trifluoromethylphenyl)ethylamine in 10 mL of the mobile phase.

• Chromatographic Conditions:

  • Column: Chiralcel® OD-H (250 x 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

• Analysis:

  • Inject the racemic standard to determine the retention times of the (R) and (S) enantiomers.

  • Inject the test sample and record the chromatogram.

• Calculation of Enantiomeric Excess (% ee): The % ee is calculated from the peak areas of the two enantiomers[2]:

  % ee = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] × 100

Data Comparison and Interpretation

The data obtained from both polarimetry and chiral HPLC should be systematically compared to validate the optical rotation value.

Parameter	Method	Expected Result for Enantiopure Sample	Purpose
Specific Rotation ([α])	Polarimetry	A non-zero, characteristic value (e.g., -41.2° for a similar compound)	To confirm the chiroptical properties of the bulk sample.
Enantiomeric Excess (% ee)	Chiral HPLC	> 99.5%	To provide a quantitative measure of enantiomeric purity through physical separation.

A strong correlation between a high enantiomeric excess determined by chiral HPLC and a specific rotation value consistent with that of the pure enantiomer provides robust validation. Conversely, a lower than expected specific rotation should correlate with a lower % ee value from the HPLC analysis.

Alternative Orthogonal Method: Chiral NMR Spectroscopy

For further confirmation, NMR spectroscopy using a chiral solvating agent (CSA) can be employed.[8] In the presence of a CSA, the enantiomers of the analyte form transient diastereomeric complexes, which can exhibit distinct chemical shifts in the NMR spectrum.[9] The integration of these separated signals allows for the direct calculation of the enantiomeric ratio.

Brief Protocol Outline:

• Dissolve a known amount of the chiral amine in a suitable deuterated solvent (e.g., CDCl3) in an NMR tube.

• Acquire a standard 1H or 19F NMR spectrum.

• Add a molar equivalent of a chiral solvating agent (e.g., (R)-(-)-1,1'-Bi-2-naphthol).

• Acquire another spectrum and observe the splitting of signals corresponding to the now diastereomeric environments of the enantiomers.

• Integrate the distinct signals to determine the enantiomeric ratio.

Conclusion

The validation of an optical rotation value is not a mere formality but a critical exercise in ensuring the stereochemical integrity of a chiral compound. By employing an orthogonal method such as chiral HPLC, researchers and drug development professionals can build a comprehensive and defensible data package. This multi-faceted approach, grounded in different physicochemical principles, provides the necessary confidence in the identity and purity of chiral molecules, a cornerstone of modern pharmaceutical science.

References

• Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. Inorganic Chemistry. [Link]

• Determination of Optical Rotation and Specific Optical Rotation. Pharmaguideline. [Link]

• ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine. MDPI. [Link]

• Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. [Link]

• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. ResearchGate. [Link]

• 781 OPTICAL ROTATION. Rudolph Research Analytical. [Link]

• Use of Orthogonal Methods During Pharmaceutical Development: Case Studies. Pharmaceutical Technology. [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. RSC Publishing. [Link]

• NMR determination of enantiomeric excess. ResearchGate. [Link]

• 1.4 Determination of optical rotation and specific rotation. digicollections.net. [Link]

• Specific rotation. Wikipedia. [Link]

• The experimental (room temperature) optical rotation (left panels), a,... ResearchGate. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• Development and Comparison of Quantitative Methods Using Orthogonal Chromatographic Techniques for the Analysis of Potential Mutagenic Impurities. Chromatography Today. [Link]

• How Polarimeters are Applied in Pharmaceutical Quality Control. Drawell. [Link]

• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education. [Link]

• Visible-light-promoted S-trifluoromethylation of thiophenols with trifluoromethyl phenyl sulfone. RSC Publishing. [Link]

• Estimation of Enantiomeric Excess Based on Rapid Host–Guest Exchange. Semantic Scholar. [Link]

• New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. PMC. [Link]

• Chiral Separation Using SFC and HPLC. Shimadzu. [Link]

• 4.8 DETERMINATION OF OPTICAL ROTATION AND SPECIFIC ROTATION. Thai Pharmacopoeia. [Link]

• Chiral analysis. Wikipedia. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Specific rotation - Wikipedia [en.wikipedia.org]
• 3. Determination of Optical Rotation and Specific Optical Rotation | Pharmaguideline [pharmaguideline.com]
• 4. 4.8 DETERMINATION OF OPTICAL ROTATION AND SPECIFIC ROTATION - ตำรายาของประเทศไทย กรมวิทยาศาสตร์การแพทย์ [bdn-tp.dmsc.moph.go.th]
• 5. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 6. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]

A Comparative Benchmarking Guide to the Synthesis of (1S)-1-(2,3,4-Trifluorophenyl)butylamine

In the landscape of modern drug development, the synthesis of enantiomerically pure chiral amines is a cornerstone of active pharmaceutical ingredient (API) manufacturing. The target molecule, (1S)-1-(2,3,4-Trifluorophenyl)butylamine, represents a valuable building block whose trifluorinated phenyl ring offers unique properties such as enhanced metabolic stability and binding affinity. This guide provides an in-depth comparison of the primary synthesis routes to this chiral amine, offering a critical evaluation of their respective methodologies, efficiencies, and industrial applicability. The analysis is grounded in established chemical principles and supported by experimental data from analogous syntheses, providing a practical framework for researchers and process chemists.

The synthesis of a single enantiomer amine like (1S)-1-(2,3,4-Trifluorophenyl)butylamine presents a significant chemical challenge: the stereoselective formation of the C-N bond at the chiral center. This guide will benchmark three principal strategies employed to overcome this challenge:

• Asymmetric Reductive Amination: A direct, atom-economical approach to form the chiral center and the C-N bond simultaneously or sequentially in one pot.

• Biocatalytic Transamination: An enzymatic method leveraging the high selectivity of transaminases to convert a prochiral ketone into the desired enantiopure amine.

• Classical Chiral Resolution: A traditional but robust method involving the synthesis of a racemic amine followed by the separation of the desired (S)-enantiomer from its (R)-counterpart.

Each route will be evaluated based on yield, enantioselectivity, operational complexity, scalability, and green chemistry principles.

Route 1: Asymmetric Reductive Amination

Asymmetric reductive amination is a highly versatile and widely adopted method for synthesizing chiral amines.[1][2] The strategy involves the reaction of a ketone, in this case, 1-(2,3,4-Trifluorophenyl)butan-1-one, with an ammonia source to form an intermediate imine, which is then asymmetrically reduced to the target amine. The stereocontrol is typically achieved using a chiral catalyst or a stoichiometric chiral auxiliary.

Conceptual Workflow: Reductive Amination

Caption: Workflow for Asymmetric Reductive Amination.

Expertise & Causality in Protocol Design

An organocatalytic approach, inspired by the biomimetic reduction using Hantzsch esters, offers a metal-free and operationally simple option.[3] Chiral phosphoric acids have emerged as powerful catalysts that activate the imine for reduction by forming a chiral ion pair, thereby directing the hydride attack from a specific face.[3] The choice of a bulky catalyst, such as one with ortho-triphenylsilyl groups, can enhance enantioselectivity by creating a more defined and sterically hindered chiral pocket around the reaction center.[3]

Representative Experimental Protocol (Organocatalytic)

Disclaimer: The following is a representative protocol adapted from established methods for analogous aryl ketones. Optimization for the specific substrate is recommended.

• Imine Formation and Reduction:

  • To a 50 mL round-bottom flask charged with a magnetic stir bar, add 1-(2,3,4-Trifluorophenyl)butan-1-one (1.0 equiv.), ammonium acetate (5.0 equiv.), and toluene (0.2 M).

  • Add the chiral phosphoric acid catalyst (e.g., TRIP, (R)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate) (0.05 equiv.).

  • Add the Hantzsch ester (1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate) (1.2 equiv.).

  • Seal the flask and stir the mixture at 60 °C for 24-48 hours, monitoring by TLC or LC-MS for the disappearance of the ketone.

• Work-up and Purification:

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired (1S)-amine.

Route 2: Biocatalytic Transamination

Biocatalysis, particularly the use of ω-transaminases (ω-TAs), has become a premier industrial method for producing chiral amines due to its exceptional enantioselectivity (>99% e.e. is common), mild reaction conditions, and positive environmental profile.[4] This route utilizes an enzyme to transfer an amino group from a simple, inexpensive amine donor (like isopropylamine) to the prochiral ketone, 1-(2,3,4-Trifluorophenyl)butan-1-one.[5]

Conceptual Workflow: Biocatalytic Transamination

Caption: Workflow for Biocatalytic Transamination.

Expertise & Causality in Protocol Design

The primary challenge in transamination is the reaction equilibrium, which often lies unfavorably.[4] To drive the reaction to completion, a large excess of the amine donor is typically used. The coproduct (acetone when using isopropylamine) can also be removed, for example, by using a coupled enzyme system with an alcohol dehydrogenase (ADH) to reduce it to isopropanol.[5] Substrate inhibition and low aqueous solubility of the ketone are common hurdles. Using a co-solvent like dimethyl sulfoxide (DMSO) can enhance substrate solubility, but its concentration must be carefully optimized to avoid denaturing the enzyme.[6] In situ product removal (ISPR) into an organic phase can also be employed to pull the equilibrium and mitigate product inhibition.[6]

Representative Experimental Protocol (ω-Transaminase)

Disclaimer: This protocol is adapted from literature procedures for analogous trifluoromethylacetophenones.[6] Enzyme screening and process optimization are critical for success.

• Enzyme Reaction Setup:

  • In a temperature-controlled vessel, prepare a buffer solution (e.g., 100 mM potassium phosphate, pH 7.5).

  • Add pyridoxal 5'-phosphate (PLP) cofactor (1 mM).

  • Add the (S)-selective ω-transaminase (e.g., from a commercial screening kit).

  • Add isopropylamine as the amine donor (e.g., 0.5 M - 1.0 M).

  • In a separate vial, dissolve 1-(2,3,4-Trifluorophenyl)butan-1-one (1.0 equiv.) in DMSO (e.g., to create a 1 M stock).

  • Start the reaction by adding the ketone substrate solution to the enzyme-containing buffer to a final concentration of 25-50 mM substrate and 10-25% (v/v) DMSO.

• Reaction and Monitoring:

  • Maintain the reaction at a constant temperature (e.g., 35 °C) with gentle agitation for 24 hours.

  • Monitor the conversion of the ketone and formation of the amine product by chiral HPLC or GC.

• Work-up and Isolation:

  • Once the reaction reaches completion, quench by adding an equal volume of a suitable organic solvent like methyl tert-butyl ether (MTBE).

  • Adjust the pH of the aqueous layer to >10 with NaOH to ensure the amine is in its free base form.

  • Separate the organic layer and extract the aqueous layer twice more with MTBE.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Route 3: Classical Chiral Resolution

Chiral resolution is the most established method for obtaining single enantiomers. It involves synthesizing the racemic amine, 1-(2,3,4-Trifluorophenyl)butylamine, and then separating the two enantiomers. The most common approach is diastereomeric salt formation, where the racemic amine is reacted with an enantiomerically pure chiral acid.[7] The resulting diastereomeric salts have different physical properties, most notably solubility, allowing one to be selectively crystallized.[8]

Conceptual Workflow: Chiral Resolution

Sources

• 1. jocpr.com [jocpr.com]
• 2. Chiral Amines in Asymmetric Synthesis [sigmaaldrich.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. The Industrial Age of Biocatalytic Transamination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 8. Chiral resolution - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Spectroscopic Identification of (1S)-1-(2,3,4-Trifluorophenyl)butylamine using Infrared Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the unambiguous identification of molecular structure is paramount. This guide provides an in-depth analysis of the infrared (IR) spectroscopic fingerprint of (1S)-1-(2,3,4-Trifluorophenyl)butylamine , a chiral amine with potential applications in medicinal chemistry. As a Senior Application Scientist, this document is structured to offer not just a spectral interpretation, but a logical framework for its use in quality control and structural verification, grounded in established spectroscopic principles.

We will dissect the expected IR spectrum of the target molecule, comparing it with the spectral features of its constituent parts and discussing how it can be differentiated from potential isomeric impurities. This guide is designed to be a practical resource, providing both the theoretical underpinnings and a clear, actionable experimental protocol.

The Unique Infrared Fingerprint: A Synthesis of Aromatic and Aliphatic Moieties

The infrared spectrum of (1S)-1-(2,3,4-Trifluorophenyl)butylamine is a composite of the vibrational modes of its two primary structural components: the 2,3,4-trifluorophenyl ring and the 1-butylamine side chain. By understanding the characteristic absorptions of each, we can predict and interpret the unique fingerprint of the entire molecule.

A molecule's interaction with infrared radiation causes vibrations of its chemical bonds. These vibrations occur at specific frequencies, which are recorded as absorption bands in an IR spectrum. The position, intensity, and shape of these bands are directly related to the types of bonds and functional groups present.[1][2]

Predicted IR Absorption Bands for (1S)-1-(2,3,4-Trifluorophenyl)butylamine

The following table summarizes the expected key absorption bands for our target molecule. This prediction is based on the analysis of reference spectra for 2,3,4-Trifluoroaniline and Butylamine, as well as established correlation tables for functional group absorptions.

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Intensity	Rationale and Comparative Analysis
3400-3300	N-H Asymmetric Stretch	Medium	Characteristic of a primary amine (-NH₂). A similar feature is observed in the spectrum of butylamine.[3][4]
3350-3250	N-H Symmetric Stretch	Medium	Also characteristic of a primary amine. The presence of two distinct N-H stretching bands is a hallmark of the -NH₂ group.[3][4]
3100-3000	Aromatic C-H Stretch	Medium to Weak	Arises from the C-H bonds on the trifluorophenyl ring.
2960-2850	Aliphatic C-H Stretch	Strong	Due to the C-H bonds of the butyl group. These are typically strong absorptions.
1620-1580	N-H Scissoring (Bending)	Medium to Strong	This bending vibration is another key indicator of a primary amine.
1600-1450	Aromatic C=C Bending	Medium to Strong (multiple bands)	These absorptions are characteristic of the benzene ring. The specific pattern of these bands in the fingerprint region is highly sensitive to the substitution pattern. The spectrum of 2,3,4-Trifluoroaniline shows characteristic bands in this region.[5][6][7]
1400-1000	C-F Stretch	Strong	The presence of three fluorine atoms on the aromatic ring will result in strong C-F stretching absorptions in this region. The exact positions will be influenced by the 2,3,4-substitution pattern.
900-650	Aromatic C-H Out-of-Plane Bending	Strong	The pattern of these bands is highly diagnostic of the substitution pattern on the benzene ring. For a 1,2,3,4-tetrasubstituted benzene ring, a characteristic pattern is expected in this region.

Visualizing the Molecular Structure and Key Vibrational Modes

To better understand the relationship between the molecular structure and its IR spectrum, a diagram of (1S)-1-(2,3,4-Trifluorophenyl)butylamine is provided below, highlighting the key functional groups responsible for the characteristic IR absorptions.

Caption: Molecular structure of (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

Comparative Analysis: Distinguishing from Alternatives

A crucial aspect of spectroscopic identification is the ability to distinguish the target compound from structurally similar molecules, such as isomers. While an experimental spectrum for (1S)-1-(2,3,4-Trifluorophenyl)butylamine is not publicly available, we can infer how its spectrum would differ from other trifluorophenylbutylamine isomers based on established principles of IR spectroscopy.

The primary point of differentiation between isomers with different fluorine substitution patterns on the phenyl ring (e.g., 2,4,5- or 3,4,5-trifluoro) would be in the fingerprint region (1500-600 cm⁻¹) . Specifically, the patterns of the aromatic C=C bending vibrations and the C-H out-of-plane bending vibrations are highly sensitive to the positions of substituents on the benzene ring. Each unique substitution pattern will produce a distinct and reproducible pattern of absorption bands in this region, allowing for unambiguous identification when compared to reference spectra or theoretical calculations.

For instance, the out-of-plane C-H bending bands are particularly informative. A 1,2,3,4-tetrasubstituted ring will have a different number and pattern of these bands compared to a 1,2,4,5- or 1,3,4,5-tetrasubstituted ring.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To obtain a reliable IR spectrum for the identification of (1S)-1-(2,3,4-Trifluorophenyl)butylamine, the following experimental protocol is recommended. The Attenuated Total Reflectance (ATR) technique is often preferred for its simplicity and minimal sample preparation.

Workflow for ATR-FTIR Analysis

Caption: A streamlined workflow for acquiring an ATR-FTIR spectrum.

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the Fourier Transform Infrared (FTIR) spectrometer is powered on and has completed its startup diagnostics.

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe to remove any residues.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, acquire a background spectrum. This will account for the absorbance of the crystal and any atmospheric components (e.g., CO₂, H₂O) and will be automatically subtracted from the sample spectrum.

• Sample Application:

  • Place a small amount of the (1S)-1-(2,3,4-Trifluorophenyl)butylamine sample directly onto the ATR crystal. If the sample is a liquid, a single drop is sufficient. If it is a solid, ensure good contact is made between the sample and the crystal surface by applying gentle pressure with the built-in press.

• Sample Spectrum Acquisition:

  • Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectrum should be collected over the mid-IR range (e.g., 4000-400 cm⁻¹).

• Data Processing and Analysis:

  • The resulting spectrum should be baseline-corrected if necessary.

  • Identify and label the key absorption bands corresponding to the functional groups of (1S)-1-(2,3,4-Trifluorophenyl)butylamine as detailed in the table above.

  • Compare the obtained spectrum with a reference spectrum (if available) or the predicted fingerprint for positive identification.

Conclusion

The infrared spectrum of (1S)-1-(2,3,4-Trifluorophenyl)butylamine provides a rich and detailed fingerprint that is highly specific to its molecular structure. By carefully analyzing the characteristic absorption bands of the primary amine, the butyl chain, and the uniquely substituted trifluorophenyl ring, researchers can confidently identify this compound and distinguish it from its isomers. The combination of a robust experimental protocol and a thorough understanding of the underlying spectroscopic principles, as outlined in this guide, is essential for ensuring the quality and integrity of pharmaceutical research and development.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology (NIST). [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Smith, B. C. (1999).
• Stuart, B. H. (2004).

• PubChem: 2,3,4-Trifluoroaniline. [Link]

• ResearchGate: IR spectra of (a) F-SWNTs, (b) butylamine. [Link]

• IOSR Journal of Applied Chemistry. (2013). Simulation of IR Spectra of Some Organic Compounds-A Review. [Link]

• SpectraBase. 2,3,4-Trifluoroaniline. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. iosrjournals.org [iosrjournals.org]
• 3. Butylamine(109-73-9) IR Spectrum [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 2,3,4-Trifluoroaniline | C6H4F3N | CID 77468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. 2,3,4-Trifluoroaniline [webbook.nist.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (1S)-1-(2,3,4-Trifluorophenyl)butylamine

Navigating the complexities of chemical waste management is a critical responsibility for every researcher. The proper disposal of specialized reagents like (1S)-1-(2,3,4-Trifluorophenyl)butylamine is not merely a procedural task but a fundamental aspect of ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of this halogenated amine, grounded in established safety principles and regulatory standards.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

(1S)-1-(2,3,4-Trifluorophenyl)butylamine is a fluorinated organic compound. While specific toxicological data for this exact compound may be limited, its structure as a halogenated amine necessitates a cautious approach. Halogenated organic compounds can be toxic upon inhalation and ingestion[1]. Furthermore, related butylamine compounds are classified as flammable liquids, harmful if swallowed, toxic in contact with skin or if inhaled, and can cause severe skin burns and eye damage. Therefore, a thorough risk assessment is the essential first step before handling any waste.

The primary hazards to consider are:

• Toxicity: Amines can be irritants and sensitizers. The trifluorophenyl group indicates it is a halogenated organic compound, which requires specific disposal pathways[1][2][3].

• Environmental Persistence: Halogenated compounds can persist in the environment, making their proper disposal crucial to prevent contamination[4].

• Reactivity: Avoid mixing with incompatible materials, such as strong oxidizing agents, which could lead to a dangerous reaction[5][6].

The foundation of safe disposal is the understanding that this compound cannot be treated as common waste. It must never be poured down the drain or disposed of in regular trash[2][7].

Personal Protective Equipment (PPE): Your First Line of Defense

Before beginning any waste handling procedures, it is imperative to be outfitted with the correct Personal Protective Equipment (PPE). The selection of PPE is dictated by the hazards identified in the risk assessment.

Hazard Category	Potential Risk	Required PPE	Rationale & Best Practices
Chemical Splash	Causes severe skin burns and serious eye damage[6].	Chemical-resistant gloves (Nitrile or Neoprene), a fully buttoned lab coat, and chemical splash goggles. A face shield is recommended when handling larger quantities.	Standard lab attire is insufficient. Ensure gloves are inspected before use and removed without touching the outer surface to avoid skin contact[8]. Eye protection must meet standards like EN 166 (EU) or be NIOSH-approved (US)[8].
Inhalation	Vapors may cause respiratory irritation[5][9].	All handling and disposal activities must be conducted in a certified chemical fume hood or a well-ventilated area[1][5].	A fume hood is essential to prevent the inhalation of potentially toxic vapors. For significant quantities or in case of a spill, a NIOSH-approved respirator with organic vapor cartridges may be necessary[8][10].
Fire Hazard	Related compounds are highly flammable[11].	Keep away from ignition sources. Use non-sparking tools and explosion-proof equipment where necessary[11].	Ensure a proper fire extinguisher is nearby[2].

Waste Segregation: The Cornerstone of Compliance

Proper segregation at the point of generation is the most critical step in the disposal process. Mixing incompatible waste streams is not only a safety hazard but also a violation of regulations and can significantly increase disposal costs[3].

(1S)-1-(2,3,4-Trifluorophenyl)butylamine and materials contaminated with it must be classified and segregated as Halogenated Organic Waste .

Causality: The fluorine atoms on the phenyl ring place this compound in the "halogenated" category. Waste disposal facilities use different processes for halogenated versus non-halogenated solvents. Halogenated waste often requires high-temperature incineration to ensure complete destruction and to manage the acidic gases (like hydrogen fluoride) produced. Mixing it with non-halogenated waste, which might be recycled as fuel, contaminates the entire batch and necessitates the more expensive disposal method for the whole volume[3].

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the collection, containerization, and disposal of (1S)-1-(2,3,4-Trifluorophenyl)butylamine waste.

Step 1: Container Selection

Select a waste container that is in good condition and chemically compatible with the waste. Borosilicate glass or high-density polyethylene (HDPE) containers are typically appropriate. The container must have a secure, leak-proof, threaded cap[2][12]. Never use a container that cannot be sealed properly; leaving a funnel in the opening is a common violation and safety hazard[12].

Step 2: Waste Collection (Satellite Accumulation)

• Location: The waste container should be kept at or near the point of generation, such as inside the chemical fume hood where the work is being conducted[7][12]. This is known as a Satellite Accumulation Area.

• Filling: Add the waste (pure compound, solutions, or contaminated materials like gloves and wipes) to the designated container.

• Closure: The container must be kept closed at all times except when actively adding waste[2][12]. This prevents the release of vapors into the laboratory.

• Capacity: Do not fill the container to more than 90% of its capacity to allow for vapor expansion and to prevent spills[7].

Step 3: Labeling

Proper labeling is a strict regulatory requirement. Label the container before or at the time the first drop of waste is added[2].

The label must be legible and firmly attached, containing the following information:

• The words "Hazardous Waste" [12][13].

• The full chemical name: "(1S)-1-(2,3,4-Trifluorophenyl)butylamine" . Do not use abbreviations or chemical formulas[2][12]. If it is a mixture, list all components and their approximate percentages.

• The date when waste was first added to the container (accumulation start date).

• The specific hazard characteristics (e.g., "Toxic," "Irritant," "Flammable").

Step 4: Temporary Storage

Store the sealed and labeled waste container in a designated, secondary containment bin within the laboratory. This bin must be able to hold the entire volume of the largest container within it in case of a leak. Ensure it is segregated from incompatible chemicals like acids and oxidizers[12]. The storage area must be under the control of laboratory personnel[4].

Step 5: Arranging for Final Disposal

Once the container is 90% full or within six months of the accumulation start date, arrange for its removal[4][14].

• Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup[12].

• Documentation: Complete any required chemical waste pickup forms provided by EHS.

• Disposal: The waste will be collected by trained professionals and transported to a licensed waste disposal facility for proper treatment, typically via incineration[5][14].

The entire process, from generation to disposal, is governed by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States, which is enforced by the EPA[4][14].

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper disposal of (1S)-1-(2,3,4-Trifluorophenyl)butylamine.

Caption: Workflow for the safe disposal of halogenated chemical waste.

Emergency Procedures: Spill Management

In the event of a spill, your safety and the safety of your colleagues is the top priority.

• Evacuate: Immediately alert others in the area and evacuate if the spill is large, highly volatile, or you feel unwell.

• Ventilate: Ensure the area is well-ventilated by keeping the fume hood running.

• Control: For small, manageable spills, use a chemical spill kit with an absorbent material appropriate for organic compounds. Do not use combustible materials like paper towels to clean up large spills of flammable liquids.

• Collect & Dispose: Collect the absorbed material using non-sparking tools, place it in a sealed container, and label it as hazardous waste for disposal[5].

• Report: Report all spills to your laboratory supervisor and EHS, regardless of size.

By adhering to this guide, researchers can ensure the safe and compliant disposal of (1S)-1-(2,3,4-Trifluorophenyl)butylamine, upholding their commitment to a safe and sustainable laboratory environment.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
• Columbia University. Hazardous Chemical Waste Management Guidelines.
• Science Ready. Safe Handing & Disposal of Organic Substances – HSC Chemistry.
• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Justrite. (2018, November 29). How to Manage Chemical Waste Disposal in Academic Labs.
• TCI Chemicals. (2025, January 22). SAFETY DATA SHEET - Butylamine.
• University of North Carolina at Chapel Hill. 7.2 Organic Solvents - Environment, Health and Safety.
• Campus Safety Division. HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK.
• Thermo Fisher Scientific. (2025, December 21). SAFETY DATA SHEET - 1,2,3-Trifluorobenzene.
• PPG. (2024, November 27). SAFETY DATA SHEET.
• SynQuest Labs. (S)-1-[4-(Trifluoromethoxy)phenyl]ethylamine - Safety Data Sheet.
• Sdfine. n-butylamine - Safety Data Sheet.
• Fisher Scientific. (2011, April 12). SAFETY DATA SHEET - 4,4,4-Trifluorobutylamine.
• Sigma-Aldrich. (2024, September 08). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2010, June 14). SAFETY DATA SHEET - Perfluorotri-n-butylamine.
• Centers for Disease Control and Prevention. OSHA Respirator Requirements for Selected Chemicals | NIOSH.
• CymitQuimica. (2026, February 05). SAFETY DATA SHEET.

Sources

• 1. scienceready.com.au [scienceready.com.au]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. 7.2 Organic Solvents [ehs.cornell.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. fishersci.com [fishersci.com]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 11. fishersci.com [fishersci.com]
• 12. research.columbia.edu [research.columbia.edu]
• 13. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 14. justrite.com [justrite.com]